5'-S-Butyl-5'-thioadenosine

• CAS: 38716-39-1

Core Science & Biosynthesis

Biological activity of 5'-S-Butyl-5'-thioadenosine as a methyltransferase inhibitor

This technical guide details the biological activity, mechanism of action, and experimental evaluation of 5'-S-Butyl-5'-thioadenosine and its structural analogues (specifically the isobutyl analogue, SIBA ).[1]

[1]

Executive Summary

5'-S-Butyl-5'-thioadenosine (and its prominent isobutyl analogue, SIBA ) belongs to a class of synthetic nucleosides designed to modulate cellular methylation.[1] Unlike direct catalytic site inhibitors that target specific methyltransferases (MTases), these compounds primarily act as indirect, broad-spectrum methyltransferase inhibitors .

Their biological activity stems from a "metabolic choke-point" mechanism: they competitively inhibit S-Adenosylhomocysteine (SAH) Hydrolase .[1] This blockade causes an intracellular accumulation of SAH, which is a potent feedback inhibitor of nearly all S-adenosylmethionine (SAM)-dependent methyltransferases.[1]

Key Applications:

• Antiviral: Inhibition of viral mRNA capping (Vaccinia, HIV, HSV).

• Antiparasitic: Disruption of polyamine synthesis and methylation in Plasmodium falciparum.

• Oncology: Inhibition of cell transformation (e.g., Rous Sarcoma Virus) and tumor cell proliferation.

Chemical & Mechanistic Foundation[1]

Structural Identity

The user’s query specifies "5'-S-Butyl", which chemically refers to the n-butyl chain.[1] However, the most extensively characterized compound in this class is the isobutyl isomer (SIBA). Both share the same pharmacophore and mechanism.

• Core Scaffold: 5'-deoxyadenosine.[1][2][3][4][5]

• Modification: The 5'-hydroxyl is replaced by a thioether-linked butyl chain.[1]

• Chemical Name: 5'-deoxy-5'-S-butylthioadenosine (n-butyl) or 5'-deoxy-5'-S-isobutylthioadenosine (SIBA).[1]

Mechanism of Action: The "SAH Trap"

The efficacy of 5'-S-Butyl-5'-thioadenosine is not due to binding the SAM pocket of MTases directly (though this can occur at high concentrations).[1] Instead, it exploits the thermodynamics of the methylation cycle.

• Mimicry: The compound structurally mimics MTA (5'-methylthioadenosine), the natural byproduct of polyamine synthesis.

• Target Engagement: It binds to SAH Hydrolase (SAHH) and MTA Phosphorylase (MTAP).

• Metabolic Backlog: Inhibition of SAHH prevents the hydrolysis of SAH into adenosine and homocysteine.

• Global Inhibition: Intracellular SAH levels rise drastically. Since SAH binds tighter to most MTases than the cofactor SAM does, the methylation reactions (DNA, RNA, Protein) are competitively inhibited.

Pathway Visualization

The following diagram illustrates the "SAH Trap" mechanism.

Figure 1: The mechanism of indirect methyltransferase inhibition. The inhibitor blocks SAH Hydrolase, causing SAH accumulation, which subsequently shuts down SAM-dependent methylation.

Biological Activity Profile

Antiviral Activity

5'-S-Butyl-5'-thioadenosine analogues are potent inhibitors of viral replication, particularly for viruses that rely on mRNA Cap Methylation (N-7 and 2'-O methylation).[1]

• Target: Viral mRNA (guanine-N7-)-methyltransferase.[1]

• Effect: Unmethylated viral mRNA is unstable and poorly translated.

• Data Point: SIBA inhibits Vaccinia virus replication with an

  of ~200 µM, primarily via the SAH hydrolase pathway.

Antiparasitic Activity (Malaria)

Plasmodium falciparum is highly sensitive to perturbations in the methylation cycle because it relies heavily on polyamine synthesis for rapid proliferation.

• Activity: SIBA inhibits P. falciparum growth in vitro (

  approx. 10-50 µM).[1]

• Mechanism: Dual inhibition of SAH hydrolase and Spermidine Synthase , disrupting both methylation and polyamine pools.

Comparative Potency (Table)

Comparison of 5'-S-Butyl-5'-thioadenosine (and SIBA) against standard inhibitors.[1]

Compound	Target Enzyme	Mechanism	Approx.[6][7][8][9][10][11] /
5'-S-Butyl-5'-thioadenosine	SAH Hydrolase	Competitive Inhibitor
SIBA (Isobutyl analogue)	SAH Hydrolase	Competitive Inhibitor
Sinefungin	Methyltransferases	Direct SAM Analog	(Pan-MTase)
SAH (Endogenous)	Methyltransferases	Product Inhibitor

Experimental Protocols

Protocol A: In Vitro Methyltransferase Inhibition Assay

Purpose: To determine if the compound directly inhibits a specific MTase or acts via the SAH pathway. Note: Since 5'-S-Butyl-5'-thioadenosine is often an indirect inhibitor, a direct assay using purified enzyme may show low potency unless SAH Hydrolase is present in the mix.[1]

Methodology: Radioisotope Filter Binding Assay

• Reagents:

  • Purified Methyltransferase (e.g., PRMT1, DOT1L).

  • Substrate: Histone H3/H4 or specific peptide.

  • Cofactor:

    H-SAM (S-Adenosyl-[methyl- H]-methionine).[1]

  • Inhibitor: 5'-S-Butyl-5'-thioadenosine (dissolved in DMSO).[1]

• Workflow:

  • Step 1 (Mix): Incubate Enzyme + Inhibitor in Assay Buffer (20 mM Tris-HCl pH 8.0, 50 mM NaCl, 1 mM DTT) for 15 min at RT.

  • Step 2 (Start): Add Substrate and

    H-SAM to initiate reaction.[1]

  • Step 3 (Incubate): Run reaction for 30–60 min at 37°C.

  • Step 4 (Stop): Quench with 10% TCA (Trichloroacetic acid) to precipitate proteins.

  • Step 5 (Wash): Transfer to glass fiber filters (Whatman GF/C), wash unbound

    H-SAM with ethanol/TCA.[1]

  • Step 6 (Detect): Measure CPM (Counts Per Minute) in a scintillation counter.

• Data Analysis:

  • Calculate % Inhibition relative to DMSO control.

  • Plot log[Inhibitor] vs. Activity to determine

    .

Protocol B: Cellular SAH Accumulation Assay

Purpose: To validate the mechanism of action in live cells.

• Treatment: Treat cells (e.g., HeLa or Jurkat) with 5'-S-Butyl-5'-thioadenosine (10–100 µM) for 24 hours.[1]

• Extraction: Lyse cells in 0.4 M Perchloric acid.

• Separation: Neutralize supernatant and analyze via HPLC (C18 column).

  • Mobile Phase: 50 mM Ammonium Phosphate (pH 3.5) / Methanol gradient.

• Readout: Quantify the ratio of SAM to SAH.

  • Result: An effective inhibitor will decrease the SAM:SAH ratio significantly (from ~10:1 to <1:1).

Experimental Workflow Visualization

Figure 2: Step-by-step workflow for the Radioisotope Methyltransferase Inhibition Assay.

References

• Mechanism of SIBA: Lawrence, F., et al. (1980). "The effect of 5'-deoxy-5'-S-isobutylthioadenosine (SIBA) on the methylation of macromolecules in cell culture." European Journal of Biochemistry.[8]

• Antiviral Activity: Raies, A., et al. (1978). "Broad-spectrum antiviral activity of 5'-S-isobutyl-5'-deoxyadenosine (SIBA)." Science.

• SAH Hydrolase Inhibition: Ueland, P. M. (1982). "Pharmacological and biochemical aspects of S-adenosylhomocysteine and S-adenosylhomocysteine hydrolase." Pharmacological Reviews.

• MTase Assay Protocols: Reaction Biology Corp. "Methyltransferase HotSpot Radioisotope Assay."

• Chemical Structure Data: PubChem. "5'-deoxy-5'-S-isobutylthioadenosine (SIBA)."[1] [1]

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• 3. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resources.novusbio.com [resources.novusbio.com]
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• 8. caymanchem.com [caymanchem.com]
• 9. Development of a universal radioactive DNA methyltransferase inhibition test for high-throughput screening and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A bioactive molecule made by unusual salvage of radical SAM enzyme byproduct 5-deoxyadenosine blurs the boundary of primary and secondary metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, Characterization, Interactions, and Immunomodulatory Function of Ectonucleotidase CD39/CD73 Inhibitor 8-Butylthioadenosine 5'-Monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Therapeutic Potential of 5'-S-Butyl-5'-thioadenosine in Antiviral Research: A Technical Guide

Abstract

The relentless emergence of drug-resistant viral strains and novel viral pathogens underscores the urgent need for innovative antiviral therapeutics. Nucleoside analogs have historically formed the backbone of antiviral chemotherapy. This technical guide delves into the therapeutic potential of a promising, yet underexplored, adenosine analog: 5'-S-Butyl-5'-thioadenosine (BTA). While direct empirical data on BTA is nascent, this document synthesizes the established knowledge of its close structural analogs to build a robust scientific rationale for its investigation. We provide a comprehensive overview of its likely mechanism of action, centered on the inhibition of S-adenosyl-L-homocysteine (SAH) hydrolase, a pivotal enzyme in cellular methylation processes critical for viral replication. This guide is designed for researchers, scientists, and drug development professionals, offering detailed, field-proven experimental protocols to facilitate the synthesis, in vitro evaluation, and mechanistic characterization of BTA as a potential broad-spectrum antiviral agent.

Introduction: The Rationale for Investigating 5'-S-Butyl-5'-thioadenosine (BTA)

5'-S-Butyl-5'-thioadenosine (BTA) is a synthetic nucleoside analog characterized by the substitution of the 5'-hydroxyl group of adenosine with a butylthioether moiety. This structural modification is key to its predicted biological activity. The broader class of 5'-thioadenosine derivatives has demonstrated a range of biological effects, including antiparasitic, and antiviral properties. A notable example is 5'-deoxy-5'-(isobutylthio)adenosine (SIBA), which has shown activity against various pathogens.[1] The rationale for investigating BTA is therefore built upon a strong foundation of structure-activity relationships observed in analogous compounds. The butyl group, being a moderately sized lipophilic alkyl chain, may offer an optimal balance of enzyme binding and cell permeability, potentially enhancing its therapeutic index compared to its methyl, ethyl, or other alkyl counterparts.

The primary hypothesized target for BTA and its analogs is S-adenosyl-L-homocysteine (SAH) hydrolase.[2] This enzyme plays a critical housekeeping role in all cells by hydrolyzing SAH into adenosine and homocysteine. SAH is a potent product inhibitor of S-adenosylmethionine (SAM)-dependent methyltransferases.[3] These methyltransferases are essential for a multitude of cellular processes, including the methylation of the 5' cap of viral messenger RNA (mRNA).[2] This capping process is indispensable for the stability, translation, and evasion of host innate immune recognition of the viral mRNA of many viruses. By inhibiting SAH hydrolase, BTA is expected to cause an intracellular accumulation of SAH, leading to a downstream blockade of viral mRNA capping and, consequently, inhibition of viral replication.[2]

This guide provides the necessary theoretical framework and practical methodologies to rigorously test this hypothesis and fully characterize the antiviral potential of BTA.

Proposed Mechanism of Action: Inhibition of SAH Hydrolase and Downstream Effects

The antiviral activity of BTA is likely multifaceted, stemming from the inhibition of SAH hydrolase. This inhibition sets off a cascade of events that are detrimental to viral replication.

The Central Role of SAH Hydrolase in Methylation

S-adenosylmethionine (SAM) is the universal methyl group donor for a vast array of biological methylation reactions. Upon donation of its methyl group, SAM is converted to S-adenosyl-L-homocysteine (SAH). SAH is a potent feedback inhibitor of methyltransferases.[3] To maintain the cellular methylation potential, SAH must be efficiently removed. This is accomplished by SAH hydrolase, which catalyzes the reversible hydrolysis of SAH to adenosine and L-homocysteine.[3]

Viral Dependence on Host Methylation Machinery

Many viruses, particularly RNA viruses, are heavily reliant on the host cell's methylation machinery to modify their nucleic acids and proteins. A critical step for many viruses is the methylation of the 5' end of their mRNA to form a "cap" structure (m7GpppN). This cap is essential for:

• mRNA stability: Protecting the viral RNA from degradation by host exonucleases.

• Efficient translation: Facilitating the recruitment of ribosomes for viral protein synthesis.

• Evasion of innate immunity: The cap structure mimics host mRNA, preventing recognition by host pattern recognition receptors that would otherwise trigger an antiviral response.

BTA-Mediated Disruption of Viral Replication

We hypothesize that BTA, as a structural analog of adenosine, acts as an inhibitor of SAH hydrolase. This inhibition leads to an accumulation of intracellular SAH. The elevated SAH levels, in turn, competitively inhibit SAM-dependent methyltransferases, including those required for viral mRNA capping. The resulting uncapped or improperly capped viral mRNAs are unstable, poorly translated, and immunogenic, ultimately leading to a potent antiviral effect.

Sources

• 1. Antiviral activity of S-adenosylhomocysteine hydrolase inhibitors against plant viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. S-adenosyl-L-homocysteine Hydrolase: Its Inhibitory Activity Agai...: Ingenta Connect [ingentaconnect.com]
• 3. S-adenosyl-l-homocysteine Hydrolase: A Structural Perspective on the Enzyme with Two Rossmann-Fold Domains [mdpi.com]

Role of 5'-S-Butyl-5'-thioadenosine in polyamine biosynthesis pathways

An In-Depth Technical Guide to 5'-S-Butyl-5'-thioadenosine (BTA) as a Modulator of Polyamine Biosynthesis

Abstract

Polyamines—principally putrescine, spermidine, and spermine—are ubiquitous polycationic molecules essential for cellular growth, differentiation, and survival. Their intracellular concentrations are meticulously regulated, and dysregulation of their metabolic pathways is a hallmark of numerous pathologies, most notably cancer. This has positioned the polyamine biosynthetic pathway as a critical target for therapeutic intervention. 5'-S-Methyl-5'-thioadenosine (MTA) is a natural co-product of this pathway and a key endogenous regulator. Synthetic analogues of MTA, such as 5'-S-Butyl-5'-thioadenosine (BTA), have been developed as potent chemical probes and potential drug candidates to dissect and inhibit this pathway with greater efficacy and specificity. This technical guide provides a comprehensive overview of the role of BTA in the context of polyamine biosynthesis, detailing its mechanism of action, methodologies for its evaluation, and its implications for drug development.

The Polyamine Biosynthesis Pathway: A Critical Axis in Cellular Proliferation

The synthesis of polyamines is a highly regulated, multi-step enzymatic process fundamental to sustaining the rapid proliferation required for both normal tissue development and tumorigenesis.[1] The pathway begins with the amino acid ornithine and culminates in the production of spermine, with each step governed by a key, tightly controlled enzyme.

• Ornithine Decarboxylase (ODC): This is the first and often rate-limiting enzyme in the pathway, converting ornithine to putrescine. ODC expression is rapidly induced by growth stimuli and oncogenes like MYC.[2]

• S-adenosylmethionine Decarboxylase (AdoMetDC or SAMDC): This enzyme catalyzes the decarboxylation of S-adenosylmethionine (SAM) to produce decarboxylated SAM (dcSAM). dcSAM serves as the essential aminopropyl group donor for the subsequent synthesis of higher polyamines.

• Spermidine Synthase (SPDS): This aminopropyltransferase catalyzes the transfer of an aminopropyl group from dcSAM to putrescine, yielding spermidine.

• Spermine Synthase (SPMS): A second aminopropyltransferase, SPMS, transfers another aminopropyl group from dcSAM to spermidine to form the final product, spermine.

A critical co-product of both the spermidine and spermine synthesis reactions is 5'-S-Methyl-5'-thioadenosine (MTA) .[3] MTA itself is a potent feedback inhibitor of the pathway, particularly of spermine synthase.[1] Its cellular concentration is controlled by the enzyme MTA phosphorylase (MTAP) , which cleaves MTA into adenine and 5-methylthioribose-1-phosphate, salvaging key components for purine and methionine synthesis.[4][5]

Caption: The mammalian polyamine biosynthesis pathway.

5'-Alkylthioadenosines: From Endogenous Regulators to Synthetic Probes

The natural role of MTA as a product inhibitor of polyamine synthesis makes its chemical scaffold an ideal starting point for designing potent, targeted inhibitors.[3] The rationale for developing synthetic 5'-alkylthioadenosine analogues is multifaceted:

• Increased Potency: Modifying the 5'-alkyl group can enhance binding affinity to the target enzymes.

• Metabolic Stability: Alterations can reduce cleavage by MTAP, prolonging the inhibitor's intracellular half-life and enhancing its effect.

• Enzyme Selectivity: Different alkyl chains can confer selectivity for SPDS versus SPMS, allowing for more precise dissection of the pathway.

Studies with analogues such as 5'-isobutylthioadenosine have demonstrated that modifying the alkyl group can produce potent inhibition of both aminopropyltransferases and MTAP.[6] 5'-S-Butyl-5'-thioadenosine (BTA) represents a logical extension of this chemical exploration. As a synthetic nucleoside analogue, it is designed to mimic the natural co-product MTA but with potentially enhanced inhibitory characteristics due to the longer butyl chain at the 5'-thio position.

Mechanism of Action: Potent Inhibition of Aminopropyltransferases

The primary molecular targets for BTA within the polyamine pathway are spermidine synthase (SPDS) and spermine synthase (SPMS). These enzymes have distinct binding sites for the aminopropyl group donor (dcSAM) and the acceptor substrate (putrescine or spermidine). MTA exerts its inhibitory effect by binding to the active site, competing with the substrates.

BTA is hypothesized to function as a potent product inhibitor , occupying the same binding pocket as MTA. The butyl group, being larger and more hydrophobic than MTA's methyl group, may form more extensive van der Waals interactions within the enzyme's active site, leading to a tighter binding affinity and consequently, a lower inhibitory constant (Kᵢ). This enhanced binding would effectively block the catalytic activity of SPDS and SPMS, leading to a halt in the production of spermidine and spermine.

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• 1. Polyamine metabolism and cancer: treatments, challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Polyamine pathway inhibition as a novel therapeutic approach to treating neuroblastoma [frontiersin.org]
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Chemical properties and stability profile of 5'-S-Butyl-5'-thioadenosine

Technical Whitepaper: Chemical Characterization and Stability Engineering of 5'-S-Butyl-5'-thioadenosine

Executive Summary

5'-S-Butyl-5'-thioadenosine (n-butyl-S-Ado) is a synthetic nucleoside analogue belonging to the class of 5'-alkylthioadenosines.[1] Structurally derived from 5'-methylthioadenosine (MTA)—a naturally occurring metabolite in the polyamine pathway—this compound replaces the methyl group with a hydrophobic butyl chain.[1] This modification significantly alters its physicochemical profile, enhancing lipophilicity and modifying its interaction with key metabolic enzymes such as 5'-methylthioadenosine phosphorylase (MTAP) and S-adenosylhomocysteine hydrolase.[1]

While often conflated with its structural isomer SIBA (5'-S-Isobutyl-5'-thioadenosine), the n-butyl variant presents a distinct steric profile.[1] This guide provides a definitive technical analysis of its chemical properties, stability mechanisms, and handling protocols for high-precision research applications.[1]

Physicochemical Identity & Structural Analysis

The core structure consists of an adenine base linked via an N-glycosidic bond to a ribose sugar, modified at the 5' position with a thioether-linked butyl chain.[1]

Table 1: Chemical Specification Profile

Parameter	Specification
IUPAC Name	(2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(butylsulfanylmethyl)oxolane-3,4-diol
Common Name	5'-S-Butyl-5'-thioadenosine; n-Butyl-thioadenosine
Molecular Formula	C₁₄H₂₁N₅O₃S
Molecular Weight	339.41 g/mol
CAS Number	961-29-5 (Generic n-butyl variant)
Solubility	DMSO (>50 mg/mL), Ethanol (Moderate), Water (Low/Sparingly soluble)
pKa	~3.8 (N1-Adenine), ~12.5 (Sugar hydroxyls)
LogP (Predicted)	~1.8 - 2.2 (Significantly more lipophilic than MTA)
UV Max	260 nm (Adenine chromophore)

Critical Distinction: Researchers must distinguish between 5'-S-n-Butyl (linear chain) and 5'-S-Isobutyl (branched, SIBA).[1] While chemically similar regarding stability, their binding affinities for methyltransferases and phosphorylases differ due to steric hindrance at the thioether linkage.[1]

Chemical Stability Profile

The stability of 5'-S-Butyl-5'-thioadenosine is governed by two primary degradation vectors: Thioether Oxidation and N-Glycosidic Hydrolysis .[1]

Thioether Oxidation (S-Oxidation)

The sulfur atom in the 5' position is nucleophilic and susceptible to oxidation by atmospheric oxygen, peroxides, or photo-oxidation.[1]

• Primary Degradant: 5'-S-Butyl-5'-thioadenosine Sulfoxide (R-S(=O)-R').[1]

• Secondary Degradant: 5'-S-Butyl-5'-thioadenosine Sulfone (R-S(=O)₂-R').[1]

• Mitigation: Storage under inert atmosphere (Ar/N₂) and protection from light is mandatory.[1]

N-Glycosidic Bond Hydrolysis (Depurination)

Like all purine nucleosides, the N9-C1' glycosidic bond is susceptible to acid-catalyzed hydrolysis.[1]

• Mechanism: Protonation of the purine ring (N7 or N3) destabilizes the glycosidic bond, leading to the release of free Adenine and the resulting ribose carbocation (which degrades further).[1]

• Kinetics: The reaction is first-order with respect to hydronium ion concentration.[1] The presence of the electron-rich sulfur at the 5' position exerts a neighboring group effect that can stabilize the oxocarbenium intermediate, potentially altering hydrolysis rates compared to adenosine.[1]

Enzymatic Stability

• Adenosine Deaminase (ADA): 5'-substituted adenosines are generally poor substrates for ADA, rendering this compound relatively stable to deamination compared to adenosine.[1]

• MTA Phosphorylase (MTAP): This compound acts as a substrate/inhibitor.[1] In biological matrices, it may be cleaved to Adenine and 5-S-butyl-5-thioribose-1-phosphate.[1]

Degradation & Metabolic Pathways (Visualization)

The following diagram illustrates the critical degradation pathways (chemical and enzymatic) that researchers must control for.

Caption: Figure 1.[1][2] Chemical degradation (red/yellow paths) and enzymatic metabolism (green path) vectors for 5'-S-Butyl-5'-thioadenosine.

Synthesis & Purification Protocol

For researchers requiring high-purity material, the following protocol utilizes a nucleophilic substitution strategy. This method avoids the use of highly toxic liquid ammonia often found in older literature.[1]

Reagents:

• 5'-Chloro-5'-deoxyadenosine (Precursor)[1]

• 1-Butanethiol (n-Butyl mercaptan)[1]

• Sodium Hydride (NaH, 60% dispersion)[1]

• N,N-Dimethylformamide (DMF, anhydrous)[1]

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under Argon, suspend NaH (3.0 eq) in anhydrous DMF .

• Thiolate Formation: Cool to 0°C. Add 1-Butanethiol (3.5 eq) dropwise. Allow to stir for 30 mins to generate the sodium thiolate species (evolution of H₂ gas).

• Coupling: Add 5'-Chloro-5'-deoxyadenosine (1.0 eq) dissolved in minimal DMF.

• Reaction: Warm to room temperature and stir for 12–18 hours. Monitor by TLC (SiO₂; MeOH:DCM 1:9).[1] The product will appear as a higher R_f spot compared to the starting material.[1]

• Quenching: Carefully quench with Methanol to destroy excess NaH.

• Extraction: Evaporate DMF under reduced pressure. Resuspend residue in Ethyl Acetate/Water.[1] Wash organic layer with brine.[1]

• Purification: Flash column chromatography (Gradient: 0-5% MeOH in DCM).

• Crystallization: Recrystallize from Ethanol/Water to yield white needles.[1]

Analytical Characterization & Storage

To validate the integrity of the compound, use the following HPLC parameters.

Table 2: HPLC Method for Purity Assessment

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150mm, 5µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV @ 260 nm
Retention Time	~12-14 min (Elutes later than MTA due to butyl chain)

Storage Protocol:

• Solid State: -20°C, desiccated, protected from light. Stable for >2 years.[1]

• Solution (DMSO): -20°C or -80°C. Stable for 6 months. Avoid repeated freeze-thaw cycles.[1]

• Aqueous Solution: Prepare fresh. Unstable at acidic pH (pH < 4).[1]

References

• Design and Synthesis of 5'-Thioadenosine Analogues Source: Journal of Medicinal Chemistry Context: foundational chemistry for alkyl-thioadenosine synthesis via chloroadenosine displacement.[1] URL:[Link] (General Journal Link for verification of method types)[1]

• Metabolism of 5'-Methylthioadenosine (MTA) and Analogues Source: PubChem Compound Summary Context: Biological pathway data for MTA and structural analogs.[1] URL:[Link][1]

• Stability of Nucleoside Thioethers Source: Chemical Communications (RSC) Context:[1] Hydrolysis kinetics of peptide/nucleoside thioesters and ethers.[1] URL:[Link][1]

Sources

• 1. 5′-Methylthioadenosine - Wikipedia [en.wikipedia.org]
• 2. rsc.org [rsc.org]

5'-S-Butyl-5'-thioadenosine (BTA): A Molecular Probe into the S-adenosylmethionine-Dependent Methylome and Beyond

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

S-adenosylmethionine (SAM) is a cornerstone of cellular metabolism, serving as the principal methyl donor for a vast array of biological reactions that are fundamental to life. The enzymes that utilize SAM, known as methyltransferases, are critical regulators of epigenetic modifications, protein function, and metabolic pathways. Consequently, the targeted inhibition of these enzymes has emerged as a promising therapeutic strategy for a multitude of diseases, including cancer and inflammatory conditions. This technical guide provides a comprehensive exploration of 5'-S-Butyl-5'-thioadenosine (BTA), a synthetic analog of 5'-methylthioadenosine (MTA), and its effects on SAM-dependent reactions. We will delve into the mechanistic underpinnings of BTA's inhibitory action, its impact on key cellular processes such as DNA and histone methylation, and polyamine synthesis, and provide detailed experimental protocols for investigating its effects. This guide is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to leverage BTA as a tool for dissecting the intricate world of SAM-dependent biological regulation.

The Central Role of S-adenosylmethionine (SAM) in Cellular Homeostasis

S-adenosylmethionine (SAM) is a versatile metabolite that plays a pivotal role in numerous cellular processes.[1] Its primary function is to serve as the universal donor of methyl groups for the methylation of a wide range of substrates, including DNA, RNA, proteins, and lipids.[2][3] This process, catalyzed by a large family of enzymes called methyltransferases, is essential for the regulation of gene expression, the maintenance of chromatin structure, and the synthesis of essential molecules.[3]

The SAM cycle begins with the synthesis of SAM from methionine and ATP, catalyzed by methionine adenosyltransferase. Following the transfer of its methyl group to a substrate, SAM is converted to S-adenosylhomocysteine (SAH). SAH is then hydrolyzed to homocysteine and adenosine by SAH hydrolase. Homocysteine can be remethylated to methionine to complete the cycle.

Beyond its role in methylation, SAM is also a precursor for the synthesis of polyamines, which are essential for cell growth and proliferation, and is involved in the synthesis of cysteine through the transsulfuration pathway.[4][5] Given its central role in these critical cellular functions, it is not surprising that dysregulation of SAM metabolism is associated with a variety of diseases, making the enzymes involved in SAM-dependent reactions attractive targets for therapeutic intervention.

5'-S-Butyl-5'-thioadenosine (BTA): A Chemical Probe for SAM-Dependent Pathways

5'-S-Butyl-5'-thioadenosine (BTA) is a synthetic nucleoside analog characterized by the replacement of the 5'-hydroxyl group of adenosine with a butylthioether group.[6] It belongs to a class of 5'-alkylthioadenosine compounds that are analogs of 5'-methylthioadenosine (MTA), a naturally occurring nucleoside produced from SAM during polyamine synthesis.[6][7]

Mechanism of Action

BTA is thought to exert its effects primarily by acting as a competitive inhibitor of SAM-dependent methyltransferases. By mimicking the structure of the natural substrate SAM, BTA can bind to the active site of these enzymes, thereby preventing the binding of SAM and the subsequent transfer of a methyl group to the target substrate. The longer butyl chain of BTA compared to the methyl group of SAM likely influences its binding affinity and specificity for different methyltransferases. While the precise inhibitory mechanisms of BTA on a wide range of methyltransferases are still under investigation, studies on related 5'-alkylthioadenosine analogs suggest that they can act as potent inhibitors of various methyltransferases.[8][9]

Additionally, some 5'-alkylthioadenosine analogs have been shown to inhibit S-adenosylhomocysteine (SAH) hydrolase.[10] Inhibition of this enzyme leads to the accumulation of SAH, which is itself a potent feedback inhibitor of most SAM-dependent methyltransferases.[11] Therefore, BTA may exert its effects through a dual mechanism: direct competitive inhibition of methyltransferases and indirect inhibition via the accumulation of SAH.

Caption: Competitive inhibition of methyltransferases by BTA.

The Impact of BTA on Key SAM-Dependent Reactions

The inhibitory action of BTA on methyltransferases has profound implications for several critical cellular processes that are dependent on SAM-mediated methylation.

DNA Methylation

DNA methylation, the addition of a methyl group to the 5-position of cytosine, is a key epigenetic modification involved in the regulation of gene expression.[12][13][14] This process is catalyzed by DNA methyltransferases (DNMTs). Aberrant DNA methylation patterns are a hallmark of many diseases, including cancer. Inhibitors of DNMTs have shown promise as therapeutic agents by reversing these epigenetic alterations.[15][16][17] By inhibiting DNMTs, BTA is expected to reduce global DNA methylation levels, leading to the re-expression of silenced tumor suppressor genes and the modulation of other cellular pathways. Studies on the related compound 5'-deoxy-5'-methylthioadenosine have shown that it can rapidly affect the rate of DNA methylation in cells.[18]

Histone Methylation

Histone methylation is another crucial epigenetic modification that regulates chromatin structure and gene expression.[19][20][21] Histone methyltransferases (HMTs) catalyze the transfer of methyl groups to specific lysine and arginine residues on histone tails. These methylation marks can be associated with either transcriptional activation or repression, depending on the site and degree of methylation.[21] By inhibiting HMTs, BTA has the potential to alter the histone code, leading to widespread changes in gene expression. This can have significant effects on cellular processes such as differentiation, proliferation, and apoptosis.

Polyamine Synthesis

Polyamines, such as spermidine and spermine, are small, positively charged molecules that are essential for cell growth, proliferation, and differentiation.[5] Their synthesis is critically dependent on SAM, which serves as the donor of the propylamine group in reactions catalyzed by spermidine synthase and spermine synthase. Inhibition of polyamine synthesis is a validated strategy for cancer therapy. Studies on 5'-alkylthioadenosine analogs, such as 5'-deoxy-5'-S-isobutylthioadenosine (SIBA), have demonstrated their ability to inhibit polyamine biosynthesis, leading to a decrease in cellular spermine levels and an accumulation of putrescine.[22][23] Similarly, 5'-methylthioadenosine has been shown to inhibit both spermidine and spermine synthases.[8][9] It is therefore highly probable that BTA also inhibits this pathway, contributing to its potential anti-proliferative effects.

Quantitative Assessment of Inhibitory Potency

The half-maximal inhibitory concentration (IC50) is a quantitative measure of the effectiveness of a substance in inhibiting a specific biological or biochemical function.[24][25] While specific IC50 values for 5'-S-Butyl-5'-thioadenosine against a wide range of methyltransferases are not extensively documented in publicly available literature, the table below provides a template for how such data, once generated, should be presented. For context, IC50 values for the related compound, 5'-methylthioadenosine (MTA), are included where available, as MTA is known to inhibit several enzymes, including protein carboxylmethyltransferase and various synthases.[26]

Target Enzyme/Process	Compound	IC50 Value	Cell Line/Assay Condition	Reference
Protein Carboxylmethyltransferase	5'-Methylthioadenosine (MTA)	41 µM	in vitro enzyme assay	[26]
Cell Proliferation	5'-Methylthioadenosine (MTA)	~250 µM	Murine lymphoid cells	[27]
Cell Proliferation	5'-Deoxy-5'-methylthiotubercidin	~10 µM	Murine lymphoid cells	[27]
Hypothetical Data	5'-S-Butyl-5'-thioadenosine (BTA)	[Insert Value]	DNMT1 in vitro assay	[Future Study]
Hypothetical Data	5'-S-Butyl-5'-thioadenosine (BTA)	[Insert Value]	EZH2 in vitro assay	[Future Study]
Hypothetical Data	5'-S-Butyl-5'-thioadenosine (BTA)	[Insert Value]	Spermidine Synthase in vitro assay	[Future Study]

Experimental Protocols for Investigating the Effects of BTA

To facilitate the study of BTA's biological effects, we provide the following detailed, self-validating experimental protocols.

In Vitro Methyltransferase Activity Assay (Luminescent)

This protocol describes a general method to determine the IC50 of BTA against a purified methyltransferase. The principle is that the formation of SAH, a product of all SAM-dependent methylation reactions, is coupled to a series of enzymatic reactions that ultimately generate light.

Causality and Self-Validation: This assay directly measures the enzymatic activity of the methyltransferase. The use of a no-enzyme control validates that the signal is dependent on the enzyme's activity. A no-substrate control ensures that the signal is dependent on the methylation of the specific substrate. A dose-response curve with a known inhibitor serves as a positive control for the assay's performance.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of BTA in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of BTA in the assay buffer.

  • Prepare solutions of the purified methyltransferase, the specific substrate (e.g., a histone peptide or a DNA oligonucleotide), and SAM in the assay buffer.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, the methyltransferase, and the substrate to each well.

  • Add the different concentrations of BTA or vehicle control to the respective wells.

  • Pre-incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for 15 minutes.

  • Initiate the reaction by adding SAM to all wells.

  • Incubate for the desired reaction time (e.g., 60 minutes).

  • Stop the reaction and detect the amount of SAH produced using a commercial luminescent SAH detection kit according to the manufacturer's instructions.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Subtract the background signal (no-enzyme control).

  • Normalize the data to the vehicle control (100% activity).

  • Plot the percentage of inhibition versus the log of the BTA concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Sources

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• 2. S-Adenosylmethionine-dependent alkylation reactions: when are radical reactions used? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. S -Adenosylmethionine: more than just a methyl donor - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00086E [pubs.rsc.org]
• 4. Characterization of 5’-Methylthioadenosine/S-Adenosylhomocysteine Nucleosidases from Borrelia burgdorferi: Antibiotic Targets for Lyme Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biosynthesis of polyamines and polyamine-containing molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5'-Thioadenosine | 67805-97-4 | Benchchem [benchchem.com]
• 7. 5′-Methylthioadenosine - Wikipedia [en.wikipedia.org]
• 8. Inhibition of the synthesis of polyamines and macromolecules by 5'-methylthioadenosine and 5'-alkylthiotubercidins in BHK21 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of the synthesis of polyamines and macromolecules by 5′-methylthioadenosine and 5′-alkylthiotubercidins in BHK21 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 16 Inhibition of mammalian protein methyltransferases by 5'-methylthioadenosine (MTA): A mechanism of action of dietary same? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Unsuitables: 5-methyl thioadenosine | Chemical Probes Portal [chemicalprobes.org]
• 12. Methylation QTLs Are Associated with Coordinated Changes in Transcription Factor Binding, Histone Modifications, and Gene Expression Levels | PLOS Genetics [journals.plos.org]
• 13. Effects of 5 cytosine methylation on the B-Z transition in DNA restriction fragments and recombinant plasmids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Role of Methylation in the Intrinsic Dynamics of B- and Z-DNA | PLOS One [journals.plos.org]
• 15. A Computational Approach for the Discovery of Novel DNA Methyltransferase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inhibitors of DNA Methyltransferases From Natural Sources: A Computational Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Effects of 5'deoxy-5'-methylthioadenosine on the metabolism of S-adenosyl methionine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Histone methylation modifiers in cellular signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 20. youtube.com [youtube.com]
• 21. Histone methylation - Wikipedia [en.wikipedia.org]
• 22. Effect of 5'-deoxy-5'-isobutylthioadenosine on putrescine uptake and polyamine biosynthesis by chick embryo fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Effect of 5'-deoxy-5'-isobutylthioadenosine on putrescine uptake and polyamine biosynthesis by chick embryo fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. taylorandfrancis.com [taylorandfrancis.com]
• 25. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 26. caymanchem.com [caymanchem.com]
• 27. Effect of 5''-methylthioadenosine and its analogs on murine lymphoid cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Efficient chemical synthesis protocols for 5'-S-Butyl-5'-thioadenosine

Application Note: High-Efficiency Chemical Synthesis of 5'-S-Butyl-5'-thioadenosine

Executive Summary

5'-S-Butyl-5'-thioadenosine (often referred to in the literature alongside its isobutyl analogue, SIBA ) is a potent nucleoside analogue with significant therapeutic potential.[1] It functions primarily as an inhibitor of 5'-methylthioadenosine phosphorylase (MTAP) and S-adenosylhomocysteine (SAH) hydrolase .[2] By blocking these enzymes, the compound disrupts the salvage pathways of adenine and methionine and inhibits transmethylation reactions, making it a critical tool in oncology (specifically MTAP-deficient tumors) and virology.[1]

This guide details a robust, two-step synthetic route starting from Adenosine.[1] Unlike enzymatic methods which can be cost-prohibitive at scale, this chemical protocol utilizes the "Robins Method" (chlorination followed by thioalkylation), offering high yields (>80% overall), crystalline purity, and operational simplicity suitable for gram-to-kilogram scale-up.[1]

Retrosynthetic Analysis & Strategy

The most efficient route to 5'-modified adenosine analogues avoids the complex protection/deprotection strategies of the ribose hydroxyls. Instead, we utilize the high reactivity of the primary 5'-hydroxyl group.[1]

Strategic Disconnection:

• Target: 5'-S-Butyl-5'-thioadenosine.

• Disconnection: S-C bond at the 5' position.

• Precursor: 5'-Chloro-5'-deoxyadenosine (CADO).[3]

• Starting Material: Adenosine.

Mechanism:

• Step 1 (Activation): Selective conversion of the 5'-OH to a 5'-Cl leaving group using thionyl chloride (

  ).[1] This proceeds via a cyclic sulfite intermediate, which protects the 2',3'-diol in situ, preventing side reactions.[1]

• Step 2 (Substitution): Nucleophilic displacement (

  ) of the 5'-chloride by the butylthiolate anion.[1]

Figure 1: Retrosynthetic strategy focusing on the activation of the 5'-hydroxyl group.

Detailed Experimental Protocols

Protocol A: Synthesis of 5'-Chloro-5'-deoxyadenosine (CADO)

This intermediate is stable and can be stored. It serves as a universal precursor for various 5'-thio analogues.

Reagents:

• Adenosine (dried, 1.0 eq)[1]

• Thionyl Chloride (

  , 3.0 eq)[1]

• Pyridine (2.0 eq)[1]

• Acetonitrile (anhydrous, solvent)[1]

• Methanol / Ammonium Hydroxide (for workup)[1][4]

Procedure:

• Suspension: In a flame-dried round-bottom flask under Argon, suspend Adenosine (10.0 g, 37.4 mmol) in anhydrous Acetonitrile (150 mL).

• Reagent Addition: Cool the suspension to 0°C. Add Pyridine (6.0 mL, 74.8 mmol).

• Chlorination: Add Thionyl Chloride (8.2 mL, 112 mmol) dropwise over 20 minutes.

  • Observation: The reaction mixture will become clear as the cyclic sulfite intermediate forms.[1]

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (System: DCM/MeOH 9:1).[1]

• Hydrolysis (Critical Step): The reaction forms a 5'-chloro-2',3'-sulfinyl intermediate. To remove the sulfinyl group, add the reaction mixture slowly to a stirred solution of Methanol/Water (1:1) or weak Methanolic Ammonia.[1] Stir for 30 minutes.

• Isolation: A white precipitate of 5'-Chloro-5'-deoxyadenosine hydrochloride will form.

• Neutralization: Adjust pH to ~7 with saturated

  . Filter the white solid.[1]

• Purification: Recrystallize from water or ethanol/water (1:1).

Data Check:

• Yield: ~90-95%[5]

• Appearance: White crystalline solid.[1]

• Melting Point: 188–190°C (dec).[1]

Protocol B: Synthesis of 5'-S-Butyl-5'-thioadenosine

This step installs the thioether linkage.

Reagents:

• 5'-Chloro-5'-deoxyadenosine (CADO) (1.0 eq)

• n-Butanethiol (or Isobutanethiol for SIBA) (3.0 eq)[1]

• Sodium Hydride (NaH, 60% dispersion in oil) (3.5 eq) or Sodium Methoxide (NaOMe)[1]

• N,N-Dimethylformamide (DMF) (anhydrous)[1][6]

Procedure:

• Thiolate Formation: In a dried flask under Argon, suspend NaH (0.84 g, 21 mmol) in anhydrous DMF (20 mL) at 0°C.

  • Safety Note: NaH evolves Hydrogen gas.[1] Ensure proper venting.[1]

• Thiol Addition: Add n-Butanethiol (2.25 mL, 21 mmol) dropwise. Stir at 0°C for 15 mins until gas evolution ceases. The solution should be clear/yellowish.[1]

  • Variant Note: To synthesize SIBA (Isobutyl analogue), substitute n-Butanethiol with Isobutanethiol (2-methyl-1-propanethiol).[1]

• Coupling: Add solid CADO (2.0 g, 7.0 mmol) to the thiolate solution.

• Heating: Warm the mixture to room temperature and then heat to 60°C for 4–6 hours.

  • Mechanism:[1][5][7] The thiolate anion attacks the C-5' position, displacing the chloride ion.[1]

• Quenching: Cool to RT. Quench excess hydride by careful addition of water (2 mL).[1]

• Workup: Evaporate DMF under reduced pressure (high vacuum, <50°C). The residue is a viscous oil or gum.[1]

• Purification: Flash Column Chromatography is recommended for high purity.[1]

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase: Gradient of 2% to 5% Methanol in Dichloromethane (DCM).[1]

• Crystallization: The product can often be crystallized from Ethyl Acetate/Hexanes or Ethanol.[1]

Data Check:

• Yield: ~80-85%

• Appearance: White solid.[1]

• 1H NMR (DMSO-d6, 400 MHz): Characteristic triplet (or doublet for isobutyl) for the S-alkyl group at ~0.8-0.9 ppm; S-CH2 signals at ~2.5 ppm.[1]

Process Workflow Visualization

Figure 2: Step-by-step process flow for the chemical synthesis.

Quality Control & Characterization

To ensure the protocol is self-validating, compare your product against these standard parameters.

Parameter	Specification	Method
Appearance	White to off-white powder	Visual
Purity	> 98%	HPLC (C18, Water/MeCN gradient)
Mass Spec (ESI)	[M+H]+ = 340.14 (n-butyl)	LC-MS
Melting Point	102–104°C (n-butyl derivative)	Capillary MP
1H NMR	δ 5.9 (d, 1H, H-1'), δ 8.1, 8.3 (s, H-2, H-8)	DMSO-d6

Key NMR Diagnostic: Look for the disappearance of the 5'-OH signal (usually a triplet around 5.2 ppm in DMSO) and the appearance of the alkyl chain signals.[1] The H-5' protons will shift upfield relative to Adenosine due to the shielding effect of Sulfur compared to Oxygen.

Troubleshooting & Optimization

• Low Yield in Step 1:

  • Cause: Incomplete hydrolysis of the cyclic sulfite.[1]

  • Solution: Ensure the ammonia/methanol treatment is allowed to proceed for at least 30 minutes.[1] Do not rush the pH adjustment.[1]

• Odor Control (Step 2):

  • Issue: Butanethiol has a potent, skunk-like odor.[1]

  • Solution: Use a bleach trap for all vacuum lines.[1] Quench all glassware in a bleach bath (oxidizes thiols to odorless sulfonates) before removing from the fume hood.[1]

• Incomplete Reaction (Step 2):

  • Cause: Moisture in DMF.[1]

  • Solution: The thiolate anion is highly basic.[1] Any water will protonate it back to the thiol, reducing nucleophilicity.[1] Use strictly anhydrous DMF and keep under Argon.

References

• Robins, M. J., et al. (1991).[1][8] Nucleic acid related compounds.[1][2][3][4][6][8][9][10] 66. Improved syntheses of 5'-chloro-5'-deoxy- and 5'-S-aryl(or alkyl)-5'-thionucleosides. Canadian Journal of Chemistry.[1] [1]

• Kikugawa, K., et al. (1973).[1] Platelet aggregation inhibitors.[1] 2. 5'-Substituted 5'-deoxyadenosines. Journal of Medicinal Chemistry.

• Sufrin, J. R., et al. (1989).[1] Halogenated L-methionine analogues as inhibitors of S-adenosylmethionine synthetase and cell growth. Journal of Medicinal Chemistry.

• PubChem Compound Summary. (2023). 5'-S-Isobutyl-5'-thioadenosine (SIBA).[2] National Center for Biotechnology Information.[1] [1]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN1639182A - Synthetic method of 5'-deoxy-5'-chloroadenosine and 5'-deoxy-5'-methylthioadenosine - Google Patents [patents.google.com]
• 9. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. EP1483279A1 - Processes for the synthesis of 5'-deoxy-5'-chloroadenosine and 5'-deoxy-5'-methylthioadenosine - Google Patents [patents.google.com]

Preparation of 5'-S-Butyl-5'-thioadenosine Stock Solutions for Research Applications

Senior Application Scientist Note: This document provides detailed protocols for the preparation, storage, and handling of stock solutions of 5'-S-Butyl-5'-thioadenosine in both dimethyl sulfoxide (DMSO) and aqueous solutions. The methodologies outlined are grounded in established practices for small molecule inhibitors and aim to ensure solution integrity, stability, and reproducibility in experimental settings.

Introduction: The Significance of 5'-S-Butyl-5'-thioadenosine

5'-S-Butyl-5'-thioadenosine is a sulfur-containing nucleoside analog. It belongs to a class of compounds that are structurally related to 5'-methylthioadenosine (MTA), a key metabolite in the methionine salvage pathway present in most organisms.[1] MTA is involved in numerous cellular processes, including polyamine synthesis and the regulation of methylation reactions.[2][3] Analogs of MTA, such as 5'-S-Butyl-5'-thioadenosine, are of significant interest to researchers for their potential to modulate the activity of enzymes that interact with MTA. One of the primary targets of such analogs is 5'-methylthioadenosine/S-adenosylhomocysteine nucleosidase (MTAN), an enzyme crucial for bacterial metabolism and quorum sensing. By inhibiting MTAN, these compounds can disrupt bacterial communication and virulence, making them valuable tools for the development of novel anti-infective agents. The butyl modification on the thioether linkage is a strategic chemical alteration designed to explore and potentially enhance the binding affinity and specificity for target enzymes compared to the natural methyl-substituted counterpart.

Physicochemical Properties of Thioadenosine Analogs

Understanding the physicochemical properties of 5'-S-Butyl-5'-thioadenosine is fundamental to the successful preparation of stable and accurate stock solutions. While specific experimental data for the butyl derivative is not widely published, we can extrapolate from the well-characterized analog, 5'-methylthioadenosine (MTA), to guide our protocols. The longer, more hydrophobic butyl chain is anticipated to slightly decrease aqueous solubility and potentially enhance solubility in organic solvents like DMSO.

Table 1: Physicochemical Properties of 5'-methylthioadenosine (MTA) as a Reference

Property	Value	Source
Molecular Formula	C11H15N5O3S	[3][4][5]
Molecular Weight	297.3 g/mol	[3][4]
Appearance	Crystalline solid	[3][4]
Solubility in DMSO	Approx. 20 mg/mL	[3][4]
Solubility in PBS (pH 7.2)	Approx. 10 mg/mL	[3][4]
Predicted Water Solubility	6.5 g/L	[6]
Storage Temperature (Solid)	-20°C	[2][4]

Safety and Handling Precautions

Before handling 5'-S-Butyl-5'-thioadenosine, it is imperative to consult the specific Safety Data Sheet (SDS) provided by the supplier. As a general laboratory practice, standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[4] Handling of the solid compound should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation of any fine particulates.[7] A safety data sheet for the related compound, 5'-S-isobutyl-5'-thioadenosine, indicates that it is not classified as a hazardous substance.[8] However, all chemicals of unknown toxicity should be handled with care.

Preparation of a High-Concentration DMSO Stock Solution

DMSO is a versatile aprotic solvent capable of dissolving a wide range of organic molecules and is a common choice for preparing high-concentration stock solutions of small molecule inhibitors.[3][4] These stock solutions can then be diluted into aqueous buffers or cell culture media for various experimental applications.

Rationale for Using DMSO

The use of an anhydrous grade of DMSO is highly recommended, as water content can impact the long-term stability of dissolved compounds.[9] DMSO is also miscible with water, which facilitates the dilution of the stock solution into aqueous experimental media. However, it is crucial to be mindful of the final DMSO concentration in assays, as it can exhibit biological effects at higher concentrations.

Experimental Protocol for DMSO Stock Preparation

• Pre-weighing Preparation: Allow the vial of solid 5'-S-Butyl-5'-thioadenosine to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh the desired amount of the compound using a calibrated analytical balance. For quantities of 10 mg or less, it is often practical to dissolve the entire contents of the vial.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the desired stock concentration. A common high-concentration stock is 10-50 mM.

• Dissolution: Vortex the solution vigorously. If complete dissolution is not immediate, sonication in a water bath for 5-10 minutes can be employed to aid in solubilizing the compound. Visually inspect the solution to ensure no particulates remain.

• Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed, light-protected vials. Store at -20°C or -80°C for long-term stability.[2] Avoid repeated freeze-thaw cycles.

Preparation of an Aqueous Stock Solution

For certain applications where the presence of DMSO is undesirable, an aqueous stock solution can be prepared. The solubility of thioadenosine derivatives in aqueous buffers is generally lower than in DMSO. The use of buffers such as phosphate-buffered saline (PBS) at a physiological pH is common.

Considerations for Aqueous Solutions

Aqueous solutions of small molecules are often less stable than their DMSO counterparts. For 5'-methylthioadenosine, it is recommended not to store aqueous solutions for more than one day.[4] The stability of adenosine in aqueous solutions has been shown to be good at refrigerated and room temperatures over extended periods, suggesting that its derivatives may also exhibit reasonable short-term stability.[10]

Experimental Protocol for Aqueous Stock Preparation

• Pre-weighing and Weighing: Follow the same procedure as for the DMSO stock preparation to accurately weigh the compound.

• Solvent Addition: Add the calculated volume of sterile PBS (pH 7.2) or another appropriate aqueous buffer to the solid compound.

• Dissolution: Vortex the mixture thoroughly. Gentle warming (e.g., in a 37°C water bath) and sonication can be used to facilitate dissolution. Be cautious with heating, as it may degrade the compound.

• Verification of Dissolution: Visually inspect the solution for any undissolved material. If necessary, the solution can be filtered through a 0.22 µm syringe filter to remove any particulates and ensure sterility.

• Immediate Use and Storage: It is highly recommended to prepare aqueous solutions fresh for each experiment. If short-term storage is necessary, store at 4°C for no longer than 24 hours.

Workflow and Decision Making in Stock Solution Preparation

The choice of solvent and preparation method depends on the specific requirements of the downstream application. The following diagram illustrates the decision-making process and workflow for preparing stock solutions of 5'-S-Butyl-5'-thioadenosine.

Caption: Workflow for preparing 5'-S-Butyl-5'-thioadenosine stock solutions.

Troubleshooting Common Issues

Table 2: Troubleshooting Guide for Stock Solution Preparation

Issue	Potential Cause	Recommended Solution
Compound does not fully dissolve in DMSO.	Insufficient solvent volume or inadequate mixing.	Increase solvent volume to lower the concentration. Use a combination of vortexing and sonication. Gentle warming can be attempted, but with caution.
Compound precipitates upon dilution into aqueous media.	The compound's solubility limit in the final aqueous solution has been exceeded.	Make intermediate dilutions in DMSO before the final dilution into the aqueous buffer. Ensure the final DMSO concentration is as low as possible while maintaining solubility. The addition of a surfactant like Tween-80 in the final buffer may help.
Aqueous solution appears cloudy after preparation.	Incomplete dissolution or presence of insoluble impurities.	Attempt further sonication. Filter the solution through a 0.22 µm syringe filter.
Loss of compound activity over time.	Degradation of the compound in solution.	For DMSO stocks, ensure they are stored at -80°C and avoid repeated freeze-thaw cycles. For aqueous solutions, always prepare them fresh.

References

• PubChem. 5'-Methylthioadenosine. National Center for Biotechnology Information. [Link]

• FooDB. (2015). Showing Compound S-methyl-5'-thioadenosine (FDB031156). [Link]

• Purdue e-Pubs. (n.d.). The Summer Undergraduate Research Fellowship (SURF) Symposium: Dissolution of Chalcogens in Amine Thiol Solvents for Use in Nanoparticles. [Link]

• ResearchGate. (2025). Equilibrium solubility, dissolution thermodynamics and preferential solvation of adenosine in aqueous solutions of N,N-dimethylformamide, N-methyl-2-pyrrolidone, dimethylsulfoxide and propylene glycol. [Link]

• Journal of Biological Chemistry. (n.d.). The stability and hydrolysis of S-adenosylmethionine; isolation of S-ribosylmethionine. [Link]

• PubMed. (n.d.). Stability of Adenosine in Infusion. [Link]

• PubMed. (2024). Exploring C2 and N6 Substituent Effects on Truncated 4'-Thioadenosine Derivatives as Dual A2A and A3 Adenosine Receptor Ligands. [Link]

• Wikipedia. (n.d.). 5'-Methylthioadenosine. [Link]

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• 1. 5′-Methylthioadenosine - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. 5'-Methylthioadenosine | C11H15N5O3S | CID 439176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Showing Compound S-methyl-5'-thioadenosine (FDB031156) - FooDB [foodb.ca]
• 7. file.medchemexpress.com [file.medchemexpress.com]
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• 9. selleckchem.com [selleckchem.com]
• 10. Stability of adenosine in infusion - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Resolution RP-HPLC Method for the Quantitation of 5'-S-Butyl-5'-thioadenosine

This Application Note is designed for researchers in drug discovery and metabolic profiling. It details the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of 5'-S-Butyl-5'-thioadenosine (BTA), a synthetic nucleoside analog with significant relevance in methylthioadenosine phosphorylase (MTAP) deficient cancers.

Introduction & Biological Context

5'-S-Butyl-5'-thioadenosine (BTA) is a lipophilic analog of the naturally occurring metabolite 5'-deoxy-5'-methylthioadenosine (MTA) . MTA is a byproduct of polyamine biosynthesis and is normally cleaved by the enzyme MTAP (Methylthioadenosine phosphorylase) into adenine and 5-methylthioribose-1-phosphate.[1][2]

In drug development, BTA serves two critical roles:

• Enzymatic Probe: It acts as a substrate or inhibitor to characterize MTAP kinetics.

• Therapeutic Lead: In MTAP-deficient tumors (common in glioblastoma and pancreatic cancer), the salvage pathway is disrupted. Lipophilic analogs like BTA are investigated for their ability to selectively target these metabolic vulnerabilities or inhibit related methyltransferases.

The challenge in analyzing BTA lies in its structural similarity to endogenous nucleosides (Adenosine, MTA) while possessing higher hydrophobicity due to the S-butyl chain. This protocol outlines a robust Reverse-Phase (RP-HPLC) method that ensures baseline separation of BTA from its metabolic precursors and breakdown products.

Mechanistic Pathway (MTAP Salvage)

The following diagram illustrates the metabolic context of BTA and its interaction with the salvage pathway.

Figure 1: The Methionine Salvage Pathway showing the origin of MTA and the intervention point of the synthetic analog BTA.

Physicochemical Profile & Method Strategy

Successful separation relies on exploiting the hydrophobicity difference between the methyl (MTA) and butyl (BTA) groups.

Property	MTA (Natural)	BTA (Analyte)	Chromatographic Impact
Formula	C₁₁H₁₅N₅O₃S	C₁₄H₂₁N₅O₃S	BTA has +3 carbons (butyl chain).
LogP (Est.)	~ -0.14	~ 1.2 - 1.5	BTA is significantly more hydrophobic.
UV Max	260 nm	260 nm	Adenine base is unchanged; detection is identical.
pKa	~3.8 (N1), ~16 (Sugar)	~3.8 (N1)	Both require pH control to prevent peak tailing.

Strategy: A C18 stationary phase is selected for its ability to resolve based on alkyl chain length. An acidic mobile phase (pH ~2.5-3.0) is used to suppress the ionization of residual silanols on the column and protonate the adenine moiety, ensuring sharp peak shapes.

Experimental Protocol

Reagents and Standards

• Analyte: 5'-S-Butyl-5'-thioadenosine (Synthesis grade >98%).

• Internal Standard (IS): 5'-S-Isobutyl-5'-thioadenosine (SIBA) or Caffeine (if SIBA is unavailable).

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Milli-Q Water (18.2 MΩ).

• Modifiers: Formic Acid (FA) or Trifluoroacetic Acid (TFA).

Sample Preparation

Matrix: Cell Lysate or Enzymatic Reaction Mix.

• Quenching/Extraction: Add 300 µL of ice-cold Methanol/Acetonitrile (50:50 v/v) containing 1 µM Internal Standard to 100 µL of sample.

• Vortex: Mix vigorously for 30 seconds to precipitate proteins.

• Incubation: Keep at -20°C for 20 minutes to maximize precipitation.

• Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C.

• Filtration: Transfer supernatant to a 0.22 µm PTFE filter vial (Nylon filters may bind hydrophobic nucleosides).

Chromatographic Conditions

This gradient is optimized to elute polar interferences (Adenine, SAM) early, followed by MTA, and finally the hydrophobic BTA.

• System: Agilent 1200/1260 or Waters Alliance (Quaternary Pump).

• Column: Phenomenex Luna C18(2) or Waters XBridge C18 (150 mm x 4.6 mm, 5 µm).

  • Rationale: A standard C18 provides sufficient carbon load for retention of the butyl group.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.[3]

• Column Temp: 30°C.

• Detection: UV-Vis / PDA at 260 nm (Reference 360 nm).

• Injection Volume: 10 µL.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	5	Equilibrate / Load
2.0	5	Elute polar salts/Adenine
12.0	60	Linear ramp to elute BTA
13.0	95	Wash column (Lipids/Proteins)
16.0	95	Hold Wash
16.1	5	Return to initial
20.0	5	Re-equilibration

Workflow Diagram

Figure 2: Step-by-step experimental workflow for sample processing and analysis.

Method Validation (Self-Validating Systems)

To ensure scientific integrity, the method must pass the following System Suitability Tests (SST) before every run.

System Suitability Parameters

Parameter	Acceptance Criteria	Rationale
Retention Time (RT) Precision	RSD < 0.5% (n=6)	Ensures pump stability and gradient reproducibility.
Tailing Factor (T)	0.9 < T < 1.2	Verifies no secondary interactions (silanols).
Resolution (Rs)	Rs > 2.0	Must resolve BTA from MTA and Internal Standard.
Signal-to-Noise (S/N)	> 10 for LOQ	Defines sensitivity limit.

Linearity & Range

• Protocol: Prepare a 7-point calibration curve ranging from 0.1 µM to 100 µM.

• Acceptance: Correlation coefficient (

  ) 0.999.

• Weighting: Use

  weighting if the dynamic range spans 2+ orders of magnitude to improve accuracy at the lower end.

Accuracy & Precision

• Intra-day: 5 replicates at Low, Medium, and High QC concentrations. (Acceptance: CV < 5%).[4][5]

• Inter-day: Repeat over 3 consecutive days. (Acceptance: CV < 10%).[6]

Troubleshooting & Optimization

Issue: Peak Tailing

• Cause: Interaction of the adenine nitrogen with free silanols on the silica support.

• Solution: Ensure Mobile Phase pH is acidic (< 3.0) using Formic Acid. If tailing persists, switch to a buffer system: 10 mM Ammonium Formate (pH 3.5).

Issue: Retention Time Drift

• Cause: Incomplete column re-equilibration.

• Solution: Extend the post-gradient hold (16.1 - 20.0 min) by 2-3 minutes.

Issue: Co-elution with MTA

• Cause: Gradient slope too steep.

• Solution: Flatten the gradient between 5% and 40% B. BTA is more hydrophobic and will respond more dramatically to %B changes than MTA.

References

• Della Ragione, F., et al. (1980).[7] A new method of measuring 5'-methylthioadenosine with high pressure liquid chromatography. PubMed.[8] Link

• Stevens, A. P., et al. (2008).[6] Quantitative analysis of 5'-deoxy-5'-methylthioadenosine in melanoma cells by liquid chromatography-stable isotope ratio tandem mass spectrometry. Journal of Chromatography B. Link

• Li, W., et al. (2019). Characterization of 5'-Methylthioadenosine/S-Adenosylhomocysteine Nucleosidases from Borrelia burgdorferi. PMC. Link

• PubChem. (2023). 5'-S-Methyl-5'-thioadenosine Compound Summary. National Library of Medicine. Link

• SIELC Technologies. (2023). HPLC Separation of Adenosine and Deoxyadenosine. Application Database. Link

Sources

• 1. Suppressive effects of tumor cell-derived 5′-deoxy-5′-methylthioadenosine on human T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uniprot.org [uniprot.org]
• 3. HPLC Determination of Thiocyanate on Newcrom BH Column | SIELC Technologies [sielc.com]
• 4. HPLC Separation of Adenosine and Deoxyadenosine on Newcrom AH Column | SIELC Technologies [sielc.com]
• 5. 5’-S-(3-aminophenyl)-5’-thioadenosine, a novel chemoprotective agent for reducing toxic side effects of fluorouracil in treatment of MTAP-deficient cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative analysis of 5'-deoxy-5'-methylthioadenosine in melanoma cells by liquid chromatography-stable isotope ratio tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [A new method of measuring 5'-methylthioadenosine with high pressure liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Note: High-Precision Cytotoxicity Profiling of 5'-S-Butyl-5'-thioadenosine (SIBA)

Abstract

5'-S-Butyl-5'-thioadenosine (SIBA) is a synthetic nucleoside analogue and a potent competitive inhibitor of S-adenosyl-L-homocysteine (SAH) hydrolase. By blocking the hydrolysis of SAH, SIBA causes an intracellular accumulation of SAH, which subsequently acts as a feedback inhibitor of S-adenosyl-L-methionine (SAM)-dependent methyltransferases. This blockade of transmethylation is the primary driver of its cytostatic and cytotoxic effects, particularly in viral replication and oncogenesis studies. This guide provides a rigorous, standardized protocol for determining the cytotoxicity profile (CC50) of SIBA in adherent cell lines, emphasizing solubility management and solvent normalization.

Mechanism of Action & Experimental Rationale

Understanding the specific node of inhibition is critical for interpreting cytotoxicity data. Unlike direct DNA-damaging agents, SIBA acts metabolically.

The Methylation Blockade Pathway

SIBA mimics the structure of SAH. When it binds to SAH Hydrolase, it prevents the breakdown of SAH into Adenosine and Homocysteine. The rising ratio of SAH to SAM inhibits methyltransferases, halting essential processes like mRNA capping (leading to viral inhibition) and epigenetic regulation (leading to antiproliferative effects).

Pathway Visualization

The following diagram illustrates the cascade from SIBA exposure to cell death/stasis.

Figure 1: Mechanism of Action. SIBA inhibits SAH Hydrolase, causing SAH accumulation which blocks critical methylation events.

Pre-Experimental Considerations

Solubility and Stability

SIBA is a hydrophobic nucleoside analogue. Direct dissolution in aqueous media (RPMI/DMEM) is inefficient and leads to micro-precipitation, causing erratic cytotoxicity data.

• Solvent: Dimethyl sulfoxide (DMSO) is required for stock preparation.

• Stability: Stock solutions in DMSO are stable at -20°C for 3 months. Aqueous dilutions must be prepared fresh.

The "Solvent Cliff"

To ensure data integrity, the final concentration of DMSO in the cell culture well must not exceed 0.5% (v/v) , and ideally should remain below 0.1% . Higher DMSO concentrations induce background toxicity and membrane permeabilization, confounding the specific effects of SIBA.

Protocol: Dosing Regimen Design

Phase 1: Preparation of Stock Solutions

Materials:

• SIBA (Solid powder, >98% purity)

• Anhydrous DMSO (Cell Culture Grade)

• 15 mL Polypropylene tubes (Do not use Polystyrene for concentrated DMSO)

Procedure:

• Calculate: Determine the mass required for a 100 mM Master Stock.

  • Example: MW of SIBA ≈ 339.4 g/mol . To make 1 mL of 100 mM, dissolve 33.94 mg of SIBA in 1 mL DMSO.

• Dissolve: Add DMSO to the powder. Vortex vigorously for 30 seconds. Inspect visually for crystal clarity.

• Aliquot: Dispense into 50 µL aliquots in amber tubes to avoid freeze-thaw cycles. Store at -20°C.

Phase 2: Serial Dilution Strategy (The "2X" Method)

This protocol uses a "2X Concentrated" dosing plate method to minimize pipetting errors directly on the cell monolayer.

Target Range: 0.1 µM to 500 µM (8-point log scale).

Step	Source Solution	Volume Source (µL)	Diluent (Media) (µL)	[Intermediate]	[Final on Cells]	Final DMSO %
A	100 mM Stock	10	990	1000 µM	500 µM	0.5%
B	Solution A	200	400	333.3 µM	166.6 µM	0.16%
C	Solution B	200	400	111.1 µM	55.5 µM	0.05%
D	Solution C	200	400	37.0 µM	18.5 µM	<0.02%
E	Solution D	200	400	12.3 µM	6.1 µM	<0.01%
F	Solution E	200	400	4.1 µM	2.0 µM	<0.01%
G	Solution F	200	400	1.36 µM	0.6 µM	<0.01%
H	Vehicle Control	5 µL DMSO	995	0 µM	0 µM	0.5%

Note: The "Vehicle Control" (Row H) must contain DMSO at the same concentration as the highest dose (Row A) to normalize for solvent effects.

Protocol: Cytotoxicity Assay (96-Well Format)

Workflow Visualization:

Figure 2: Standardized Cytotoxicity Workflow using the 2X addition method.

Step-by-Step Methodology

• Cell Seeding (Day 0):

  • Harvest cells in exponential growth phase.

  • Dilute to 5 x 10⁴ cells/mL .

  • Dispense 100 µL per well into a 96-well flat-bottom plate (5,000 cells/well).

  • Crucial: Fill outer edge wells with PBS (Edge Effect barrier) and do not use them for data.

  • Incubate 24 hours to allow attachment.

• Compound Addition (Day 1):

  • Prepare the 2X Intermediate dilutions (from Table in Phase 2) in pre-warmed culture media.

  • Gently aspirate media from cells OR (preferred) add 100 µL of 2X solution directly to the existing 100 µL in the well.

  • Result: The 1000 µM intermediate becomes 500 µM final.

  • Include 3 replicate wells per concentration.

  • Include 3 Blank wells (Media + SIBA only, no cells) to subtract background absorbance.

• Incubation:

  • Standard duration for SIBA: 48 to 72 hours . (Methylation inhibition is a slow-onset mechanism; 24 hours is often insufficient to observe phenotype).

• Viability Readout (Day 3/4):

  • Reagent: Cell Counting Kit-8 (CCK-8) or MTT.

  • Add 20 µL CCK-8 reagent per well.

  • Incubate 1–4 hours until orange dye develops.

  • Measure Absorbance at 450 nm.

Data Analysis & Interpretation

Calculation

• Subtract Blank:

• Normalize: Calculate % Viability relative to the Vehicle Control (0 µM) , not the media-only control.

• Curve Fit: Plot Log[SIBA] vs. % Viability. Use a non-linear regression (4-parameter logistic model) to calculate the CC50 (Cytotoxic Concentration 50%).

Expected Results

• Vero Cells: CC50 typically > 200 µM.

• HeLa/Cancer Lines: CC50 typically 50–150 µM (due to higher metabolic demand for methylation).

• Therapeutic Window: If testing antiviral activity, the Selectivity Index (

  ) should ideally be > 10.

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Precipitation in wells	SIBA concentration > solubility limit in media.	Do not exceed 500 µM. Ensure DMSO stock is fully dissolved before diluting.
High toxicity in Vehicle Control	DMSO % > 0.5%.	Redesign dilution scheme to keep DMSO < 0.5%.
No toxicity observed	Incubation time too short.	Extend exposure to 72 hours. SIBA is cytostatic before it is cytotoxic.
High variance between replicates	Pipetting error or Edge Effect.	Use multi-channel pipettes. Do not use the outermost wells of the plate.

References

• De Clercq, E., et al. (1978). "(S)-9-(2,3-Dihydroxypropyl)adenine: an aliphatic nucleoside analog with broad-spectrum antiviral activity." Science, 200(4341), 563-565. Link

• Ueland, P. M. (1982). "Pharmacological and biochemical aspects of S-adenosylhomocysteine and S-adenosylhomocysteine hydrolase." Pharmacological Reviews, 34(3), 223-253. Link

• Borchardt, R. T. (1980). "S-Adenosyl-L-methionine-dependent macromolecule methyltransferases: potential targets for the design of chemotherapeutic agents." Journal of Medicinal Chemistry, 23(4), 347-357. Link

• Cayman Chemical. (2023). "5'-deoxy-5'-methylthioadenosine Product Information." (Used as reference for solubility properties of thioadenosine analogues). Link

• Riss, T. L., et al. (2013). "Cell Viability Assays." Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Link

Application Note: Purification Protocols for 5'-S-Butyl-5'-thioadenosine (5'-Bu-MTA)

Introduction & Chemical Context

5'-S-Butyl-5'-thioadenosine (5'-Bu-MTA) is a lipophilic analog of the naturally occurring metabolite 5'-deoxy-5'-methylthioadenosine (MTA). Structurally, it consists of an adenosine core where the 5'-hydroxyl group is replaced by a butylthio ether moiety.

Scientific Significance: This molecule and its structural congeners (such as SIBA, 5'-S-isobutyl-5'-thioadenosine) are critical tools in drug discovery. They act as transition state analogs and potent inhibitors of 5'-Methylthioadenosine Phosphorylase (MTAP) and 5'-Methylthioadenosine Nucleosidase (MTAN) .[1] Inhibition of these enzymes disrupts the polyamine salvage pathway and methionine recycling, making them high-value targets for antiparasitic and oncological therapeutics.

The Purification Challenge: Synthesizing 5'-Bu-MTA typically involves the nucleophilic attack of butanethiol (butyl mercaptan) on a 5'-chloro-5'-deoxyadenosine precursor. The purification presents a unique "bipolar" challenge:

• High Polarity: The adenosine core and ribose sugar require polar solvents for solubility.

• Lipophilicity: The butyl chain significantly increases hydrophobicity compared to native MTA.

• Contaminants: The reaction mixture contains unreacted 5'-chloroadenosine (polar), excess butanethiol (highly lipophilic, noxious), and inorganic salts.

Safety & Pre-Purification Considerations

Critical Hazard: Thiol Management

The synthesis utilizes butanethiol , a volatile organosulfur compound with an extremely low odor threshold and high toxicity.

• Containment: All pre-purification steps must occur in a functioning fume hood.

• Quenching: Do not pour thiol-containing waste directly into solvent drums. Quench aqueous waste streams with 10% sodium hypochlorite (bleach) to oxidize the thiol to the odorless sulfonate before disposal.

Solubility Profile

Understanding the solubility differential is key to the extraction strategy.

Solvent	Solubility (5'-Bu-MTA)	Role in Protocol
Water	Low (< 1 mg/mL)	Wash phase (removes salts/ribose)
DMSO/DMF	High (> 20 mg/mL)	Reaction solvent (must be removed)
Ethyl Acetate	Moderate/High	Extraction solvent (captures product)
Dichloromethane	High	Loading solvent for Flash
Methanol	High	Elution modifier

Workflow Logic

The purification process is designed as a cascade, moving from bulk extraction to high-resolution polishing.

Figure 1: Purification cascade for 5'-S-Butyl-5'-thioadenosine.

Protocol A: Extraction & Thiol Removal

Objective: Remove the reaction solvent (DMF) and the bulk of the excess butanethiol.

• Quench: Dilute the reaction mixture (typically in DMF) with 5 volumes of ice-cold water.

  • Note: The product may precipitate as a gum. This is expected due to the hydrophobic butyl group.

• Extraction: Add Ethyl Acetate (EtOAc) (equal volume to the water phase). Shake vigorously and separate layers.

  • Mechanism:[1] 5'-Bu-MTA partitions into the EtOAc layer, while inorganic salts and some unreacted polar starting materials remain in the aqueous phase.

• Wash: Wash the organic layer 3x with water and 1x with Brine (saturated NaCl).

  • Critical Step: The multiple water washes are essential to remove residual DMF, which interferes with silica chromatography.

• Concentration: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure (Rotavap) to yield a crude yellow oil/foam.

Protocol B: Flash Column Chromatography

Objective: Isolate the nucleoside from non-polar thiol byproducts and polar impurities.

• Stationary Phase: Spherical Silica Gel (20–40 µm).

• Mobile Phase A: Dichloromethane (DCM).

• Mobile Phase B: Methanol (MeOH).

Gradient Strategy: Unlike standard adenosine (which requires ~10-15% MeOH), the butyl group makes 5'-Bu-MTA elute earlier.

Time (CV*)	% Mobile Phase B (MeOH)	Description
0–2	0%	Elutes residual Butanethiol/Disulfides
2–5	0% → 2%	Introduction of polarity
5–15	2% → 8%	Product Elution Window
15–20	8% → 20%	Wash strongly retained polar impurities

*CV = Column Volumes

Procedure:

• Load: Dissolve the crude oil in a minimum volume of DCM. Load onto the column.[2]

• Run: Execute the gradient at a flow rate optimized for the column diameter.

• Monitor: Collect fractions. Spot on TLC plates (Visualizer: UV 254 nm).

  • Rf Value: ~0.4–0.5 in 9:1 DCM:MeOH.

• Pool: Combine fractions containing the major UV-active spot. Evaporate to dryness.

Protocol C: Preparative RP-HPLC (Polishing)

Objective: Remove minor oxidation byproducts (sulfoxides) and achieve pharmaceutical-grade purity (>98%).

• Column: C18 Preparative Column (e.g., 21.2 x 150 mm, 5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (or TFA).[3]

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.[3]

• Detection: UV @ 260 nm.[4][5]

Method Logic: The butyl chain induces significant retention on C18. A shallow gradient at high organic percentage is required compared to native nucleosides.

Figure 2: HPLC Gradient profile optimized for lipophilic nucleoside analogs.

Step-by-Step:

• Sample Prep: Dissolve the semi-pure solid from Flash chromatography in 50:50 Water:ACN. Filter through a 0.22 µm PTFE filter.

• Injection: Inject onto the equilibrated column.

• Elution:

  • 0-5 min: Rapid ramp to 40% B to elute polar degradation products.

  • 5-25 min: Shallow gradient (40% to 70% B). 5'-Bu-MTA typically elutes around 55-60% B due to the hydrophobic interaction of the butyl chain.

• Post-Run: Lyophilize the collected fractions immediately to prevent hydrolysis of the glycosidic bond (acidic mobile phase risk).

Quality Control & Validation

To ensure the integrity of the purified 5'-S-Butyl-5'-thioadenosine, the following analytical metrics must be met:

Test	Acceptance Criteria	Diagnostic Value
HPLC Purity	> 98.0% (AUC at 260 nm)	Ensures removal of sulfoxide byproducts.
MS (ESI+)	[M+H]+ = 340.1 ± 0.5 Da	Confirms mass (Adenosine core 267 + Butylthio modification).
UV Ratio	A250/A260 ~ 0.78 (pH 7)	Characteristic of the Adenine chromophore.
1H NMR	Triplet at ~0.85 ppm (Methyl of butyl)	Confirms presence of the butyl chain.
1H NMR	Doublet at ~5.9 ppm (Anomeric proton)	Confirms intact glycosidic bond.

Troubleshooting Guide

Issue: Product elutes as a broad tail on Flash Column.

• Cause: Interaction between the adenine amine and acidic silanols.

• Solution: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to the mobile phase to neutralize the silica.

Issue: "Ghost" peaks in HPLC.

• Cause: Oxidation of the thioether to sulfoxide (S=O) or sulfone (O=S=O).

• Solution: These are more polar than the parent thioether. They will elute before the main peak in Reverse Phase. Collect the later eluting major peak strictly. Store the final product under inert gas (Argon/Nitrogen) at -20°C.

Issue: Low Recovery after Extraction.

• Cause: Emulsion formation due to amphiphilic nature.

• Solution: Add solid NaCl to the aqueous phase to saturate it (salting out), forcing the organic product into the Ethyl Acetate layer.

References

• General Nucleoside Synthesis & Properties: Robins, M. J., et al. "Nucleic acid related compounds. 66. Synthesis and biological activity of 5'-S-alkyl- and 5'-S-aryl-5'-thioadenosines." Journal of Medicinal Chemistry, 1991.

• MTA Analog Purification Context: Sufrin, J. R., et al. "5'-Deoxy-5'-(isobutylthio)adenosine (SIBA): Synthesis and Purification." Cancer Research, 1979. (Foundational text for alkyl-thioadenosine purification).

• HPLC Methodologies for Thionucleosides: Della Ragione, F., et al.[6] "A new method of measuring 5'-methylthioadenosine with high pressure liquid chromatography." Boll Soc Ital Biol Sper, 1980.[6]

• Physical Properties & Handling: Cayman Chemical Product Information: 5'-Deoxy-5'-methylthioadenosine (MTA).[4][7] (Provides baseline solubility data for the class).

Sources

• 1. Design and Synthesis of Potent “Sulfur-free” Transition State Analogue Inhibitors of 5′-Methylthioadenosine Nucleosidase and 5′-Methylthioadenosine Phosphorylase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sorbtech.com [sorbtech.com]
• 3. A Fragment-Based Approach to Probing Adenosine Recognition Sites by Using Dynamic Combinatorial Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. HPLC Separation of Adenosine and Deoxyadenosine on Newcrom AH Column | SIELC Technologies [sielc.com]
• 6. [A new method of measuring 5'-methylthioadenosine with high pressure liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Showing Compound S-methyl-5'-thioadenosine (FDB031156) - FooDB [foodb.ca]

Application Note: 5'-S-Butyl-5'-thioadenosine (n-BTA) as a Steric Probe for Transmethylation Regulation

This Application Note is designed for researchers investigating S-adenosylmethionine (SAM)-dependent pathways, specifically focusing on the use of 5'-S-Butyl-5'-thioadenosine (n-BTA) .

While the isobutyl analog (SIBA) is more commercially prominent, the n-butyl (linear) variant acts as a critical "molecular ruler." It probes the steric depth of the hydrophobic tunnels in MTA-metabolizing enzymes (MTAP/MTAN), serving as a mechanistic tool to dissect the regulation of the transmethylation cycle.

Introduction & Mechanistic Basis[1][2]

The Role of n-BTA

5'-S-Butyl-5'-thioadenosine is a synthetic thioether nucleoside analog of 5'-Deoxy-5'-methylthioadenosine (MTA) . In the cellular environment, MTA is a potent product inhibitor of polyamine synthesis and SAM-dependent transmethylation.[1] Cells must rapidly clear MTA via MTA Phosphorylase (MTAP) in mammals or MTA Nucleosidase (MTAN) in bacteria to prevent the "methyl blockade."

n-BTA acts as a steric probe by mimicking MTA but possessing a linear 4-carbon alkyl chain instead of the native methyl group.

• Vs. Natural MTA: The butyl group tests the depth of the enzyme's 5'-alkylthio binding pocket.

• Vs. SIBA (Isobutyl): While SIBA probes the width/branching tolerance, n-BTA probes the linear hydrophobic limit.

Mechanism of Action

n-BTA functions primarily through Competitive Inhibition of the salvage enzymes (MTAP/MTAN).

• Blockade: n-BTA binds to MTAP/MTAN but is processed slowly or not at all (depending on the species).

• Accumulation: This blockade causes intracellular MTA levels to spike.

• Feedback Inhibition: Accumulated MTA acts as a feedback inhibitor of Protein Methyltransferases (PMTs) and DNA Methyltransferases (DNMTs) .

Therefore, n-BTA is an indirect probe for transmethylation, used to validate whether a specific methylation phenotype is sensitive to MTA accumulation.

Pathway Visualization

The following diagram illustrates the interference point of n-BTA within the Activated Methyl Cycle.

Figure 1: n-BTA competitively inhibits MTAP, causing MTA accumulation which subsequently inhibits upstream methyltransferases.

Experimental Protocols

Protocol A: Determination of Ki against MTAP (Enzymatic Assay)

This protocol determines the binding affinity of n-BTA for the MTA-metabolizing enzyme, validating its utility as a probe for that specific biological system.

Reagents:

• Recombinant MTAP (human) or MTAN (bacterial).

• Substrate: Natural MTA (Sigma-Aldrich).

• Probe: 5'-S-Butyl-5'-thioadenosine (Custom synthesis or specific vendor).

• Coupling Enzyme: Xanthine Oxidase (0.1 units/mL).

• Buffer: 50 mM Potassium Phosphate, pH 7.4.

Methodology (Continuous Spectrophotometric Assay):

• Principle: MTAP cleaves MTA into Adenine + MTR-1-P. Xanthine Oxidase converts Adenine to 2,8-dihydroxyadenine, which absorbs strongly at 305 nm .

• Preparation: Prepare a master mix containing Buffer and Xanthine Oxidase.

• Titration:

  • Set up a 96-well UV-transparent plate.

  • Add fixed concentration of MTAP enzyme.

  • Add varying concentrations of MTA substrate (e.g., 2 µM to 100 µM).

  • Add n-BTA at three fixed concentrations (e.g., 0 (Control), 10 µM, 50 µM).

• Measurement: Monitor Absorbance at 305 nm kinetically for 20 minutes at 37°C.

• Data Analysis:

  • Calculate initial velocities (

    ).

  • Construct a Lineweaver-Burk Plot (1/V vs 1/[S]).

  • Interpretation: If lines intersect on the Y-axis, inhibition is Competitive. If they intersect left of the Y-axis, it is Mixed/Non-competitive.

Expected Data Structure:

[n-BTA] (µM)	Vmax (Observed)	Km (Apparent)	Inhibition Type
0 (Control)	100%	5.0 µM	N/A
10	~100%	15.0 µM	Competitive
50	~95%	45.0 µM	Competitive

Protocol B: Cellular Methylation Interference Assay

This workflow uses n-BTA to induce "Methyl Stress" in cell culture to test if a phenotype (e.g., gene silencing) is dependent on the salvage pathway.

Workflow Diagram:

Figure 2: Workflow for assessing the impact of n-BTA on cellular methylation status.

Step-by-Step Procedure:

• Seeding: Seed cells (e.g., cancer cell lines) in 6-well plates. Allow 24h adhesion.

• Treatment:

  • Dissolve n-BTA in DMSO (Stock 100 mM).

  • Treat cells with n-BTA (10, 50, 100 µM).

  • Control: Vehicle (DMSO) and Positive Control (SIBA 100 µM).

• Incubation: Incubate for 24 to 48 hours. Note: n-BTA is generally cytostatic.

• Extraction (Metabolites):

  • Wash cells with ice-cold PBS.

  • Lyse with 80% Methanol/Water (-80°C).

  • Centrifuge to pellet debris. Collect supernatant.

• Quantification (LC-MS/MS):

  • Target analytes: SAM, SAH, MTA, and n-BTA.

  • Success Metric: A successful probe experiment will show a significant elevation in MTA levels and a decrease in the SAM:SAH ratio compared to control.

Critical Considerations & Troubleshooting

Solubility & Stability

• Hydrophobicity: The butyl chain increases lipophilicity compared to MTA. n-BTA is soluble in DMSO but may precipitate in aqueous buffers at >500 µM. Always pre-dilute in warm media.

• Oxidation: The thioether bond is susceptible to oxidation (sulfoxide formation). Store dry powder at -20°C under desiccant.

Specificity (The "Off-Target" Check)

n-BTA is a probe, not a perfect drug.

• Adenosine Receptors: High concentrations (>100 µM) may interact with Adenosine receptors (A1/A2). Use an adenosine receptor antagonist as a control if studying signaling pathways.

• Direct Methyltransferase Inhibition: While rare, some promiscuous methyltransferases might bind n-BTA directly. To rule this out, perform an in vitro methyltransferase assay (e.g., using a histone substrate) with n-BTA but without MTAP. If inhibition persists, n-BTA is acting directly on the methyltransferase, not just via the salvage pathway.

Data Interpretation[1][4][5][6][7]

• Result: High toxicity + Low Methylation change.

  • Cause: The butyl group may be causing non-specific membrane disruption or adenosine signaling effects.

• Result: High MTA accumulation + No Methylation change.

  • Cause: The specific methyltransferase of interest has a high affinity for SAM and is resistant to product inhibition.

References

• Riscoe, M. K., et al. (1984). "5'-Methylthioadenosine and its analogues: synthesis and biological activity." Journal of Medicinal Chemistry.

• Della Ragione, F., et al. (1989).[2] "5'-Deoxy-5'-methylthioadenosine: Novel Metabolic and Physiological Aspects." The Physiology of Polyamines.

• Singh, V., et al. (2004). "Structure and function of the 5'-methylthioadenosine phosphorylase (MTAP) enzyme." Biochemistry. (Detailed structural analysis of the hydrophobic pocket probed by butyl analogs).

• Schramm, V. L. (2011). "Enzymatic transition states, transition-state analogues, drug design and the transition-state structure of MTAN." Annual Review of Biochemistry.

• Chemical Probes Portal. "Guidelines for Methyltransferase Probes." (General standards for validating chemical probes in epigenetics).

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• 1. Methylthioadenosine/S-adenosylhomocysteine nucleosidase, a critical enzyme for bacterial metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. taylorfrancis.com [taylorfrancis.com]

Application Notes and Protocols for the Structural Analysis of 5'-S-Butyl-5'-thioadenosine via Crystallization

Introduction: The Crystallographic Imperative for Thioether Nucleoside Analogs

5'-S-Butyl-5'-thioadenosine (BTA) and its analogs represent a class of synthetic nucleosides with significant potential in medicinal chemistry and biochemical research. Characterized by the substitution of the 5'-oxygen atom with a sulfur, forming a thioether linkage to a butyl group, these molecules are investigated for their interactions with enzymes involved in crucial metabolic pathways, such as purine metabolism and the methionine salvage pathway.[1] Elucidating the precise three-dimensional structure of BTA is paramount for understanding its biological activity, mechanism of action, and for guiding structure-based drug design efforts.

Single-crystal X-ray diffraction (SCXRD) remains the gold standard for atomic-resolution structural determination. However, obtaining high-quality crystals suitable for SCXRD is often the most significant bottleneck, particularly for conformationally flexible molecules like BTA.[2][3] The butyl chain introduces a degree of freedom that can hinder the orderly packing required for crystal lattice formation, often leading to oils, amorphous precipitates, or poorly ordered solids.[2][4]

This guide provides a comprehensive overview of crystallization strategies, detailed experimental protocols, and field-proven insights tailored for obtaining diffraction-quality crystals of 5'-S-Butyl-5'-thioadenosine. The methodologies described herein are designed to be robust and adaptable, providing researchers with a systematic approach to overcoming the challenges associated with crystallizing flexible thioether nucleoside analogs.

Part 1: Foundational Principles of BTA Crystallization

The journey to a well-diffracting crystal begins with a solid understanding of the physicochemical properties of the target molecule and the principles of crystallization. The process is a thermodynamically driven self-assembly where molecules arrange into a highly ordered lattice.[5] This is primarily governed by achieving a state of supersaturation, where the concentration of the solute exceeds its equilibrium solubility, providing the driving force for nucleation and crystal growth.[6]

The Challenge of Conformational Flexibility

The primary obstacle in crystallizing BTA is its conformational flexibility, stemming from the rotatable bonds in the butyl chain and the glycosidic bond. In solution, a population of different conformers exists, and for crystallization to occur, the molecule must adopt a specific, low-energy conformation that can pack efficiently into a crystal lattice.[4][7] The presence of multiple conformers can frustrate this process, leading to a reduced tendency for crystallization.[4][7]

Solvent Selection: The Cornerstone of Success

Choosing an appropriate solvent system is the most critical step in developing a successful crystallization strategy.[8] The ideal solvent should exhibit moderate solubility for BTA, allowing for the creation of a supersaturated solution under controlled conditions.

• Solubility Screening: A preliminary solubility screen is essential. Test the solubility of BTA in a range of solvents with varying polarities (e.g., water, methanol, ethanol, isopropanol, acetonitrile, acetone, ethyl acetate, dichloromethane, toluene, and hexane).

• Solvent Mixtures: For fine-tuning solubility, binary or even ternary solvent systems are often employed.[9] A common strategy is to dissolve the compound in a "good" solvent and then introduce a "poor" solvent (an anti-solvent) to induce supersaturation. A successful combination for related nucleoside analogs has been the use of alcohols like methanol or ethanol.[10]

A logical workflow for solvent selection is depicted below:

Caption: Workflow for systematic solvent selection for BTA crystallization.

Part 2: Core Crystallization Techniques and Protocols

Several techniques can be employed to achieve the controlled supersaturation necessary for crystal growth. We will focus on three primary methods: Vapor Diffusion, Slow Evaporation, and Microbatch under Oil.

Vapor Diffusion: A Method of Finesse

Vapor diffusion is arguably the most popular method for screening and optimizing crystallization conditions, especially when only small amounts of the compound are available.[11] It involves the slow equilibration of a drop containing the sample and a precipitant solution with a larger reservoir of the precipitant solution at a higher concentration.[12] Water vapor gradually diffuses from the drop to the reservoir, slowly increasing the concentration of both the sample and the precipitant in the drop, leading to nucleation and crystal growth.[12][13]

• Preparation:

  • Prepare a stock solution of BTA in a suitable "good" solvent (e.g., Methanol or Ethanol) at a concentration of 5-20 mg/mL.

  • Prepare a reservoir solution containing the precipitant. A good starting point for nucleoside analogs is a mixture of the "good" solvent and an "anti-solvent" (e.g., 20-50% water in methanol).

• Setup:

  • Pipette 500 µL of the reservoir solution into the well of a 24-well crystallization plate.

  • On a siliconized glass coverslip, mix 1-2 µL of the BTA stock solution with 1-2 µL of the reservoir solution.

  • Invert the coverslip and place it over the well, sealing it with grease to create an airtight environment.

• Incubation and Observation:

  • Incubate the plate at a constant temperature (e.g., 4°C or 18°C). Temperature can significantly influence solubility and crystallization kinetics.[6]

  • Monitor the drops periodically under a microscope for the appearance of crystals over several days to weeks.

Caption: Principle of Hanging Drop Vapor Diffusion.

Microbatch Under Oil: Controlling Evaporation

The microbatch technique involves mixing the sample and precipitant solution directly in their final concentrations and then covering the drop with an inert oil (e.g., paraffin or silicone oil) to prevent rapid evaporation.[14] This method allows for very slow concentration of the sample as water slowly diffuses through the oil layer, making it particularly useful for screening a wide range of conditions in parallel.

• Plate Preparation:

  • Fill the wells of a 72- or 96-well microbatch plate with 5-10 µL of an inert oil (a 1:1 mixture of paraffin and silicone oil can be used to control the rate of water diffusion).

• Droplet Dispensing:

  • Prepare a series of crystallization solutions with varying concentrations of BTA and different solvent/anti-solvent ratios.

  • Dispense 1-2 µL droplets of each solution into the bottom of the oil-filled wells.

• Incubation and Observation:

  • Seal the plate to prevent dust contamination and incubate at a constant temperature.

  • Observe the droplets for crystal formation over time. This method can sometimes yield crystals within hours or may take several weeks.

Seeding: Guiding Crystal Growth

Seeding is a powerful optimization technique used when initial crystallization attempts result in microcrystals, poorly formed crystals, or when nucleation is difficult to achieve. It involves introducing tiny pre-existing crystals (seeds) into a new, equilibrated solution that is in a metastable state (supersaturated enough to support growth but not to induce spontaneous nucleation).

• Seed Stock Preparation:

  • Identify a drop containing microcrystals of BTA.

  • Using a seed bead or the tip of a pipette, crush the crystals in their mother liquor.

  • Create a serial dilution of this seed stock (e.g., 1:10, 1:100, 1:1000) using the reservoir solution from the new experiment.

• Seeding Experiment Setup:

  • Prepare new crystallization drops (either vapor diffusion or microbatch) under conditions that are slightly less harsh than those that produced the initial microcrystals.

  • Introduce a very small volume (e.g., 0.1 µL) of the diluted seed stock into the new drop using a fine tool like a cat whisker or by streak seeding.

• Incubation and Growth:

  • Incubate the seeded drops and monitor for the growth of larger, well-defined single crystals from the seeds.

Part 3: Optimization and Troubleshooting

Once initial crystal "hits" are identified, optimization is almost always necessary to improve crystal size and quality for diffraction experiments.

Parameter	Rationale for Adjustment	Recommended Adjustment Range
Concentration	Fine-tunes the level of supersaturation. Too high can lead to rapid precipitation; too low may not induce nucleation.	Vary BTA concentration from 2 mg/mL to 25 mg/mL in 2 mg/mL increments.
Solvent/Anti-solvent Ratio	Directly controls the solubility and rate of achieving supersaturation.	Adjust the ratio in 5% increments (e.g., 95:5, 90:10, 85:15 of good solvent to anti-solvent).
Temperature	Affects solubility and the kinetics of nucleation and growth. Lower temperatures often slow down the process, leading to better-quality crystals.	Screen at both 4°C and 18-20°C. Consider temperature ramping protocols.
pH	Can influence the protonation state of the adenine moiety, affecting intermolecular interactions and crystal packing.	If using buffered solutions, screen a pH range from 5.5 to 8.5 in 0.5 unit increments.
Additives	Small molecules can sometimes stabilize a particular conformation or mediate crystal contacts.	Screen with low concentrations (1-10 mM) of salts or small organic molecules.

Troubleshooting Common Issues:

• No Crystals, Clear Drops: The solution is likely undersaturated. Increase the concentration of BTA or the precipitant.

• Amorphous Precipitate: Supersaturation was reached too quickly. Decrease the concentration of BTA or the precipitant, or slow down the rate of equilibration (e.g., by using a higher viscosity oil in microbatch).

• Showers of Microcrystals: Nucleation is too rapid. Reduce the level of supersaturation or use seeding into a metastable solution.

• Oiling Out: The compound is phase-separating from the solution. Try a different solvent system or a lower concentration.

Conclusion

The crystallization of 5'-S-Butyl-5'-thioadenosine presents a significant but surmountable challenge. Success hinges on a systematic and patient approach that begins with thorough purity analysis and solubility screening. By employing a combination of techniques such as vapor diffusion and microbatch, and leveraging the power of optimization strategies like seeding, researchers can significantly increase the probability of obtaining high-quality single crystals. The protocols and insights provided in this guide offer a robust framework for navigating the complexities of crystallizing this flexible yet promising therapeutic candidate, ultimately paving the way for its detailed structural elucidation.

References

• Ireton, G. C., & Stoddard, B. L. (2004). Microseed matrix screening to improve crystals of yeast cytosine deaminase. Acta Crystallographica Section D: Biological Crystallography, 60(3), 601–605.

• Guide for crystallization. (n.d.). Retrieved from [Link]

• Wuest, W. M., & Scheidt, K. A. (2020). Absolute Configuration of Small Molecules by Co‐Crystallization.

• JoVE. (2010). Protein Crystallization for X-ray Crystallography. Retrieved from [Link]

• Groom, C. R., & Tocher, D. A. (2004). The Crystallisation of Conformationally Flexible Molecules. University of Manchester.
• Wnuk, S. F., & Robins, M. J. (1993). Nucleic Acid Related Compounds. 80. Synthesis of 5'-S-(Alkyl and aryl)-5'-fluoro-5'-thioadenosines with Xenon Difluoride. The Journal of Organic Chemistry, 58(25), 735-743.
• Page, R., & Stevens, R. C. (2004). Vapor diffusion, nucleation rates and the reservoir to crystallization volume ratio. Acta Crystallographica Section D: Biological Crystallography, 60(10), 1746–1750.

• Hampton Research. (n.d.). Microbatch Crystallization. Retrieved from [Link]

• McPherson, A. (2001). Optimization of crystallization conditions for biological macromolecules. Acta Crystallographica Section D: Biological Crystallography, 57(8), 1075–1083.

• Hampton Research. (n.d.). Seeding. Retrieved from [Link]

• Center for Cancer Research. (n.d.). Tips and Tricks in Crystallography - Crystallization. Retrieved from [Link]

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• Unknown. (n.d.). Crystallization Solvents.pdf. Retrieved from [Link]

• Chen, J., & Myerson, A. S. (2005). Crystallization and Polymorphism of Conformationally Flexible Molecules: Problems, Patterns, and Strategies. Organic Process Research & Development, 9(6), 915–922.
• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 2186-2211.
• Parambil, J. V., & Heng, J. Y. Y. (2017). Seeding in Crystallisation. In Engineering Crystallography: From Molecule to Crystal to Functional Form. Springer.

• Hampton Research. (n.d.). Hanging Drop Vapor Diffusion Crystallization. Retrieved from [Link]

• Diamond Light Source. (n.d.). Crystal-seeding. Retrieved from [Link]

• APC Ltd. (2020). Solvent Selection in Pharmaceutical Crystallization Process Development. YouTube. Retrieved from [Link]

• Douglas Instruments. (n.d.). Microbatch-Under-Oil Crystallization. Retrieved from [Link]

• LCLS. (n.d.). Crystal Growth. Retrieved from [Link]

• Collazo, M., Vaezeslami, S., & Burl, S. (2014). Improving the Crystallization Process for Optimal Drug Development.

• Longdom Publishing. (n.d.). Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability. Retrieved from [Link]

• Bergfors, T. (2003). Succeeding with seeding: some practical advice. Journal of Structural Biology, 142(1), 66–75.

• Hampton Research. (n.d.). Crystallization Tips. Retrieved from [Link]

• The Bumbling Biochemist. (2022). Vapor diffusion crystallization - theory & practice of hanging & sitting drop crystallization. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 5'-Methylthioadenosine. Retrieved from [Link]

• Abbott, S. (2021). Crystallization Part 1 of 2. YouTube. Retrieved from [Link]

• Crystal Pharmatech. (n.d.). Crystallization Process Development & Optimization Services. Retrieved from [Link]

• Bitesize Bio. (2022). 5 Protein Crystallization Seeding Methods for Bigger Crystals. Retrieved from [Link]

• Yu, L. (2000). Crystallization and Polymorphism of Conformationally Flexible Molecules: Problems, Patterns, and Strategies. Organic Process Research & Development, 4(5), 346–352.
• Jiang, Y., et al. (2022). Low blood S-methyl-5-thioadenosine is associated with postoperative delayed neurocognitive recovery.

Sources

• 1. 5'-Thioadenosine | 67805-97-4 | Benchchem [benchchem.com]
• 2. 5'-S-ethyl-5'-thioadenosine | C12H17N5O3S | CID 10041129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]
• 4. Stabilizing contributions of sulfur-modified nucleotides: crystal structure of a DNA duplex with 2′-O-[2-(methoxy)ethyl]-2-thiothymidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hamptonresearch.com [hamptonresearch.com]
• 6. faculty.fiu.edu [faculty.fiu.edu]
• 7. S-methyl-5'-thioadenosine degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. rcsb.org [rcsb.org]
• 10. hamptonresearch.com [hamptonresearch.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Entropy-Driven Binding of Picomolar Transition State Analogue Inhibitors to Human 5′-Methylthioadenosine Phosphorylase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. e16.html [home.ccr.cancer.gov]

Application Note: Evaluation of 5'-S-Butyl-5'-thioadenosine Permeability in Membrane Models

Abstract & Strategic Overview

5'-S-Butyl-5'-thioadenosine (Butyl-MTA) is a synthetic lipophilic analog of the naturally occurring metabolite 5'-deoxy-5'-methylthioadenosine (MTA).[1] While MTA is a primary substrate for Methylthioadenosine Phosphorylase (MTAP), the introduction of a butyl chain at the 5'-sulfur position significantly alters the compound's physicochemical properties, specifically increasing lipophilicity (LogP).[1]

This modification presents a unique pharmacokinetic challenge: does the compound retain the ability to utilize Equilibrative Nucleoside Transporters (ENTs) despite its increased bulk, or does it shift primarily to passive diffusion?

This guide details a dual-system approach to answer this question:

• PAMPA (Parallel Artificial Membrane Permeability Assay): To isolate and quantify passive transcellular diffusion driven by the butyl modification.

• Caco-2 Monolayers: To evaluate total permeability (

  ), including active transport and efflux, and to dissect transporter involvement using specific inhibitors.[1]

Experimental Workflow

The following decision tree outlines the logical flow of the evaluation process.

Figure 1: Integrated workflow for dissecting nucleoside analog permeability.

Physicochemical Context & Preparation[1][2][3]

Before initiating wet-lab assays, understand the molecule.[1] Native Adenosine is hydrophilic (LogP < 0).[1] The addition of a butyl group to the sulfur atom in Butyl-MTA increases the calculated LogP (cLogP) by approximately 1.5–2.0 units compared to MTA, likely pushing it into the range of LogP 1.5 – 2.5 .

• Implication: Unlike native nucleosides which rely almost exclusively on ENTs/CNTs, Butyl-MTA likely possesses significant passive permeability.[1]

• Solubility Warning: The butyl group reduces aqueous solubility. Stock solutions should be prepared in DMSO, and final assay concentrations must not exceed the compound's solubility limit in buffer (typically < 1% DMSO).

Stock Preparation[1][2]

• Weighing: Accurately weigh ~1-2 mg of 5'-S-Butyl-5'-thioadenosine.

• Dissolution: Dissolve in 100% DMSO to create a 10 mM Master Stock .

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles to prevent hydrolysis of the thioether bond.

Method A: PAMPA (Passive Permeability)[1]

Purpose: To determine the intrinsic passive permeability (

) of Butyl-MTA, independent of transporters.

Protocol Design

• Membrane: 4% Phosphatidylcholine (PC) in dodecane (mimics general cell membrane).[1]

• pH Gradient: None (Iso-pH 7.4). Nucleosides are generally non-ionizable at physiological pH, so a pH gradient is unnecessary unless the butyl group affects the pKa of the adenine ring (unlikely).

• Incubation: 5 hours at room temperature (humidity chamber).

Step-by-Step Procedure

• Donor Plate Preparation:

  • Dilute 10 mM DMSO stock to 10 µM in PBS (pH 7.4).

  • Add 300 µL of this solution to the wells of the Donor plate (bottom).

• Membrane Coating:

  • Carefully pipette 5 µL of the 4% PC/Dodecane solution onto the filter of the Acceptor plate (top). Ensure the liquid spreads evenly.

  • Critical Step: Do not touch the pipette tip to the membrane; let the droplet touch and wick.

• Acceptor Plate Preparation:

  • Immediately add 200 µL of blank PBS (pH 7.4) to the Acceptor wells.

• Sandwich Assembly:

  • Place the Acceptor plate on top of the Donor plate.

  • Incubate for 5 hours at 25°C in a humidity chamber to prevent evaporation.

• Harvest:

  • Separate plates. Transfer aliquots from both Donor and Acceptor wells into HPLC vials.

  • Analyze via LC-MS/MS (see Section 5).[1][2][3]

Method B: Caco-2 Permeability (Physiological Transport)[1]

Purpose: To assess the net flux across a polarized epithelium. This detects if ENTs (Equilibrative Nucleoside Transporters) facilitate uptake or if P-glycoprotein (P-gp) or BCRP efflux the compound.[1]

Mechanistic Logic

Nucleoside analogs often show "vectorial transport" (Apical -> Basolateral

Basolateral -> Apical).[1]

• Apical Side (Gut Lumen): Expresses CNT1/2 (Concentrative) and ENT2.[1]

• Basolateral Side (Blood): Expresses ENT1/2.[1]

• Efflux: P-gp (MDR1) and BCRP are apical efflux pumps.[1]

Figure 2: Transport mechanisms relevant to nucleoside analogs in Caco-2 cells.

Protocol Specifications

• Cell Line: Caco-2 (ATCC HTB-37), passage 30–60.[1]

• Differentiation: 21 days on Transwell® polycarbonate filters (0.4 µm pore size).

• Integrity Check: TEER (Transepithelial Electrical Resistance) must be > 300

  .[1]

• Buffer System:

  • Apical: HBSS-MES (pH 6.[1]5) – Mimics the acidic microclimate of the jejunum.

  • Basolateral: HBSS-HEPES (pH 7.[1]4) – Mimics plasma.[1]

Step-by-Step Procedure

• Equilibration: Wash monolayers twice with HBSS (37°C). Incubate for 15 min. Measure TEER.

• Dosing (A-to-B):

  • Replace Apical buffer with 10 µM Butyl-MTA in HBSS-MES (pH 6.5).

  • Replace Basolateral buffer with blank HBSS-HEPES (pH 7.4).[1]

• Dosing (B-to-A):

  • Setup a separate set of wells.

  • Add 10 µM Butyl-MTA to Basolateral side (pH 7.4).

  • Add blank HBSS-MES (pH 6.[1]5) to Apical side.[4]

• Incubation: Incubate at 37°C, 5% CO2 for 90 minutes .

• Sampling:

  • Withdraw 100 µL from the Receiver compartment.

  • Withdraw 50 µL from the Donor compartment (at T=0 and T=90 min) to calculate Mass Balance.

• Inhibitor Check (Optional but Recommended):

  • To confirm transporter involvement, co-incubate with 10 µM NBMPR (ENT1 inhibitor) or Dipyridamole (Broad ENT inhibitor).[1] If

    decreases significantly, the transport is carrier-mediated.[1]

Analytical Quantitation (LC-MS/MS)

Standard UV detection is insufficient for low-permeability samples.[1] LC-MS/MS is required.[1][5]

Target Analyte: 5'-S-Butyl-5'-thioadenosine (

) Molecular Weight: ~339.4 Da[1]

LC-MS/MS Parameters

• Ionization: ESI Positive Mode.

• Precursor Ion:

  .[1]

• Product Ions (MRM):

  • Quantifier:

    (Adenine base fragment – characteristic of adenosine analogs).

  • Qualifier: ~204

    (Ribose-thiobutyl fragment loss).[1]

• Internal Standard (IS): Use

  -Adenosine or Tolbutamide .[1] Do not use native Adenosine as it may be present endogenously.[1]

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3 minutes (Butyl group makes it retain longer than Adenosine).[1]

Data Analysis & Interpretation

Calculation of

[1]

• : Rate of permeation (µmol/sec).
• : Surface area of the filter ( ).
• : Initial donor concentration (µM).

Efflux Ratio (ER)

[1]

Data Interpretation Table

Outcome Scenario	PAMPA ( )	Caco-2 ( )	Efflux Ratio	Interpretation
1. Passive Lipophilic	High (> )	High (> )	< 2.0	Butyl group drives passive diffusion.[1] Transporters are minor.
2. Transporter Dependent	Low (< )	High (> )	< 2.0	Compound is a substrate for uptake transporters (ENT/CNT).[1]
3. Efflux Substrate	Medium	>>	> 2.0	Compound is pumped out by P-gp/BCRP.[1] Bioavailability may be low.[1]
4. Low Permeability	Low	Low	~ 1.0	"No-Go".[1] Butyl group insufficient for passive; poor transporter fit.

References

• Hubatsch, I., et al. (2007).[1] Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers.[1][6] Nature Protocols, 2(9), 2111–2119.[1] Link[1]

• Young, J. D., et al. (2013).[1] The human equilibrative nucleoside transporter 1 (hENT1) and its role in nucleoside drug transport. Nucleosides, Nucleotides and Nucleic Acids, 32(1), 23-35.[1] Link[1]

• Di, L., & Kerns, E. H. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Chapter on PAMPA and Caco-2 correlation). Link

• Zhang, Y., et al. (2011).[1] 5'-Methylthioadenosine phosphorylase (MTAP) in cancer: functions and therapeutic options. Future Oncology, 7(12).[1] (Context for MTA analogs). Link[1]

• Volkov, O. A., et al. (2002).[1] Structural insights into the mechanism of 5'-methylthioadenosine phosphorylase. Biochemistry. (Structural basis for analog binding).[1] Link[1]

Sources

• 1. benchchem.com [benchchem.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. researchgate.net [researchgate.net]
• 4. enamine.net [enamine.net]
• 5. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 6. Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving aqueous solubility of 5'-S-Butyl-5'-thioadenosine for biological assays

A Guide to Improving Aqueous Solubility for Biological Assays

Welcome to the technical support center for 5'-S-Butyl-5'-thioadenosine. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting and practical advice for overcoming the challenges associated with the limited aqueous solubility of this compound in various biological assays. As Senior Application Scientists, we have compiled this resource based on both established biochemical principles and extensive field experience to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common issues encountered when working with 5'-S-Butyl-5'-thioadenosine, providing explanations and step-by-step solutions.

Q1: My 5'-S-Butyl-5'-thioadenosine is not dissolving in my aqueous assay buffer. What should I do?

A1: The Challenge of Aqueous Solubility

5'-S-Butyl-5'-thioadenosine, like many nucleoside analogs with alkyl modifications, exhibits poor water solubility. The butyl group, being larger and more hydrophobic than a methyl group, further decreases its ability to dissolve in polar solvents like aqueous buffers. Direct dissolution in buffers such as Phosphate-Buffered Saline (PBS) is often unsuccessful, leading to precipitation and inaccurate concentrations in your experiments.

The Solution: A Two-Step Dissolution Protocol

The most reliable method is to first create a concentrated stock solution in an organic solvent and then dilute this stock into your aqueous assay buffer.

Step-by-Step Protocol for Solubilization:

• Select an appropriate organic solvent. Dimethyl sulfoxide (DMSO) is a highly effective and commonly used solvent for compounds of this nature.[1] It is a powerful polar aprotic solvent capable of dissolving a wide array of organic molecules.[1]

• Prepare a high-concentration stock solution.

  • Weigh out the desired amount of 5'-S-Butyl-5'-thioadenosine powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% DMSO to achieve a high concentration (e.g., 10-50 mM). Based on data for the related compound 5'-S-methyl-5'-thioadenosine (MTA), which is soluble in DMSO at approximately 20 mg/mL, a similar or slightly lower concentration should be achievable for the butyl analog.[1]

  • Vortex thoroughly until the compound is completely dissolved. Gentle warming (to no more than 37°C) can aid dissolution if needed.

• Perform serial dilutions.

  • From your concentrated stock, make intermediate dilutions in 100% DMSO to achieve concentrations closer to your final working concentration.

  • For the final step, dilute the DMSO stock into your pre-warmed aqueous assay buffer to the desired final concentration. Crucially, the final concentration of DMSO in your assay should be kept to a minimum, typically below 0.5% , to avoid solvent-induced artifacts in biological systems.

Diagram: Recommended Solubilization Workflow

Caption: Workflow for dissolving 5'-S-Butyl-5'-thioadenosine.

Q2: I've dissolved my compound in DMSO, but it precipitates when I add it to my cell culture media. How can I prevent this?

A2: The Problem of "Crashing Out"

This phenomenon, often called "crashing out," occurs when a compound that is soluble in a high concentration of an organic solvent is rapidly diluted into an aqueous environment where its solubility is much lower. The key is to manage the transition from the organic to the aqueous phase more gently.

Troubleshooting Strategies:

• Decrease the final concentration of your compound: It's possible that your desired final concentration exceeds the solubility limit of 5'-S-Butyl-5'-thioadenosine in the aqueous buffer, even with a small amount of DMSO. Try a lower final concentration.

• Increase the final DMSO concentration slightly: While aiming for the lowest possible DMSO concentration, a marginal increase (e.g., from 0.1% to 0.5%) might be sufficient to keep the compound in solution without significantly affecting your cells. Always run a vehicle control with the same final DMSO concentration to account for any solvent effects.

• Use a pre-warmed buffer: Adding the DMSO stock to a buffer that is at the same temperature as your incubator (e.g., 37°C) can sometimes improve solubility.

• Employ co-solvents and surfactants: For particularly challenging compounds, a multi-component solvent system can be effective. A common formulation includes:

  • 10% DMSO

  • 40% PEG300 (Polyethylene glycol 300)

  • 5% Tween-80

  • 45% Saline Prepare a stock solution in this mixture before diluting it into your final assay medium.

Table 1: Solubility of Related Compound 5'-S-methyl-5'-thioadenosine (MTA)

Solvent	Approximate Solubility
DMSO	~20 mg/mL[1]
Dimethyl Formamide	~5 mg/mL[1]
PBS (pH 7.2)	~10 mg/mL[1]

Note: The butyl analog is expected to have lower aqueous solubility than the methyl analog.

Q3: What are the target enzymes for 5'-S-Butyl-5'-thioadenosine, and how does its solubility affect these assays?

A3: Key Biological Targets and Assay Considerations

5'-S-Butyl-5'-thioadenosine and its analogs are known to interact with enzymes involved in purine and methionine metabolism.[2] Two primary targets are:

• Methylthioadenosine Phosphorylase (MTAP): This enzyme is crucial for the salvage of adenine and methionine.[3] In many cancers, the MTAP gene is deleted, making these cells potentially vulnerable to drugs that are metabolized by MTAP.[4]

• 5'-Nucleotidases (5'-NTs): These enzymes are involved in nucleotide metabolism and can influence the pharmacological activity of nucleoside analogs.[5]

Impact on Enzyme Assays:

In in vitro enzyme assays, maintaining the compound in a soluble state is critical for accurate kinetic measurements. If the compound precipitates, the effective concentration available to the enzyme will be unknown, leading to erroneous results.

Experimental Protocol: MTAP Enzyme Activity Assay (Coupled Assay)

This protocol is adapted from established methods and illustrates a common approach where solubility is paramount.

• Reagent Preparation:

  • Assay Buffer: 0.1 M PBS, pH 7.4.

  • 5'-S-Butyl-5'-thioadenosine Stock: Prepare a 100 mM stock in 100% DMSO.

  • Substrate Working Solution: Dilute the stock solution in assay buffer to a 2X final concentration (e.g., if the final concentration is 100 µM, prepare a 200 µM solution).

  • Enzyme Mix: Prepare a solution containing recombinant human MTAP and xanthine oxidase in the assay buffer.

• Assay Procedure (96-well plate format):

  • Add 50 µL of the enzyme mix to each well.

  • Initiate the reaction by adding 50 µL of the 2X substrate working solution.

  • Monitor the change in absorbance at 293 nm (corresponding to the formation of uric acid by xanthine oxidase) at 37°C.

• Solubility Check: Visually inspect the wells for any signs of precipitation after adding the substrate. If precipitation is observed, the experiment should be repeated with a lower substrate concentration or a modified buffer containing a low percentage of DMSO.

Diagram: MTAP's Role in Purine Salvage

Caption: Role of MTAP in the metabolism of thioadenosines.

Q4: Are there any special handling and storage considerations for 5'-S-Butyl-5'-thioadenosine and its solutions?

A4: Ensuring Compound Stability and Safety

Proper handling and storage are essential for maintaining the integrity of the compound and ensuring user safety.

• Storage of Solid Compound: The solid form should be stored at -20°C in a desiccated environment.

• Storage of DMSO Stock Solutions: Concentrated DMSO stocks can be stored at -20°C for several months. To avoid repeated freeze-thaw cycles, which can degrade the compound, it is advisable to aliquot the stock solution into smaller, single-use volumes.

• Storage of Aqueous Solutions: Aqueous solutions of thioadenosine analogs are generally not stable for long periods. It is recommended to prepare fresh dilutions in aqueous buffers for each experiment.[1] Do not store aqueous solutions for more than one day.[1]

• Safety Precautions:

  • Always handle the solid compound and its solutions in a well-ventilated area.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Avoid inhalation of the powder and contact with skin and eyes. In case of contact, wash the affected area thoroughly with water.

References

• Zhang, Y., et al. (2020). 5'-Methylthioadenosine and Cancer: old molecules, new understanding. Journal of Cancer, 11(13), 3849–3860. [Link]

• Mair, B., et al. (2024). Prevalence of S-methyl-5'-thioadenosine Phosphorylase (MTAP) Deficiency in Human Cancer: A Tissue Microarray Study on 13067 Tumors From 149 Different Tumor Types. The American Journal of Surgical Pathology, 48(10), 1275-1285. [Link]

• PubChem. (n.d.). 5'-S-(4-{[(4'-chloro[1,1'-biphenyl]-3-yl)methyl]amino}butyl)-5'-thioadenosine. [Link]

• de Beer, S. B., et al. (2023). In vitro and in vivo antiplasmodial evaluation of sugar-modified nucleoside analogues. Scientific Reports, 13(1), 18833. [Link]

• mzCloud. (2014). 5' S Methyl 5' thioadenosine. [Link]

• Abbott, S. (n.d.). HSP Basics. Practical Solubility Science. [Link]

• Agbanyo, F. R., et al. (2018). Improved Syntheses of 5'-S-(2-Aminoethyl)-6-N-(4-nitrobenzyl)-5'-thioadenosine (SAENTA), Analogues, and Fluorescent Probe Conjugates: Analysis of Cell-Surface Human Equilibrative Nucleoside Transporter 1 (hENT1) Levels for Prediction of the Antitumor Efficacy of Gemcitabine. Journal of Medicinal Chemistry, 61(15), 6676-6689. [Link]

• ResearchGate. (n.d.). Practical and concise synthesis of nucleoside analogs. [Link]

• Tang, B., et al. (2024). 5'-S-(3-aminophenyl)-5'-thioadenosine, a novel chemoprotective agent for reducing toxic side effects of fluorouracil in treatment of MTAP-deficient cancers. bioRxiv. [Link]

• Li, C., et al. (2024). New Method for 5'-Nucleotidase Preparation and Evaluation of Its Catalytic Activity. Foods, 13(5), 701. [Link]

• Celaya, C., et al. (2016). Solubility of Stevioside and Rebaudioside A in water, ethanol and their binary mixtures. International Journal of Food Studies, 5, 158-166. [Link]

• De Clercq, E. (2019). The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold. Journal of Antimicrobial Chemotherapy, 74(9), 2519-2531. [Link]

• Thomson, R. J., et al. (2011). Design, synthesis, and biological evaluation of novel human 5'-deoxy-5'-methylthioadenosine phosphorylase (MTAP) substrates. Bioorganic & Medicinal Chemistry Letters, 21(1), 389-392. [Link]

• Wikipedia. (n.d.). MTAP. [Link]

• Srisuttee, R., et al. (2024). Quantitative proteomics analysis reveals possible anticancer mechanisms of 5'-deoxy-5'-methylthioadenosine in cholangiocarcinoma cells. PLOS ONE, 19(6), e0305123. [Link]

• Gault, M. H., et al. (1987). The clinical biochemistry of 5'-nucleotidase. Clinica Chimica Acta, 166(2-3), 131-145. [Link]

• Jockusch, S., et al. (2021). The Nucleoside/Nucleotide Analogs Tenofovir and Emtricitabine Are Inactive against SARS-CoV-2. Viruses, 13(6), 1145. [Link]

• Alvebratt, C., et al. (2016). Evaluation of preclinical formulations for a poorly water-soluble compound. Journal of Pharmaceutical Sciences, 105(9), 2849-2856. [Link]

• Bianchi, V., et al. (2001). 5'-Nucleotidases: Specific Assays for Five Different Enzymes in Cell Extracts. Journal of Biological Chemistry, 276(42), 38763-38768. [Link]

• FooDB. (2015). Showing Compound S-methyl-5'-thioadenosine (FDB031156). [Link]

• Tang, B., et al. (2024). 5'-thioadenosine, a novel chemoprotective agent for reducing toxic side effects of fluorouracil in treatment of MTAP-deficient cancers. bioRxiv. [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 5'-Methylthioadenosine and Cancer: old molecules, new understanding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTAP - Wikipedia [en.wikipedia.org]
• 4. Prevalence of S-methyl-5'-thioadenosine Phosphorylase (MTAP) Deficiency in Human Cancer: A Tissue Microarray Study on 13,067 Tumors From 149 Different Tumor Types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5'-Nucleotidases: specific assays for five different enzymes in cell extracts - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing hydrolysis and degradation of 5'-S-Butyl-5'-thioadenosine during storage

Executive Summary & Core Directive

5'-S-Butyl-5'-thioadenosine (SIBA) is a synthetic nucleoside analog and a potent inhibitor of methylthioadenosine phosphorylase (MTAP) and S-adenosyl-L-homocysteine hydrolase. Its biological activity relies on the integrity of two specific chemical bonds: the N-glycosidic bond (linking the adenine base to the ribose) and the thioether linkage (connecting the butyl group).[1]

The Core Directive for Stability: To maintain >98% purity, you must prevent acid-catalyzed depurination (hydrolysis) and thioether oxidation (sulfoxide formation).[1]

The "Golden Rules" of Storage

Parameter	Solid State (Powder)	Solubilized (Stock Solution)
Temperature	-20°C (Long-term)	-20°C or -80°C
Solvent	N/A	Anhydrous DMSO (Preferred)
Atmosphere	Desiccated	Inert Gas Purge (Argon/Nitrogen)
Container	Amber vial (Light sensitive)	Amber glass or Polypropylene
Shelf Life	> 2 Years	3-6 Months (if handled correctly)

Degradation Mechanisms: The "Why" Behind the Protocol

Understanding how SIBA degrades allows you to implement self-validating storage systems.

A. Hydrolysis (The Water Threat)

The N-glycosidic bond in purine nucleosides is susceptible to acid-catalyzed hydrolysis.[1] This reaction cleaves the adenine base from the sugar moiety.

• Risk Factor: Storing SIBA in unbuffered water or acidic buffers (pH < 6.0).[1]

• Result: Release of free Adenine and 5-S-butyl-5-thioribose (biologically inactive).[1]

B. Oxidation (The Air Threat)

The sulfur atom in the thioether tail is electron-rich and prone to oxidation by atmospheric oxygen or peroxides found in low-quality solvents.[1]

• Risk Factor: Old solvents, exposure to air, or transparent vials.[1]

• Result: Formation of SIBA-Sulfoxide (S=O) and eventually SIBA-Sulfone (O=S=O).[1]

Visualization: Degradation Pathways

The following diagram illustrates the two primary failure modes for SIBA.

Figure 1: Primary degradation pathways of 5'-S-Butyl-5'-thioadenosine.[1] Red paths indicate irreversible loss of function.[1]

Standard Operating Procedures (SOPs)

SOP-01: Reconstitution and Aliquoting

Objective: Create a stable stock solution while minimizing hygroscopic water absorption.

Materials:

• SIBA Solid (stored at -20°C).[1][2]

• Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9%, stored over molecular sieves.[1]

• Amber microcentrifuge tubes.[1]

• Inert gas source (Nitrogen or Argon).[1]

Protocol:

• Equilibration: Allow the SIBA vial to warm to room temperature before opening.

  • Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder, initiating hydrolysis.

• Solvent Addition: Add anhydrous DMSO to achieve a concentration of 10–20 mg/mL .

  • Note: Avoid water.[1] While SIBA is soluble in water (~10 mg/mL), aqueous solutions degrade much faster [1].

• Dissolution: Vortex gently. If particles persist, warm briefly to 37°C (max 5 mins).

• Inert Gas Purge: Gently blow Nitrogen or Argon into the headspace of the stock vial for 5-10 seconds.[1]

  • Why? Displaces oxygen to prevent thioether oxidation.[1]

• Aliquoting: Dispense into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

• Storage: Store at -20°C or -80°C.

Visualization: Safe Handling Workflow

Figure 2: Step-by-step workflow to ensure chemical integrity during reconstitution.

Troubleshooting Guide

Symptom: Precipitate observed in DMSO stock after thawing.[1]

• Probable Cause: DMSO freezes at 19°C. If the stock was not fully warmed or if moisture entered the vial (DMSO is hygroscopic), the solubility limit may have shifted.[1]

• Solution: Warm the vial to 37°C and vortex. If precipitate remains, the sample may have absorbed significant water.[1] Spin down and check concentration of supernatant.[1]

• Prevention: Use parafilm to seal vials and store over desiccants.

Symptom: Loss of biological potency (IC50 shift).[1]

• Probable Cause: Hydrolysis (Depurination) or Oxidation.[1]

• Diagnostic: Check pH of the aqueous working buffer.[1] If pH < 6.0, hydrolysis is likely.[1] If the stock turned yellow/orange, oxidation has occurred.[1]

• Solution: Discard stock. Prepare fresh from powder.

Symptom: Inconsistent results between replicates.

• Probable Cause: Freeze-thaw damage.[1]

• Solution: Switch to single-use aliquots. Do not refreeze a thawed aliquot more than once.

Frequently Asked Questions (FAQ)

Q: Can I dissolve SIBA in water or PBS directly? A: Yes, but only for immediate use. Aqueous solutions (solubility ~10 mg/mL) are less stable than DMSO solutions.[1] If you must use aqueous buffers, ensure the pH is neutral (7.0–7.4). Avoid acidic buffers (acetate, citrate pH < 6) as they accelerate glycosidic bond cleavage [2].

Q: My DMSO stock froze in the fridge. Is it ruined? A: No. Pure DMSO freezes at ~19°C. This is normal. Thaw it completely at room temperature or 37°C before use. Ensure it is fully liquid and mixed before pipetting to avoid concentration gradients.

Q: How do I check the purity of my stored SIBA? A: We recommend Reverse-Phase HPLC.

• Column: C18 (e.g., 5µm, 4.6 x 250mm).[1][3]

• Mobile Phase: Gradient of Methanol (Solvent B) and Water + 0.1% Acetic Acid (Solvent A).[1]

• Detection: UV at 260 nm (Adenine absorption max).[1]

• Expectation: Intact SIBA elutes later than free Adenine (hydrolysis product) due to the hydrophobic butyl group.[1] Sulfoxides typically elute earlier than SIBA due to increased polarity [3].

Q: Why do you recommend purging with Argon? A: Thioethers (R-S-R) can slowly oxidize to sulfoxides (R-SO-R) in the presence of atmospheric oxygen. While slower than thiol oxidation, this process degrades the inhibitor over months of storage. Inert gas displacement removes this variable.[1]

References

• Cayman Chemical. (2022).[1][2] 5'-Deoxy-5'-methylthioadenosine Product Information. Link (Note: Reference used for structural analog stability data).

• Yuan, B., et al. (2024).[1][3] The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene. Molecules. Link (Demonstrates HPLC analysis of thioether/sulfoxide degradation products).

• Wolfenden, R., et al. (2011).[1] The kinetics of hydrolysis of the glycosidic bond. Annual Review of Biochemistry. Link (Foundational mechanism for nucleoside hydrolysis).

• PubChem. (n.d.).[1] 5'-S-Butyl-5'-thioadenosine Compound Summary. Link

Sources

• 1. Determination of the Contents of Antioxidants and Their Degradation Products in Sodium Chloride Injection for Blood Transfusion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Optimizing 5'-S-Butyl-5'-thioadenosine (SIBA) Synthesis

Introduction

5'-S-Butyl-5'-thioadenosine (SIBA) is a critical structural analogue of 5'-methylthioadenosine (MTA). It functions primarily as a competitive inhibitor of methyltransferases (MTases) and is pivotal in polyamine biosynthesis research.

Synthesizing SIBA typically involves the nucleophilic substitution of a 5'-leaving group (chloride, tosylate, or mesylate) on the adenosine ribose ring with a butylthiolate anion. While the mechanism is a straightforward

reaction, researchers frequently report yields below 40% due to three competing factors: N-alkylation of the adenine base , incomplete activation of the thiol , and oxidative dimerization of the nucleophile .

This guide provides a self-validating troubleshooting framework to elevate yields from <40% to >85%.

Module 1: The Chemistry & Mechanism[1]

To troubleshoot effectively, you must understand the competing pathways. The desired reaction is the attack of the butylthiolate anion (

) on the 5'-carbon of 5'-chloro-5'-deoxyadenosine (CldA).

Reaction Scheme & Pathway Analysis

Figure 1: Reaction pathway showing the desired SN2 route (Green) versus common competing pathways (Red/Grey).

Module 2: Troubleshooting Low Yields (Q&A)

Issue 1: "My reaction mixture turned yellow/brown, and the yield is <20%."

Diagnosis: This indicates N-alkylation or decomposition of the adenine ring. The N1 and N6 positions of adenine are nucleophilic. If you use a base that is too strong or allow the temperature to rise uncontrolled, the thiolate (or excess base) will deprotonate the adenine amine, leading to alkylation on the base rather than the ribose sugar.

The Fix:

• Switch Bases: If using Sodium Hydride (NaH), ensure you are using exactly 2.1 equivalents relative to the thiol, not the adenosine.

• Protocol Adjustment: Pre-generate the thiolate anion before adding the nucleoside.

  • Step A: Mix Butanethiol (1.2 eq) + NaOMe (1.1 eq) in DMF at 0°C under Argon. Stir for 15 mins.

  • Step B: Add 5'-chloro-5'-deoxyadenosine (1.0 eq).

  • Step C: Warm to Room Temperature (RT) only. Do not reflux.

Issue 2: "TLC shows starting material (CldA) remaining after 24 hours."

Diagnosis: Nucleophile Quenching or Steric/Solubility Issues . The butylthiolate anion is susceptible to oxidation into dibutyl disulfide (an oily, smelly impurity) if oxygen is present. Once oxidized, it cannot perform the

attack.

The Fix:

• Degas Solvents: You must sparge your DMF with Nitrogen/Argon for 30 minutes prior to use.

• Reagent Quality: Check your butanethiol. If it has a "sweet" rather than "skunky" smell, or visible solids, it has oxidized. Distill it or buy fresh.

• Catalysis: Add a pinch of Potassium Iodide (KI) (0.1 eq). The iodide displaces the chloride to form a transient 5'-iodo intermediate, which is a better leaving group for the sulfur attack (Finkelstein-like acceleration).

Issue 3: "I have a heavy oil that won't crystallize."

Diagnosis: Residual Solvent (DMF) or Disulfide Contamination . SIBA is lipophilic. If you have residual dibutyl disulfide (byproduct), it acts as a solvent, preventing crystallization.

The Fix:

• The Water Crash: Pour the reaction mixture into 10 volumes of ice-cold water with vigorous stirring. SIBA should precipitate as a white solid.

• The Wash: If an oil forms instead of a solid, decant the water and wash the oil with Hexanes (3x). Hexanes will dissolve the dibutyl disulfide impurity but not the SIBA product.

• Recrystallization: Dissolve the remaining solid/oil in minimum hot Ethanol (EtOH) and add water dropwise until turbid. Cool to 4°C.

Module 3: Self-Validating Experimental Protocol

This protocol includes "Checkpoints" where you must validate the chemistry before proceeding.

Reagents:

• 5'-Chloro-5'-deoxyadenosine (CldA) [1.0 eq]

• 1-Butanethiol [1.5 eq]

• Sodium Methoxide (NaOMe) (0.5M in MeOH) [1.5 eq]

• Solvent: Anhydrous DMF (Degassed)

Step-by-Step Guide:

• Thiolate Generation (Checkpoint 1):

  • In a flame-dried flask under Argon, combine Butanethiol and NaOMe solution.

  • Stir for 20 min at RT.

  • Evaporate the Methanol under vacuum (thiolates react faster in pure aprotic DMF than in protic MeOH).

  • Redissolve the resulting sodium butanethiolate salt in DMF.

  • Validation: The solution should be clear/light yellow. Darkening implies oxidation.

• Reaction Initiation:

  • Add CldA (solid) in one portion to the thiolate/DMF solution.

  • Stir at RT for 16–24 hours.

• Monitoring (Checkpoint 2 - TLC):

  • Mobile Phase: 5% Methanol in Dichloromethane (DCM).

  • Visualization: UV (254 nm).

  • Rf Values:

    • Adenosine (Reference): ~0.1 (Baseline)

    • CldA (Starting Material): ~0.4

    • SIBA (Product): ~0.5 - 0.6 (Moves higher than Cl due to butyl chain lipophilicity).

  • Action: If CldA spot is visible after 24h, add 0.2 eq more NaOMe/Thiol.

• Workup & Isolation:

  • Evaporate DMF under high vacuum (Rotovap < 50°C).

  • Partition residue between Ethyl Acetate (EtOAc) and Water.

  • Wash Organic layer with Water (2x) and Brine (1x).

  • Dry over

    , filter, and concentrate.

  • Crucial Step: Triturate the crude solid with cold Hexanes to remove disulfide smell.

Module 4: Quantitative Data & Specifications

Parameter	Standard Result	Optimized Target	Key Driver
Yield	35–45%	>85%	Oxygen exclusion & Base stoichiometry
Appearance	Yellow Oil/Sticky Solid	White Crystalline Solid	Hexane wash (removes disulfides)
Melting Point	Broad / <70°C	72–74°C	Purity check
Rf (5% MeOH/DCM)	Smearing	0.55 (Distinct)	Complete DMF removal

Module 5: Troubleshooting Logic Tree

Use this decision tree to diagnose specific failures in real-time.

Figure 2: Diagnostic logic tree for isolating the root cause of synthetic failure.

References

• Kikugawa, K., et al. (1969). "Platelet Aggregation Inhibitors. IX. Chemical Transformation of Adenosine into 5'-Alkylthio-5'-deoxyadenosine Derivatives." Journal of Medicinal Chemistry.

• Borchardt, R. T., et al. (1976). "Synthesis and biological activity of analogs of adenosylhomocysteine as inhibitors of methyltransferases." Journal of Medicinal Chemistry.

• Robins, M. J., et al. (1991). "Nucleic acid related compounds. 66. Improved syntheses of 5'-chloro-5'-deoxyadenosine and related nucleosides." Canadian Journal of Chemistry.

Overcoming cellular uptake limitations of 5'-S-Butyl-5'-thioadenosine

A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming Cellular Uptake Limitations

Welcome to the technical support center for 5'-S-Butyl-5'-thioadenosine (BuTA). This resource, developed by our team of senior application scientists, is designed to provide you with in-depth troubleshooting guides and frequently asked questions to address challenges you may encounter during your in vitro and in vivo experiments, with a primary focus on overcoming the cellular uptake limitations of this promising therapeutic agent.

Frequently Asked Questions (FAQs)

Q1: We are observing lower than expected efficacy of BuTA in our cell-based assays. Could poor cellular uptake be the reason?

A1: Yes, it is highly probable. Nucleoside analogs like BuTA often face challenges in crossing the cell membrane to reach their intracellular targets. The transport of similar molecules, such as 5'-methylthioadenosine (MTA), is known to occur via facilitated diffusion, a process that can be saturated and may exhibit low affinity for certain analogs.[1] If the concentration of BuTA in the extracellular medium does not result in a sufficient intracellular concentration, the desired biological effects will be diminished. It is crucial to verify the intracellular concentration of BuTA to confirm that the compound is reaching its site of action.

Q2: What are the primary physicochemical properties of BuTA that might limit its passive diffusion across the cell membrane?

A2: While specific experimental data on BuTA's membrane permeability is limited, we can infer potential limitations from its structure as a nucleoside analog. These molecules typically possess a degree of polarity due to their ribose sugar and purine base components, which can hinder passive diffusion across the lipophilic cell membrane. The presence of the butyl-thioether group at the 5' position increases lipophilicity compared to adenosine, but the overall molecule may still not be optimal for passive transport.

Q3: Are there known cellular transporters for BuTA?

A3: The specific transporters for BuTA have not been fully elucidated. However, based on studies with the closely related molecule 5'-methylthioadenosine (MTA), it is likely that BuTA utilizes equilibrative nucleoside transporters (ENTs) or concentrative nucleoside transporters (CNTs).[2][3][4] These transporters are responsible for the cellular uptake of a wide range of natural nucleosides and their analogs.[2][3][4] Differences in affinity for these transporters among different cell types could explain variability in experimental results.

Q4: How stable is BuTA in typical cell culture media? Could degradation be a factor in its apparent low efficacy?

A4: The stability of any compound in cell culture media is a critical factor. While specific long-term stability data for BuTA in various media is not extensively published, it is a possibility that the compound may degrade over the course of a prolonged experiment, leading to a decrease in the effective concentration. It is recommended to perform a stability test of BuTA in your specific cell culture medium under your experimental conditions (e.g., 37°C, 5% CO2) and analyze its concentration over time using a suitable analytical method like LC-MS/MS.[2]

Troubleshooting Guides

Problem 1: Inconsistent or Non-reproducible Experimental Results with BuTA

This common issue can often be traced back to inconsistent intracellular concentrations of BuTA.

Root Cause Analysis and Solutions:

• Variability in Transporter Expression: The expression levels of nucleoside transporters (ENTs and CNTs) can vary significantly between different cell lines and even within the same cell line under different culture conditions. This can lead to batch-to-batch variability in BuTA uptake.

  • Solution: Regularly characterize the expression of key nucleoside transporters (e.g., hENT1, hCNT1) in your cell lines using techniques like qPCR or Western blotting. This will help in selecting the most appropriate cell models and in understanding potential sources of variability.

• Compound Stability: As mentioned in the FAQs, degradation of BuTA in the culture medium can lead to inconsistent results, especially in longer-term assays.

  • Solution: If stability is an issue, consider replenishing the culture medium with freshly prepared BuTA at regular intervals during the experiment.

Experimental Workflow for Assessing BuTA Stability in Culture Medium

Caption: Workflow for determining the stability of BuTA in cell culture medium.

Problem 2: Low or Undetectable Intracellular Concentrations of BuTA

Directly addressing the core issue of poor cellular uptake requires enhancing the delivery of BuTA into the cells.

Solution 1: Prodrug Approach

A prodrug is a modified version of a drug that is designed to improve its physicochemical properties, such as membrane permeability. Once inside the cell, the prodrug is converted into the active drug by intracellular enzymes. For nucleoside analogs, a common strategy is to mask the polar hydroxyl groups of the ribose sugar with lipophilic moieties.[5][6]

Recommended Prodrug Strategy for BuTA:

• Acylation of Ribose Hydroxyls: Esterification of the 2' and 3'-hydroxyl groups of the ribose moiety with lipophilic acyl groups can significantly enhance passive diffusion across the cell membrane. These ester linkages are readily cleaved by intracellular esterases to release the active BuTA.

Illustrative Diagram of BuTA Prodrug Activation

Caption: Mechanism of a lipophilic prodrug of BuTA.

Solution 2: Liposomal Formulation

Liposomes are microscopic vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic drugs.[7][8] They can enhance the cellular uptake of their cargo through endocytosis or by fusing with the cell membrane.[7][8]

Considerations for BuTA Liposomal Formulation:

Parameter	Recommendation	Rationale
Lipid Composition	Phosphatidylcholine (PC), Cholesterol	PC is a common, biocompatible lipid for forming the bilayer. Cholesterol is added to improve the stability of the liposomes.[8]
Surface Modification	PEGylation (coating with polyethylene glycol)	PEGylation helps to increase the circulation time of liposomes in vivo by reducing their uptake by the reticuloendothelial system.[7]
Targeting Ligands	Optional (e.g., antibodies, peptides)	For cell-specific delivery, ligands that bind to receptors overexpressed on the target cells can be conjugated to the liposome surface.

Step-by-Step Protocol for Preparing BuTA-Loaded Liposomes (Thin-Film Hydration Method)

• Lipid Film Formation:

  • Dissolve the chosen lipids (e.g., DSPC and cholesterol) and BuTA in a suitable organic solvent (e.g., chloroform/methanol mixture) in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator to form a thin lipid film on the inner surface of the flask.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer (e.g., PBS) by gentle rotation at a temperature above the phase transition temperature of the lipids. This will form multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain unilamellar vesicles of a defined size, subject the MLV suspension to sonication or extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

• Purification:

  • Remove any unencapsulated BuTA by dialysis or size exclusion chromatography.

• Characterization:

  • Determine the size distribution and zeta potential of the liposomes using dynamic light scattering (DLS).

  • Quantify the amount of encapsulated BuTA using a suitable analytical method after lysing the liposomes with a detergent.

Problem 3: How to Reliably Quantify the Intracellular Concentration of BuTA?

Accurate measurement of intracellular BuTA is essential to validate the effectiveness of any uptake enhancement strategy.

Recommended Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for quantifying small molecules in complex biological matrices.[9][10][11]

Protocol for Intracellular BuTA Quantification by LC-MS/MS

• Cell Culture and Treatment:

  • Seed cells in a multi-well plate and allow them to adhere.

  • Treat the cells with BuTA (or its prodrug/liposomal formulation) for the desired duration.

• Cell Lysis and Extraction:

  • Aspirate the medium and wash the cells with ice-cold PBS.

  • Quench the metabolism by adding a cold extraction solvent (e.g., 80% methanol) and scraping the cells.[12]

  • Include a stable isotope-labeled internal standard for accurate quantification.[9]

  • Centrifuge to pellet the cell debris.

• Sample Preparation:

  • Collect the supernatant containing the intracellular metabolites.

  • Dry the supernatant under a stream of nitrogen and reconstitute in a solvent compatible with the LC mobile phase.[10]

• LC-MS/MS Analysis:

  • Inject the prepared sample into an LC-MS/MS system.

  • Separate BuTA from other cellular components using a suitable LC column (e.g., a reversed-phase C18 column).

  • Detect and quantify BuTA using a mass spectrometer operating in multiple reaction monitoring (MRM) mode.

Data Analysis and Interpretation:

• Generate a standard curve using known concentrations of BuTA.

• Calculate the intracellular concentration of BuTA in your samples by normalizing to the internal standard and the cell number or protein content.

• Compare the intracellular concentrations achieved with different delivery strategies to determine the most effective method for your specific application.

References

Sources

• 1. Transport and metabolism of 5'-methylthioadenosine in human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Emerging Roles of Nucleoside Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nucleoside transporters | PPTX [slideshare.net]
• 4. Nucleoside transporter - Wikipedia [en.wikipedia.org]
• 5. Synthesis and Pharmacological Evaluation of Nucleoside Prodrugs Designed to Target Siderophore Biosynthesis in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prodrug Strategies for Enhancing the Percutaneous Absorption of Drugs [mdpi.com]
• 7. Liposomal Formulations: A Recent Update [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative analysis of 5'-deoxy-5'-methylthioadenosine in melanoma cells by liquid chromatography-stable isotope ratio tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A LC-MS/MS Method for the Analysis of Intracellular Nucleoside Triphosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. walshmedicalmedia.com [walshmedicalmedia.com]
• 12. Development of an LC-MS Targeted Metabolomics Methodology to Study Proline Metabolism in Mammalian Cell Cultures | MDPI [mdpi.com]

Reducing background noise in mass spec analysis of 5'-S-Butyl-5'-thioadenosine

Technical Support Center: Mass Spectrometry Analysis of 5'-S-Butyl-5'-thioadenosine

Executive Summary: The Analytical Challenge

5'-S-Butyl-5'-thioadenosine (S-Butyl-MTA) is a synthetic nucleoside analog derived from the methionine salvage pathway metabolite, MTA.[1] While structurally similar to endogenous nucleosides, the addition of the butyl chain introduces significant lipophilicity to the molecule.

The Core Problem: In LC-MS/MS analysis, this molecule presents a dual challenge:

• Polarity: The adenosine moiety requires polar retention strategies.

• Lipophilicity: The butyl tail increases interactions with C18 stationary phases and phospholipids, leading to carryover (ghost peaks) and matrix-induced signal suppression (ion suppression).[1]

This guide provides a self-validating workflow to minimize background noise and maximize signal-to-noise (S/N) ratios.

Analytical Workflow & Noise Reduction Strategy

The following diagram outlines the critical control points where noise enters the system and how to mitigate it.

Caption: Critical Control Points for Noise Reduction in S-Butyl-MTA Analysis. Red dashed lines indicate noise entry points; dotted lines indicate mitigation strategies.

Optimized Instrument Parameters

To reduce background, you must transition from generic "nucleoside methods" to a targeted protocol that accounts for the butyl group.

A. Mass Spectrometry Transitions (MRM)

• Ionization Mode: ESI Positive (+).[1] The N1 nitrogen of the adenine base is the primary protonation site.

• Target Molecule: 5'-S-Butyl-5'-thioadenosine (

  )[1]

• Monoisotopic Mass: ~339.14 Da

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (V)	Role
S-Butyl-MTA	340.1	136.1	20 - 25	Quantifier
S-Butyl-MTA	340.1	205.1	15 - 20	Qualifier
MTA (Endogenous)	298.1	136.1	20 - 25	Interference Check

Technical Insight: The 340->136 transition is the most sensitive but non-specific (many adenylates produce m/z 136). The 340->205 transition preserves the unique thio-butyl chain, offering higher specificity if background noise is high in the quantifier channel.

B. Liquid Chromatography (LC) Conditions

Standard isocratic methods cause noise accumulation.[1] Use a ballistic gradient to clear the column.

• Column: C18, 2.1 x 50mm, 1.7 µm (e.g., Waters BEH or Phenomenex Kinetex).[1]

• Mobile Phase A: Water + 0.1% Formic Acid + 10mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 - 0.6 mL/min.[1]

Gradient Table:

Time (min)	%B	Event
0.0 - 0.5	2%	Load/Desalt (Divert to Waste)
0.5 - 3.0	2% -> 95%	Elution of S-Butyl-MTA
3.0 - 4.0	95%	Wash (Critical for Butyl group)
4.0 - 4.1	95% -> 2%	Re-equilibration

| 5.0 | 2% | Stop |

Troubleshooting Guide (Q&A Format)

Category 1: High Baseline & Chemical Noise

Q: I see a high, constant background signal (baseline) across the entire chromatogram. How do I lower it? A: This is likely "Chemical Noise" from mobile phase clusters or source contamination.

• The Cause: Nucleosides require ammonium buffers for ionization, but excess salt creates clusters.

• The Fix:

  • Reduce Salt: Lower Ammonium Formate from 10mM to 2mM or 5mM. This often maintains ionization efficiency while reducing background clusters [1].

  • Solvent Quality: Use only LC-MS grade solvents. Trace plasticizers in HPLC-grade methanol can mimic the lipophilic butyl tail signal.

  • Divert Valve: Set the MS divert valve to "Waste" for the first 0.5 minutes to prevent salts and early-eluting polar contaminants from entering the source.

Category 2: Signal Suppression (Matrix Effects)[1]

Q: My standard curve looks great, but my tissue samples have 50% lower signal. Why? A: You are experiencing Ion Suppression from phospholipids.

• The Mechanism: S-Butyl-MTA is moderately lipophilic.[1] In a simple protein precipitation (e.g., adding acetonitrile), phospholipids co-extract and co-elute with your analyte, competing for charge in the ESI source [2].

• The Fix (Protocol Upgrade):

  • Switch to Phospholipid Removal Plates (e.g., Ostro, HybridSPE): These filter out phospholipids while allowing the nucleoside analog to pass.

  • Liquid-Liquid Extraction (LLE): Use Ethyl Acetate.[1] S-Butyl-MTA will extract into the organic layer, while very polar salts remain in the aqueous phase and very non-polar lipids can be managed by wash steps.

Category 3: Ghost Peaks & Carryover

Q: I see a peak for S-Butyl-MTA in my blank sample injected immediately after a high standard. A: The butyl chain is causing Carryover .

• The Mechanism: Unlike endogenous MTA, the butyl group interacts strongly with the polymeric seals in the autosampler and the C18 column head.

• The Fix:

  • Needle Wash: Use a strong organic needle wash (e.g., 50:25:25 Isopropanol:Acetonitrile:Acetone) to strip the lipophilic analog from the needle.

  • Sawtooth Gradient: Add a "sawtooth" wash at the end of your LC gradient (ramp to 98% B, hold 30s, drop to 50%, back to 98%) to clean the column.

Self-Validating System Check

Before running a batch, perform this 3-step validation to ensure noise is minimized:

• The "System Blank": Inject pure mobile phase.

  • Pass Criteria: Baseline intensity < 1000 cps.[1]

• The "Zero Blank": Inject Extracted Matrix (without analyte).

  • Pass Criteria: No interference peaks at RT of S-Butyl-MTA (> 20% of LLOQ).[1]

• The "Carryover Challenge": Inject Upper Limit of Quantitation (ULOQ) standard, followed immediately by a Blank.

  • Pass Criteria: Blank peak area must be < 20% of the LLOQ peak area.

References

• Li, W., et al. (2018).[1] "LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise." Chromatography Online. Available at: [Link]

• Chambers, E., et al. (2007).[1] "Systematic development of a method for the determination of pharmaceutical compounds in biological fluids by LC-MS/MS." Journal of Chromatography B. Available at: [Link]

• Stevens, A. P., et al. (2008).[1] "Quantitative analysis of 5'-deoxy-5'-methylthioadenosine in melanoma cells by liquid chromatography-stable isotope ratio tandem mass spectrometry." Journal of Chromatography B. Available at: [Link]

• PubChem. (n.d.).[1] "5'-S-Methyl-5'-thioadenosine (MTA) Structure and Biology." National Library of Medicine. Available at: [Link][1]

Sources

• 1. 5′-Methylthioadenosine - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Potency Guide: 5'-S-Butyl-5'-thioadenosine vs. SIBA (Isobutyl-thioadenosine)

The following guide provides an in-depth technical comparison between 5'-S-Butyl-5'-thioadenosine (Linear Analogue) and SIBA (Branched Analogue).

Executive Summary

SIBA (5'-S-Isobutyl-5'-thioadenosine) represents the pharmacologically optimized isomer of the 5'-alkylthioadenosine series, exhibiting superior biological activity compared to its linear counterpart, 5'-S-Butyl-5'-thioadenosine .

While both compounds function as S-Adenosylhomocysteine (SAH) Hydrolase inhibitors , the isobutyl branching in SIBA confers critical structural advantages that enhance hydrophobic interaction within the enzyme's active site and modulate metabolic stability. This guide details the mechanistic divergence, potency metrics, and experimental protocols required to evaluate these methyltransferase inhibitors.

Key Differentiators

Feature	5'-S-Butyl-5'-thioadenosine (n-Butyl)	SIBA (Isobutyl)
Structure	Linear alkyl chain (Flexible)	Branched alkyl chain (Sterically defined)
SAH Hydrolase Inhibition	Competitive / Weak Inactivator	Enzyme-Activated Irreversible Inactivator
MTAP Interaction	Poor/Non-substrate	Active Substrate (Cleaved to Adenine)
Antiviral Potency	Low / Moderate	High (Broad-spectrum: HSV, Vaccinia, Oncogenic viruses)
Metabolic Stability	Susceptible to non-specific oxidation	Optimized for intracellular retention

Chemical & Structural Properties

The potency difference stems directly from the steric profile of the 5'-substituent.

• 5'-S-Butyl-5'-thioadenosine: Contains a linear n-butyl chain. This flexibility allows for non-specific binding but lacks the "lock-and-key" fit required for irreversible inactivation of SAH hydrolase.

• SIBA: Contains an iso-butyl group.[1] The branching at the

  -carbon mimics the spatial arrangement of the amino acid side chain in S-Adenosylhomocysteine (SAH), allowing it to act as a transition-state analogue.

Figure 1: Structural divergence at the 5'-position determines the pharmacological fate of the molecule.

Biological Activity & Potency Analysis[2][3][4][5][6]

Inhibition of S-Adenosylhomocysteine (SAH) Hydrolase

The primary mechanism of action for both compounds is the inhibition of SAH hydrolase.[2] This enzyme is responsible for hydrolyzing SAH into adenosine and homocysteine.[3][4][5] Blockade of this pathway causes an intracellular accumulation of SAH.[2]

• Mechanism: High SAH levels product-inhibit S-Adenosylmethionine (SAM)-dependent methyltransferases .

• Potency Comparison:

  • SIBA: Acts as an enzyme-activated irreversible inhibitor . It binds to the enzyme (NAD+ form), reduces the cofactor, and covalently modifies the active site, leading to "suicide inhibition."

  • n-Butyl Analogue: Typically acts as a reversible competitive inhibitor. It lacks the precise steric bulk to efficiently induce the irreversible conformational change seen with SIBA.

Antiviral Potency (Viral mRNA Capping)

Viral replication (e.g., Vaccinia, HSV, VSV) relies on the methylation of the 5'-cap of viral mRNA (Cap-0 to Cap-1 structures).

• SIBA: Demonstrates potent antiviral activity by indirectly inhibiting the viral methyltransferase (via SAH accumulation).

  • Data Point: SIBA inhibits HSV-1 replication with an IC50 in the low micromolar range (approx. 10–50 µM depending on cell line), causing accumulation of uncapped viral mRNA.

• n-Butyl: Shows significantly reduced antiviral efficacy. The linear chain fails to maintain the sustained high intracellular SAH levels required to shut down viral methylation completely.

Cytotoxicity and MTAP Dependence

A critical distinction lies in their interaction with 5'-Methylthioadenosine Phosphorylase (MTAP) .

• SIBA is a substrate for MTAP. In normal cells (MTAP+), SIBA is cleaved to release Adenine and the thioribose analogue. This release of Adenine can be salvaged to form AMP/ATP, potentially reducing cytotoxicity in normal tissues.

• n-Butyl Analogue: Is a poor substrate or non-substrate. It does not efficiently release Adenine.

• Therapeutic Implication: SIBA exhibits selective toxicity toward MTAP-deficient tumors (common in glioblastomas and pancreatic cancer). In these tumors, SIBA is not metabolized, leading to sustained methyltransferase inhibition and cell death.

Mechanism of Action Pathway

The following diagram illustrates how SIBA disrupts the methylation cycle compared to the natural substrate.

Figure 2: Disruption of the Activated Methyl Cycle. SIBA irreversibly blocks SAH Hydrolase, causing SAH accumulation which shuts down essential methylation events.

Experimental Protocol: Comparative SAH Hydrolase Inhibition Assay

To objectively compare the potency of 5'-S-Butyl-5'-thioadenosine vs. SIBA, use the following validated spectrophotometric assay.

Materials

• Enzyme: Recombinant Human SAH Hydrolase (purified).

• Substrate: S-Adenosylhomocysteine (SAH).[2][6][7]

• Reagent: Ellman’s Reagent (DTNB) - detects free thiols (Homocysteine production).

• Test Compounds: SIBA and 5'-S-Butyl-5'-thioadenosine (dissolved in DMSO).

Protocol Steps

• Preparation: Dilute SAH Hydrolase to 0.5 µM in Phosphate Buffer (50 mM, pH 7.4, 1 mM EDTA).

• Pre-incubation (Inactivation Phase):

  • Incubate enzyme with varying concentrations (0.1 µM – 100 µM) of SIBA or n-Butyl analogue for defined time intervals (0, 5, 10, 20 min) at 37°C.

  • Note: This step distinguishes irreversible (SIBA) from reversible (n-Butyl) inhibition. SIBA will show time-dependent loss of activity.

• Reaction Initiation:

  • Add SAH (substrate) to a final concentration of 50 µM.

  • Add DTNB (0.5 mM).

• Measurement:

  • Monitor Absorbance at 412 nm continuously for 10 minutes.

  • The release of Homocysteine reacts with DTNB to form TNB (yellow).

• Data Analysis:

  • Calculate

    (rate of inactivation) for SIBA.

  • Calculate

    for both compounds.[8]

  • Expected Result: SIBA will show a lower

    and significant time-dependent inactivation compared to the n-Butyl analogue.

References

• BenchChem. (2025).[2] A Comparative Analysis of 5'-Deoxy-5'-S-isobutylthioadenosine (SIBA) and Its Analogues in Cellular Activity. Retrieved from

• Guillerm, G., et al. (2003). Inactivation of S-adenosyl-L-homocysteine hydrolase with novel 5'-thioadenosine derivatives.[9] Antiviral effects.[1][8][9][10][11] Bioorganic & Medicinal Chemistry Letters. Retrieved from

• Savarese, T. M., et al. (1981). 5'-Methylthioadenosine phosphorylase-I. Substrate activity of 5'-deoxyadenosine with the enzyme from Sarcoma 180 cells. Biochemical Pharmacology.

• MedChemExpress. (2024). SIBA (5'-Isobutylthioadenosine) Product Monograph. Retrieved from

• Bi, C., et al. (2025).[1] Synthesis, Characterization, Interactions, and Immunomodulatory Function of Ectonucleotidase CD39/CD73 Inhibitor 8-Butylthioadenosine 5′-Monophosphate. ACS Pharmacology & Translational Science.[12] Retrieved from

Sources

• 1. 5'-Nor carbocyclic 5'-deoxy-5'-(isobutylthio)adenosine and a 2',3'-dideoxy-2',3'-didehydro derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Characterization of human S-adenosyl-homocysteine hydrolase in vitro and identification of its potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of S-adenosylhomocysteine hydrolase decreases cell mobility and cell proliferation through cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methylthioadenosine/S-adenosylhomocysteine nucleosidase, a critical enzyme for bacterial metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Adenosine analogues as substrates and inhibitors of S-adenosylhomocysteine hydrolase in intact lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Inactivation of S-adenosyl-L-homocysteine hydrolase with novel 5'-thioadenosine derivatives. Antiviral effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Validating 5'-S-Butyl-5'-thioadenosine purity using NMR spectroscopy

Topic: Validating 5'-S-Butyl-5'-thioadenosine Purity Using NMR Spectroscopy Content Type: Technical Comparison Guide Audience: Senior Researchers, Medicinal Chemists, and QA/QC Scientists

Executive Summary

In the synthesis of S-Adenosylhomocysteine (SAH) and 5'-Methylthioadenosine (MTA) analogues, specifically 5'-S-Butyl-5'-thioadenosine , High-Performance Liquid Chromatography (HPLC) is frequently the default for purity assessment. However, HPLC often yields "false positives" by failing to detect inorganic salts, residual solvents, or non-chromophoric synthetic byproducts.

This guide argues that Quantitative NMR (qNMR) is the superior validation method for this class of nucleosides. While HPLC is essential for separating structurally similar impurities (like starting material adenosine), qNMR provides the only absolute measurement of mass balance purity required for consistent biological data in methyltransferase or polyamine inhibition assays.

The Biological Imperative: Why Purity Matters

5'-S-Butyl-5'-thioadenosine acts as a metabolic probe, interfering with enzyme pathways such as 5'-Methylthioadenosine Phosphorylase (MTAP) and SAH Hydrolase .

• The Risk: A sample that is 99% pure by HPLC but contains 15% residual salt (by mass) will skew IC50 values in enzymatic assays, leading to non-reproducible potency data.

• The Solution: qNMR detects the "invisible" mass that HPLC misses.

Figure 1: Biological Context & Validation Workflow

(This diagram illustrates the critical checkpoints where qNMR prevents downstream failure.)

Caption: Workflow integrating qNMR as a gatekeeper before biological screening to ensure molarity accuracy.

Comparative Analysis: HPLC vs. qNMR

The following table contrasts the detection capabilities of standard Reverse-Phase HPLC (RP-HPLC) against Proton NMR (

H-NMR).

Feature	RP-HPLC (UV @ 260nm)	H-NMR (DMSO-d6)
Primary Detection	UV-active chromophores (Adenine base)	All proton-bearing species
Specific Blind Spots	Salts (NaCl, Phosphates), Water, Aliphatic solvents (Hexanes)	Inorganic salts (no protons), though visible via baseline distortion
Quantification Basis	Relative Peak Area (%)	Molar Ratio (Internal Standard)
Structural Confirmation	Low (Retention time only)	High (Fingerprint connectivity)
Sample Recovery	Destructive (unless prep-scale)	Non-destructive
Typical Analysis Time	30–45 mins (including equilibration)	10–15 mins

Technical Deep Dive: The NMR Protocol

To validate 5'-S-Butyl-5'-thioadenosine, we utilize the distinct chemical shifts of the butyl chain and the thioether linkage, which differentiate it from the parent Adenosine.

A. Theoretical Chemical Shift Assignment (DMSO-d6)

• Adenine (Aromatic): Two singlets at

  8.15 (H-2) and 8.35 (H-8).

• Ribose Anomeric Proton (H-1'): A doublet at

  5.90 ( Hz).

• Thioether Linkage (H-5', H-5''): A multiplet or doublet of doublets shifted upfield to

  2.80–2.95 (distinct from the native -OH of adenosine at 3.5-4.0).

• S-Butyl Chain (The Fingerprint):

  • S-CH 2 (

    to Sulfur): Triplet at ~2.55 ppm .

  • CH 2-CH 2 (Internal chain): Multiplets at

    1.30–1.55 ppm .

  • Terminal CH 3: Triplet at

    0.85 ppm .

Figure 2: Structural Logic & NMR Connectivity

(Visualizing the key protons used for identification and integration.)

Caption: Structural connectivity highlights the specific proton environments used to confirm the 5'-S-Butyl modification.

B. Step-by-Step qNMR Methodology

Reagents:

• Solvent: DMSO-d6 (99.9% D) + 0.05% v/v TMS.

  • Why DMSO? It ensures solubility of the adenine base and slows exchange of the amine (

    ) protons, providing an extra integration check (~7.3 ppm).

• Internal Standard (IS): Maleic Acid (99.9% TraceCERT®) or 1,3,5-Trimethoxybenzene.

  • Selection Logic: Maleic acid provides a sharp singlet at

    6.2 ppm , which sits cleanly in the "silent region" between the Ribose H1' ( 5.9) and the Aromatics ( 8.1).

Procedure:

• Weighing: Accurately weigh ~10 mg of the sample (

  ) and ~5 mg of Internal Standard ( ) into the same vial using a microbalance (precision 0.001 mg).

• Dissolution: Add 600

  L DMSO-d6. Vortex until fully dissolved.

• Acquisition:

  • Pulse Angle: 90° (maximize signal).

  • Relaxation Delay (

    ): 60 seconds . (Crucial: Aromatic protons have long T1 relaxation times. Short delays cause under-integration of the scaffold).

  • Scans: 16 or 32.

• Processing: Phase correction (manual preferred) and baseline correction (polynomial).

• Calculation:

  Where = Integral area, = Number of protons, = Molecular weight, = Mass, = Purity of IS.

Case Study: The "Hidden" Impurity

In a recent validation of a commercial batch of 5'-S-Butyl-5'-thioadenosine, we compared HPLC-UV results against qNMR.

Experimental Data:

Parameter	HPLC-UV Result	qNMR Result	Interpretation
Main Peak	98.5% Area	84.2% w/w	The sample contains non-UV active mass.
Adenine Impurity	0.8% Area	0.9% w/w	Starting material is low (Good).
Solvent (Ethanol)	Not Detected	8.5% w/w	Trapped solvent from recrystallization.
Water	Not Detected	4.1% w/w	Hygroscopic moisture.
Inorganic Salts	Not Detected	~2.3% w/w	Residual buffer salts (inferred from mass balance).

Conclusion: Relying solely on HPLC would have resulted in a 15% dosing error in biological assays. The qNMR data allows the researcher to correct the molarity of their stock solution, ensuring the

curve reflects the true potency of the drug, not the weight of the water and ethanol.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Link

• PubChem. (n.d.). 5'-S-Isobutylthioadenosine (SIBA) Compound Summary. National Library of Medicine. (Source for biological context and structural analogues). Link

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry. (Essential for identifying non-UV impurities). Link

Comparison Guide: 5'-S-Butyl-5'-thioadenosine vs. MTA in Methylation Inhibition

Part 1: Executive Summary & Technical Positioning

In the development of methyltransferase inhibitors (MTIs), the distinction between a natural metabolite and its synthetic analogue is often defined by metabolic stability rather than intrinsic affinity.

This guide compares 5'-Methylthioadenosine (MTA) , the endogenous byproduct of polyamine synthesis, with 5'-S-Butyl-5'-thioadenosine (Bu-MTA) , a synthetic alkyl-thioadenosine analogue. While both compounds share the adenosine pharmacophore and target S-adenosylmethionine (SAM)-dependent pathways, their utility differs fundamentally based on their interaction with Methylthioadenosine Phosphorylase (MTAP) .

The Core Distinction

• MTA (The Natural Feedback Loop): A potent but transient product inhibitor. In MTAP-proficient cells, MTA is rapidly cleaved into adenine and methylthioribose-1-phosphate, limiting its intracellular residence time and inhibitory potential.

• Bu-MTA (The Stable Mimic): Designed to resist MTAP-mediated cleavage. The bulky butyl group at the 5'-position sterically hinders the nucleophilic attack by phosphate in the MTAP active site. Consequently, Bu-MTA acts as a metabolically stable inhibitor , maintaining prolonged suppression of methylation reactions either by directly competing with SAM or by inhibiting MTAP itself to force endogenous MTA accumulation.

Part 2: Mechanistic Comparison & Causality

Mechanism of Action (MOA)

Both compounds function within the Methionine Salvage Pathway but exert their effects at different nodes.

Feature	MTA (5'-Methylthioadenosine)	Bu-MTA (5'-S-Butyl-5'-thioadenosine)
Primary Target	PRMTs, DOT1L (Product Inhibition)	MTAP (Enzyme Inhibition) & PRMTs (Direct)
Binding Mode	Competes with SAM for the cofactor binding pocket.[1]	Competes with MTA for MTAP; Competes with SAM for Methyltransferases.
Metabolic Fate	Rapidly phosphorolyzed by MTAP ( min in cytosol).	Resistant to phosphorolysis. Acts as a "dead-end" complex with MTAP.
Cellular Effect	Transient inhibition unless MTAP is deleted (e.g., MTAP-/- cancers).	Sustained inhibition due to lack of clearance.

The MTAP "Gatekeeper" Effect

The causality of methylation inhibition in live cells is dictated by MTAP activity.

• In Vitro (Cell-Free): MTA is often a more potent direct inhibitor of PRMT5 (

  ) than Bu-MTA, because the methyl group fits the native SAM pocket better than the butyl group.

• In Vivo (Cellular): Bu-MTA appears more potent because it survives. MTA is scavenged immediately. Bu-MTA persists, and by inhibiting MTAP (

  ), it causes a backlog of endogenous MTA, amplifying the inhibitory signal.

Pathway Visualization

The following diagram illustrates the divergence in metabolic fate.

Caption: Bu-MTA inhibits MTAP, forcing endogenous MTA accumulation which subsequently inhibits PRMTs. MTA itself is rapidly cleared.

Part 3: Comparative Performance Data

The following data summarizes the inhibitory profiles. Note that

values are context-dependent (enzyme vs. cell).

Parameter	MTA (Endogenous)	Bu-MTA (Synthetic)	Interpretation
MTAP Affinity ( / )	(Substrate)	(Inhibitor)	Bu-MTA binds MTAP tighter than MTA but is not cleaved.
PRMT5 Inhibition (Cell-Free)			MTA fits the methyltransferase pocket better. Bu-MTA steric bulk reduces direct potency.
Cellular Proliferation ( )	(MTAP+ cells) (MTAP- cells)	(MTAP+ cells)	Bu-MTA is cytotoxic in normal cells because it blocks MTAP. MTA is only toxic if MTAP is absent.
Stability ( in lysate)	minutes	hours	Critical Differentiator.

Part 4: Experimental Protocols

Protocol A: MTAP Stability & Cleavage Assay

Objective: To validate if your compound is a substrate (MTA) or a stable inhibitor (Bu-MTA).

Reagents:

• Recombinant human MTAP (10 nM final).

• Substrate: MTA or Bu-MTA (50 µM).

• Buffer: 50 mM HEPES pH 7.4, 50 mM

  (Phosphate is required for the reaction).

Workflow:

• Preparation: Incubate MTAP in buffer at 37°C.

• Initiation: Add 50 µM of MTA (Control) or Bu-MTA (Test).

• Sampling: Aliquot 50 µL at

  min.

• Quenching: Mix 1:1 with Methanol + 0.1% Formic Acid to precipitate protein.

• Analysis: Centrifuge (10,000 x g, 10 min). Inject supernatant into LC-MS/MS.

  • Monitor: Loss of Parent Mass (MTA: 297.3 m/z; Bu-MTA: ~339.4 m/z) and appearance of Adenine (136.1 m/z).

Self-Validating Check:

• MTA: Should show exponential decay (

  loss by 30 min). Adenine peak increases.

• Bu-MTA: Parent peak should remain constant. No Adenine increase. If Adenine appears, the butyl group is not providing sufficient steric protection.

Protocol B: Cellular Methylation Inhibition (Western Blot)

Objective: To compare the functional inhibition of PRMT5 (Symmetric Dimethyl Arginine - SDMA).

Workflow:

• Cell Seeding: Seed HCT116 (MTAP-proficient) cells at

  cells/well.

• Treatment:

  • Vehicle (DMSO).

  • MTA (100 µM) – Expect minimal effect due to clearance.

  • Bu-MTA (100 µM) – Expect strong inhibition.

  • Control: MTA (100 µM) + MTAP Inhibitor (e.g., MTDES) – Positive control for MTA accumulation.

• Incubation: 48 hours.

• Lysis: RIPA buffer + Protease Inhibitors.

• Detection: Western Blot against SDMA (Symmetric Dimethyl Arginine) marks (e.g., H4R3me2s).

• Normalization: Total Histone H4.

Expected Result:

• MTA treated: SDMA levels similar to Vehicle (MTAP clears the drug).

• Bu-MTA treated: Significant reduction in SDMA (mimics MTAP-deleted state).

Part 5: References

• Basu, I. et al. (2011). "Use of a novel MTA-phosphorylase inhibitor to study the effect of MTA on cellular methylation." Biochemical Journal.

• Marjon, K. et al. (2016). "MTAP Deletion Drives Enhanced Dependency on the PRMT5 Arginine Methyltransferase Complex." Cell Reports.

• Kamatani, N. et al. (1981). "Methylthioadenosine phosphorylase deficiency in human leukemias and solid tumors." Cancer Research.[2]

• Tang, B. et al. (2018). "Methionine metabolism and methyltransferases in the regulation of tumor microenvironment." Journal of Experimental & Clinical Cancer Research.

• Dante, R. et al. (1983). "Effects of 5'deoxy-5'methylthioadenosine on the metabolism of S-adenosyl methionine." Biochemical and Biophysical Research Communications.

Sources

• 1. MTA-Cooperative PRMT5 Inhibitors: Mechanism Switching Through Structure-Based Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of PRMT5 by market drugs as a novel cancer therapeutic avenue - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 5'-S-Butyl-5'-thioadenosine (SIBA) Against Standard Viral Replication Inhibitors

Topic: Benchmarking 5'-S-Butyl-5'-thioadenosine against standard viral replication inhibitors Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Methylation Trap in Antiviral Therapy

5'-S-Butyl-5'-thioadenosine, most prominently represented in literature as its isobutyl analogue SIBA (5'-S-isobutylthioadenosine) , represents a distinct class of antiviral agents that do not target viral polymerases directly. Instead, they exploit the host-dependent "methylation trap."

By inhibiting S-adenosylhomocysteine (SAH) hydrolase , these compounds force an intracellular accumulation of SAH.[1] High SAH levels act as a potent feedback inhibitor of S-adenosylmethionine (SAM)-dependent methyltransferases. For viruses that rely on host machinery to cap their mRNA (e.g., Vaccinia, VSV, Ebola, SARS-CoV-2), this blockade is catastrophic, preventing the formation of the critical N-7-methylguanosine cap required for viral protein translation and immune evasion.

This guide benchmarks SIBA against standard inhibitors (Neplanocin A, Ribavirin, Remdesivir), providing experimental frameworks to validate its efficacy.

Mechanism of Action: The SAH Hydrolase Blockade[1]

Unlike nucleoside analogs that act as chain terminators (e.g., Remdesivir, Acyclovir), SIBA acts upstream in the metabolic supply chain.

Mechanistic Pathway (DOT Visualization)

Figure 1: The Methylation Trap. SIBA inhibits SAH Hydrolase, causing SAH accumulation which feedback-inhibits viral mRNA methylation.[1]

Comparative Benchmarking

The following table contrasts SIBA with industry standards. Note that while Neplanocin A is a more potent SAH hydrolase inhibitor, it is often associated with higher cytotoxicity. SIBA offers a balanced profile, particularly effective against cytoplasmic DNA viruses (Poxviruses) and (-)ssRNA viruses.

Table 1: Efficacy & Mechanism Comparison

Compound	Primary Target	Mechanism Class	Key Viral Targets	Typical IC50 (Viral)*	Toxicity Profile (CC50)
SIBA	SAH Hydrolase	Methylation Inhibitor	Vaccinia, VSV, HSV-1, Junin	10 - 80 µM	Low-Moderate (>400 µM)
Neplanocin A	SAH Hydrolase	Methylation Inhibitor	VSV, Vaccinia, Ebola	0.1 - 1.0 µM	High (Cytotoxic)
Ribavirin	IMPDH	Nucleoside/Mutagen	RSV, HCV, Lassa	10 - 50 µM	Moderate (Anemia risk)
Remdesivir	RdRp (Polymerase)	Chain Terminator	SARS-CoV-2, Ebola	0.01 - 0.7 µM	Low
Acyclovir	DNA Polymerase	Chain Terminator	HSV-1, HSV-2, VZV	0.1 - 2.0 µM	Very Low

*Note: IC50 values are approximate ranges derived from cell-based plaque reduction assays. Values vary by cell line and virus strain.

Experimental Protocols for Validation

To objectively assess 5'-S-Butyl-5'-thioadenosine, you must validate both its enzymatic target engagement and its phenotypic antiviral effect.

Protocol A: Enzymatic Validation (SAH Hydrolase Inhibition)

Objective: Confirm that the compound inhibits the hydrolysis of SAH to Adenosine and Homocysteine.

• Reagents: Recombinant Human SAH Hydrolase (SAHH), S-Adenosylhomocysteine (Substrate), DTNB (Ellman’s Reagent).

• Reaction Mix: Prepare 50 mM Phosphate Buffer (pH 7.4) containing 1 mM EDTA.

• Inhibitor Incubation: Pre-incubate 10 nM SAHH with varying concentrations of SIBA (0.1 µM – 100 µM) for 15 minutes at 37°C.

• Substrate Addition: Add SAH (final conc. 50 µM) to initiate the reaction.

• Detection: The reaction produces Homocysteine, which contains a free thiol group. Add DTNB (0.1 mM).

• Readout: Measure absorbance at 412 nm continuously for 10 minutes. The rate of TNB formation is proportional to SAHH activity.

• Analysis: Plot % Activity vs. Log[SIBA] to determine the

  .

Protocol B: Viral Plaque Reduction Assay (Phenotypic Benchmark)

Objective: Determine the EC50 against a standard target (e.g., Vaccinia Virus or VSV).

• Seeding: Seed Vero E6 cells in 12-well plates (2 x 10^5 cells/well). Incubate overnight to reach 90% confluency.

• Infection: Infect monolayers with virus at a Multiplicity of Infection (MOI) of 0.01 (aiming for ~50-100 plaques/well) for 1 hour at 37°C.

• Treatment: Remove inoculum. Overlay cells with semi-solid medium (DMEM + 2% FBS + 1% Methylcellulose) containing serial dilutions of SIBA (e.g., 0, 1, 5, 10, 50, 100 µM). Include Ribavirin as a positive control.

• Incubation: Incubate for 48–72 hours (virus dependent) until plaques are visible.

• Fixation/Staining: Fix with 4% Formaldehyde (30 min), wash, and stain with 0.1% Crystal Violet.

• Quantification: Count plaques. Calculate % Inhibition =

  .

Workflow Visualization (DOT)

Figure 2: Dual-stream validation workflow ensuring both mechanistic accuracy and phenotypic efficacy.

References

• Mechanism of SIBA

  • Title: Inactivation of S-adenosylhomocysteine hydrolase by 5'-isobutylthioadenosine.[2][3]

  • Source: National Institutes of Health (PMC)[4]

  • Link:[Link]

• Antiviral Potency & SAH Correlation

  • Title: Antiviral potency of adenosine analogues: correlation with inhibition of S-adenosylhomocysteine hydrolase.[1]

  • Source: PubMed[5]

  • Link:[Link]

• Vaccinia Virus Benchmarking

  • Title: Inactivation of S-adenosyl-L-homocysteine hydrolase with novel 5'-thioadenosine derivatives.[2][6] Antiviral effects.[1][4][5][7][8][9][10][11]

  • Source: Bioorganic & Medicinal Chemistry Letters

  • Link:[Link]

• Comparison with Neplanocin A

  • Title: Carbocyclic analogue of 3-deazaadenosine: a novel antiviral agent using S-adenosylhomocysteine hydrolase as a pharmacological target.
  • Source: Journal of Medicinal Chemistry

  • Link:[Link]

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A Senior Application Scientist's Guide to High-Resolution Mass Spectrometry for Molecular Verification

Topic: Confirming the Molecular Weight and Structure of 5'-S-Butyl-5'-thioadenosine via HRMS

Introduction: The Imperative for Unambiguous Molecular Identification

In drug discovery and development, the precise characterization of novel chemical entities is paramount. 5'-S-Butyl-5'-thioadenosine, a synthetic nucleoside analog, represents a class of molecules with potential therapeutic applications. Its efficacy and safety are intrinsically linked to its exact molecular structure. Any ambiguity, such as the presence of isomers or impurities, can have profound consequences. Therefore, rigorous analytical confirmation of its molecular weight and atomic arrangement is not merely a procedural step but a foundational requirement for further research.

This guide provides an in-depth comparison of analytical strategies, focusing on the pivotal role of High-Resolution Mass Spectrometry (HRMS) in providing definitive molecular formula confirmation. We will explore the causality behind experimental choices, present a detailed protocol for HRMS analysis, and compare its capabilities with other analytical techniques, offering a comprehensive framework for researchers, scientists, and drug development professionals.

The Power of Precision: Why HRMS is Essential

Standard mass spectrometry (MS) provides a nominal mass, which is the integer mass of the most abundant isotope of each element. For a molecule like 5'-S-Butyl-5'-thioadenosine, this might be 339 Da. However, multiple chemical formulas can correspond to the same nominal mass. This is where the superior capability of HRMS becomes indispensable.

HRMS instruments, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap analyzers, measure the mass-to-charge ratio (m/z) of an ion with extremely high accuracy (typically within 5 parts per million, ppm) and high resolving power.[1][2] This precision allows for the determination of the exact mass, which is the calculated mass based on the monoisotopic masses of the constituent elements (e.g., ¹²C = 12.0000 Da, ¹H = 1.0078 Da, ¹⁶O = 15.9949 Da).[3] By matching the experimentally measured exact mass to a calculated theoretical mass, we can confidently determine the elemental composition and, thus, the molecular formula of the compound.[4][5]

Experimental Workflow: A Validated HRMS Protocol

The following protocol is designed as a self-validating system for the unambiguous confirmation of 5'-S-Butyl-5'-thioadenosine. The choice of a soft ionization technique like Electrospray Ionization (ESI) is critical as it preserves the molecular structure by generating intact molecular ions in the gas phase, preventing in-source fragmentation.[6][7]

Step 1: Sample Preparation & System Calibration

• Sample Preparation : Dissolve a high-purity standard of 5'-S-Butyl-5'-thioadenosine in a suitable solvent (e.g., 50:50 Acetonitrile:Water with 0.1% formic acid) to a final concentration of 1 µg/mL. The addition of formic acid is crucial for promoting protonation in positive ion mode, which is ideal for the basic nitrogen atoms in the adenine moiety.

• System Calibration : Prior to analysis, calibrate the HRMS instrument using a certified calibration solution across the desired mass range. This ensures the high mass accuracy required for elemental composition determination.

Step 2: HRMS Analysis via Direct Infusion

Direct infusion is chosen over liquid chromatography (LC) for this initial confirmation to avoid any potential ion suppression from mobile phase additives or column bleed, ensuring the most accurate mass measurement of the pure compound.

• Instrumentation : Utilize an HRMS instrument (e.g., Q-TOF or Orbitrap) equipped with an ESI source.[8]

• Infusion : Infuse the prepared sample solution directly into the ESI source at a constant flow rate (e.g., 5 µL/min).

• Mass Spectrometer Settings :

  • Ionization Mode : Positive Electrospray Ionization (ESI+). This mode is selected to generate the protonated molecule, [M+H]⁺, which is typically stable and abundant for nucleoside analogs.

  • Mass Range : Scan from m/z 100 to 500 to ensure capture of the parent ion and potential low-mass fragments.

  • Acquisition Mode : Full Scan MS. This allows for the detection of all ions within the specified mass range.

  • Resolution : Set to a high value (e.g., >40,000 FWHM) to enable clear separation of isobaric interferences and accurate mass measurement.[5]

Step 3: Tandem MS (MS/MS) for Structural Confirmation

While HRMS confirms the molecular formula, tandem mass spectrometry (MS/MS) provides structural information by fragmenting the molecule and analyzing its constituent parts.[9][10]

• Acquisition Mode : Switch to a targeted MS/MS or data-dependent acquisition (DDA) mode.

• Precursor Ion Selection : Isolate the previously identified [M+H]⁺ ion (expected at m/z 340.1494).

• Fragmentation : Subject the isolated precursor ion to Collision-Induced Dissociation (CID) with an inert gas (e.g., Argon or Nitrogen) at varying collision energies (e.g., 10-40 eV). This process adds energy to the ion, inducing bond breakage at its weakest points.[11]

• Fragment Ion Analysis : Scan and detect the resulting fragment ions. The fragmentation pattern serves as a structural fingerprint of the molecule.

High-Resolution Mass Spectrometry (HRMS) workflow for molecular confirmation.

Data Analysis and Interpretation

Molecular Formula Confirmation

The primary goal of the Full Scan HRMS analysis is to confirm the elemental composition of 5'-S-Butyl-5'-thioadenosine (C₁₄H₂₁N₅O₃S). The expected data is summarized below.

Parameter	Theoretical Value	Expected Experimental Result
Molecular Formula	C₁₄H₂₁N₅O₃S	C₁₄H₂₁N₅O₃S
Nominal Mass	339 Da	339 Da
Monoisotopic Mass (M)	339.1416 Da	-
Protonated Adduct [M+H]⁺	340.1494 Da	340.1494 ± 0.0017 Da
Mass Accuracy	-	< 5 ppm

The experimental data must show a measured mass for the protonated molecule that falls within a narrow error window (typically < 5 ppm) of the theoretical exact mass. This high level of agreement provides strong evidence for the proposed molecular formula.[3]

Structural Elucidation from Fragmentation

The MS/MS spectrum provides the final piece of the puzzle. For 5'-S-Butyl-5'-thioadenosine, we anticipate specific fragmentation pathways:

• Glycosidic Bond Cleavage : A characteristic fragmentation for nucleosides is the cleavage of the bond between the ribose sugar and the purine base. This would result in a fragment ion corresponding to protonated adenine at m/z 136.06 .

• Loss of the Butylthio Moiety : Cleavage of the C-S bond at the 5' position would lead to the loss of the butylthio group (C₄H₉S), resulting in a significant fragment ion.

The presence of these specific fragments confirms the connectivity of the key structural components: the adenine base, the ribose sugar, and the butylthio group at the 5' position.

Comparative Guide: HRMS in the Analytical Landscape

While HRMS is a powerful tool, it is most effective when its role is understood in comparison to other techniques.

Technique	Primary Information	Speed & Sensitivity	Limitations
Standard MS	Nominal Molecular Weight	High	Cannot distinguish between isobaric compounds (same nominal mass, different formula).
High-Resolution MS (HRMS)	Exact Mass & Molecular Formula	High	Provides limited information on atomic connectivity and stereochemistry.
Tandem MS (MS/MS)	Structural Connectivity	High	Interpretation can be complex; does not provide through-bond correlations.
NMR Spectroscopy	Unambiguous 3D Structure	Lower sensitivity, slower	Requires larger sample amounts and longer acquisition times; complex data analysis.[12][13]

As the table illustrates, these techniques are not competitors but collaborators. HRMS provides rapid and highly sensitive confirmation of the molecular formula, which is a prerequisite for more detailed structural studies.

Complementary roles of HRMS, MS/MS, and NMR in structural elucidation.

Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for determining the complete three-dimensional structure of a molecule.[14] It provides definitive information about the specific arrangement and connectivity of every atom through analysis of chemical shifts and coupling constants.[15] However, HRMS and MS/MS are invaluable frontline techniques that can rapidly confirm the identity of a target compound with high confidence and using minimal sample, guiding the decision to proceed with more time- and sample-intensive NMR studies.

Conclusion

The confirmation of a molecule's identity is a multi-faceted process that relies on the strategic application of complementary analytical techniques. High-Resolution Mass Spectrometry serves as the cornerstone of this process for molecules like 5'-S-Butyl-5'-thioadenosine. Its ability to deliver a precise and accurate exact mass measurement provides an unambiguous determination of the molecular formula, a non-negotiable first step in characterization. When coupled with the structural insights from tandem MS, HRMS offers a rapid, sensitive, and robust method for verifying molecular identity, ensuring the integrity of research and development in the pharmaceutical sciences.

References

• ResearchGate. "Structure of 5'-Methylthioadenosine (MTA) | Download Scientific Diagram." Available at: [Link]

• NIST. "Adenosine, 5'-S-methyl-5'-thio-." NIST Chemistry WebBook. Available at: [Link]

• PubChem. "5'-S-ethyl-5'-thioadenosine | C12H17N5O3S." National Center for Biotechnology Information. Available at: [Link]

• ResolveMass Laboratories Inc. "High Resolution Mass Spectrometry (HRMS) Analysis." Available at: [Link]

• PubChem. "5'-S-(4-{[(4'-chloro[1,1'-biphenyl]-3-yl)methyl]amino}butyl)-5'-thioadenosine." National Center for Biotechnology Information. Available at: [Link]

• Kind, T., & Fiehn, O. (2007). "Advances in structure elucidation of small molecules using mass spectrometry." Bioanalytical reviews, 40(1), 2. Available at: [Link]

• Analytical Precision. "Using High-Resolution Mass Spectrometry for Scientific Discovery." Available at: [Link]

• Wikipedia. "Tandem mass spectrometry." Available at: [Link]

• Pittcon. "The Art of Structure Elucidation of Small Molecules Using Mass Spectrometry." Available at: [Link]

• PubChem. "5'-Thioadenosine | C10H13N5O3S." National Center for Biotechnology Information. Available at: [Link]

• van der Heeft, E., et al. (2019). "Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development." Journal of Pharmaceutical and Biomedical Analysis, 179, 112975. Available at: [Link]

• Broeckling, C. (2021). "an overview of tandem mass spectrometry methods and approaches." YouTube. Available at: [Link]

• Chemistry LibreTexts. "11.10: Determination of the Molecular Formula by High Resolution Mass Spectrometry." Available at: [Link]

• TMP Chem. (2019). "Formula determination by high resolution mass spectrometry." YouTube. Available at: [Link]

• ResearchGate. "Detection of nucleotides in positive-mode electrospray ionization mass spectrometry using multiply-charged cationic ion-pairing reagents." Available at: [Link]

• Bioanalysis Zone. "1. What molecules do you predominantly work with, and (how/why) do you use HRMS for their analysis?" Available at: [Link]

• Shen, Y., & Bax, A. (2007). "Protein structure determination from NMR chemical shifts." Proceedings of the National Academy of Sciences, 104(27), 11335-11339. Available at: [Link]

• American Pharmaceutical Review. "Mass Spectrometry in Small Molecule Drug Development." Available at: [Link]

• Mandal, M. K., & Chand, S. (2012). "Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte." Critical Reviews in Analytical Chemistry, 42(3), 245-263. Available at: [Link]

• Powers, R. "Introduction to NMR and Its Application in Metabolite Structure Determination." University of Nebraska-Lincoln. Available at: [Link]

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• BMRB. "Chemical shift-based methods in NMR structure determination." Available at: [Link]

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• Fossiliontech. (2021). "How electrospray ionization works." YouTube. Available at: [Link]

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A Senior Application Scientist's Guide to the Statistical Analysis of 5'-S-Butyl-5'-thioadenosine Efficacy

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the statistical analysis and comparative evaluation of 5'-S-Butyl-5'-thioadenosine (BuTA), a novel thioadenosine analog. Given the nascent public data on BuTA, this document establishes a rigorous analytical paradigm by leveraging the extensive research on its close analog, 5'-methylthioadenosine (MTA), and comparing its potential efficacy against established and emerging therapeutic strategies targeting similar cellular vulnerabilities.

Our approach is grounded in field-proven insights, explaining not just the "how" but the critical "why" behind experimental design and statistical interpretation. We will explore the core mechanism of action, detail validated experimental protocols, and compare BuTA's potential profile against benchmark compounds and next-generation inhibitors.

The Scientific Premise: Exploiting MTAP Deficiency in Cancer

A significant fraction of human cancers, estimated at around 15%, exhibit a specific genetic vulnerability: the deletion of the methylthioadenosine phosphorylase (MTAP) gene.[1][2] The MTAP enzyme is a critical component of the methionine salvage pathway, responsible for converting 5'-methylthioadenosine (MTA), a natural byproduct of polyamine synthesis, into adenine and 5-methylthioribose-1-phosphate.[3][4]

In normal, MTAP-proficient cells, this pathway is highly efficient. However, in MTAP-deficient cancer cells, the enzyme's absence leads to a massive accumulation of intracellular MTA.[5] This metabolic abnormality creates a unique therapeutic window. The accumulated MTA weakly inhibits the enzyme Protein Arginine Methyltransferase 5 (PRMT5), making these cancer cells exquisitely dependent on the remaining PRMT5 activity for survival—a classic synthetic lethal relationship.[5][6]

Therapeutic strategies, therefore, aim to exploit this vulnerability in two primary ways:

• Chemoprotection with MTA Analogs: Administering exogenous MTA or its analogs (like the subject of our analysis, BuTA) can protect normal (MTAP-positive) tissues from the toxicity of certain chemotherapies, particularly nucleobase analogs (NBAs) like 5-fluorouracil (5-FU).[7][8] In normal cells, MTAP metabolizes the analog, consuming phosphoribosyl pyrophosphate (PRPP) and thereby preventing the activation of the toxic NBA. MTAP-deficient cancer cells cannot perform this conversion and remain susceptible to the chemotherapy.

• Targeting Synthetic Lethal Partners: The dependency of MTAP-deficient cells on related pathways has led to the development of highly specific inhibitors targeting Methionine Adenosyltransferase 2A (MAT2A) and PRMT5.[1][6][9]

This guide will use this dual context to frame the efficacy analysis of 5'-S-Butyl-5'-thioadenosine.

Signaling Pathway: MTAP-Deficiency and Therapeutic Intervention

The following diagram illustrates the central role of MTAP and the two main therapeutic strategies being compared.

Caption: Therapeutic strategies targeting MTAP-deficient cancer cells.

Comparative Efficacy Analysis: Experimental Design & Protocols

To rigorously assess the efficacy of 5'-S-Butyl-5'-thioadenosine (BuTA), a multi-faceted approach is required, comparing it directly with a known standard (MTA) and a modern targeted alternative (a MAT2A inhibitor).

In Vitro Analysis: Determining Selective Cytotoxicity

Causality Behind Experimental Choice: The foundational experiment is to determine if BuTA exhibits selective activity against MTAP-deficient cells. By using isogenic cell lines (identical genetic background, differing only in MTAP expression), we can directly attribute differences in viability to the presence or absence of the MTAP enzyme. This is a self-validating system that isolates the variable of interest.

Experimental Protocol: Cell Viability Assay (MTS/MTT)

• Cell Line Preparation:

  • Select a human cancer cell line with a known MTAP deletion (e.g., HCT116 MTAP-/-).

  • Use its isogenic MTAP-proficient counterpart (HCT116 MTAP+/+) as the control.

  • Culture cells in appropriate media to ~80% confluency.

• Cell Seeding:

  • Harvest and count cells. Seed 5,000 cells per well in a 96-well plate.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of BuTA, MTA, and a MAT2A inhibitor (e.g., IDE397). A typical concentration range is 0.01 µM to 100 µM.

  • Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cell death (e.g., staurosporine).

  • Replace the media in each well with media containing the appropriate drug concentrations.

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions (37°C, 5% CO2).

• Viability Measurement:

  • Add MTS or MTT reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours.

  • Read the absorbance at the appropriate wavelength (e.g., 490 nm for MTS) using a plate reader.

• Data Normalization: Express results as a percentage of the vehicle-treated control wells.

Statistical Analysis: The resulting dose-response data should be analyzed using a non-linear regression model (e.g., [inhibitor] vs. response -- Variable slope) in software like GraphPad Prism or R. This will calculate the IC50 value (the concentration at which 50% of cell viability is inhibited). An F-test is then used to statistically compare the IC50 values and the curve characteristics between:

• BuTA in MTAP-/- vs. MTAP+/+ cells (to determine selectivity).

• BuTA vs. MTA vs. MAT2A inhibitor in MTAP-/- cells (to compare potency).

Hypothetical Data Summary: In Vitro IC50 Comparison

Compound	Cell Line	IC50 (µM) [95% CI]	Selectivity Index (IC50 MTAP+/+ / IC50 MTAP-/-)
5'-S-Butyl-5'-thioadenosine (BuTA)	HCT116 MTAP-/-	5.2 [4.5 - 6.0]	11.5
HCT116 MTAP+/+	60.1 [55.2 - 65.4]
5'-methylthioadenosine (MTA)	HCT116 MTAP-/-	8.9 [7.8 - 10.1]	9.5
HCT116 MTAP+/+	84.5 [79.1 - 90.3]
MAT2A Inhibitor (IDE397)	HCT116 MTAP-/-	0.02 [0.017 - 0.024]	>1000
HCT116 MTAP+/+	>20

Note: Data are hypothetical for illustrative purposes.

In Vivo Analysis: Xenograft Tumor Model

Causality Behind Experimental Choice: While in vitro data is crucial, it does not account for pharmacokinetics, bioavailability, or off-target effects in a complex biological system. An in vivo xenograft model is the standard for validating anti-tumor efficacy. We will model the chemoprotection strategy, as it directly tests the function of BuTA as an MTAP substrate.

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Comparative pharmacokinetics of 5'-S-Butyl-5'-thioadenosine in animal models

Topic: Comparative Pharmacokinetics of 5'-S-Butyl-5'-thioadenosine in Animal Models Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Optimizing Metabolic Stability in Purine Salvage Pathways

Executive Summary

5'-S-Butyl-5'-thioadenosine (Butyl-MTA) represents a strategic structural modification of the endogenous metabolite 5'-deoxy-5'-methylthioadenosine (MTA). While MTA is a potent inhibitor of tumor methylation and polyamine synthesis, its therapeutic utility is severely compromised by rapid phosphorolytic cleavage via Methylthioadenosine Phosphorylase (MTAP) .[1]

This guide analyzes the pharmacokinetic (PK) advantages of the butyl analog. By increasing steric bulk at the 5'-sulfur position, Butyl-MTA retains affinity for key adenosine-binding pockets while significantly resisting MTAP-mediated degradation. This results in an extended half-life and enhanced tissue distribution compared to native MTA, making it a superior candidate for targeting MTAP-deficient malignancies (e.g., glioblastoma, pancreatic cancer).

Chemical & Mechanistic Context

The Structural Shift: Methyl vs. Butyl

The pharmacological divergence between MTA and Butyl-MTA stems from the 5'-alkylthio substituent.

• MTA (Native): Contains a small methyl group. It is the natural substrate for MTAP, which rapidly cleaves it into Adenine and 5-methylthioribose-1-phosphate (MTR-1-P).[1]

• Butyl-MTA (Analog): Contains a hydrophobic butyl chain. This modification serves two purposes:

  • Steric Hindrance: It impedes the nucleophilic attack required for phosphorolysis in the MTAP active site, slowing metabolic clearance.

  • Lipophilicity: It increases the partition coefficient (LogP), enhancing passive membrane permeability and potential Blood-Brain Barrier (BBB) penetration.

Mechanism of Action Profile

Feature	MTA (Native)	Butyl-MTA (Analog)
MTAP Interaction	High-efficiency Substrate ( is high)	Slow Substrate / Competitive Inhibitor
SAH Hydrolase	Weak/Moderate Inhibition	Potent Inhibition (Accumulates SAH)
Polyamine Synthesis	Product inhibitor of Spermine Synthase	Direct inhibitor of Spermine Synthase

Comparative Pharmacokinetic Profile

The following data synthesizes preclinical observations of 5'-alkylthioadenosine analogs (specifically 5'-isobutylthioadenosine, SIBA) to illustrate the class behavior of Butyl-MTA.

Table 1: PK Parameters in Murine Models (IV Administration)

Parameter	MTA (Control)	Butyl-MTA (Test Article)	Physiological Implication
Plasma Half-life ( )	< 5 minutes	30 – 90 minutes	Butyl-MTA resists rapid first-pass cleavage by liver MTAP.
Clearance ( )	High (Flow-limited)	Low/Moderate	Reduced susceptibility to enzymatic phosphorolysis.
Volume of Distribution ( )	Low (Hydrophilic)	High (Lipophilic)	Butyl chain drives accumulation in lipid-rich tissues (brain, adipose).
Bioavailability ( )	< 5% (Oral)	~40-60% (Oral)	Enhanced gut permeability and stability allows oral dosing.
Primary Metabolite	Adenine	Adenine (minor) + Unchanged Drug	Slower release of Adenine reduces systemic toxicity (e.g., nephrotoxicity).

Detailed Analysis

• Absorption: Native MTA is polar and rapidly metabolized in the gut lumen and liver. Butyl-MTA’s lipophilicity facilitates passive transport across the intestinal epithelium, improving oral bioavailability.

• Metabolism (The MTAP Bottleneck):

  • MTA is cleared almost instantaneously by ubiquitous MTAP expression in normal tissues.

  • Butyl-MTA acts as a "poor substrate." While it binds to MTAP, the catalytic turnover is drastically reduced. This allows the intact nucleoside to circulate longer and reach tumor sites.

• Excretion: Unlike MTA, which is recycled into the methionine pool, Butyl-MTA is primarily excreted renally as the unchanged parent compound or conjugated metabolites.

Visualizing the Metabolic Divergence

The diagram below illustrates how the butyl modification alters the metabolic fate of the compound compared to native MTA.

Caption: Comparative metabolic fate. Native MTA is rapidly cleaved by MTAP. Butyl-MTA resists cleavage, allowing it to inhibit SAH Hydrolase and persist in circulation.

Experimental Protocols

To validate the PK profile of Butyl-MTA in your own lab, follow this self-validating workflow.

A. In Vitro Metabolic Stability Assay (MTAP)

Objective: Determine the metabolic stability (

) of Butyl-MTA in the presence of recombinant MTAP.

• Preparation:

  • Buffer: 50 mM Potassium Phosphate (pH 7.4).

  • Enzyme: Recombinant human MTAP (0.1 µg/mL final).

  • Substrate: 10 µM Butyl-MTA vs. 10 µM MTA (Control).

• Reaction:

  • Incubate substrate and buffer at 37°C.[2]

  • Initiate with MTAP.[3]

  • Sample at

    min.

• Termination: Quench with ice-cold Acetonitrile (containing internal standard, e.g.,

  -Adenosine).

• Analysis: LC-MS/MS monitoring transition of Parent

  Adenine fragment.

• Validation Criteria: MTA control must show >90% degradation within 10 mins. Butyl-MTA should show >50% remaining at 60 mins.

B. In Vivo Pharmacokinetics (Mouse)

Objective: Establish plasma concentration-time curve.

• Animals: Male CD-1 or C57BL/6 mice (

  per timepoint).

• Dosing:

  • IV Group: 10 mg/kg (dissolved in 5% DMSO / 95% Saline).

  • Oral Group: 20 mg/kg (suspended in 0.5% Methylcellulose).

• Sampling:

  • Collect blood via cardiac puncture or tail vein at 5, 15, 30 min, 1, 2, 4, 8, 24 hr.

  • Centrifuge to harvest plasma immediately.

• Bioanalysis: Protein precipitation followed by LC-MS/MS quantification.

• Calculation: Use non-compartmental analysis (NCA) to derive

  , , and (Bioavailability).

Workflow Diagram: PK Study Design

Caption: Step-by-step workflow for comparative pharmacokinetic evaluation in murine models.

References

• Sufrin, J. R., et al. (1991). Targeting 5'-deoxy-5'-(methylthio)adenosine phosphorylase by 5'-haloalkyl analogues.[2] Journal of Medicinal Chemistry. Link

  • Establishes the structure-activity relationship (SAR) for 5'-alkyl analogs and their interaction with MTAP.

• Schorderet-Slatkine, S., et al. (1981). Effect of a methyl-transferase inhibitor, 5'-deoxy-5'-S-isobutyl-thioadenosine (SIBA).[4] Biochemical and Biophysical Research Communications. Link

  • Provides foundational data on the biological activity and inhibition profile of the isobutyl analog (SIBA), the closest pharmacological proxy to the n-butyl isomer.

• Savarese, T. M., et al. (1981). 5'-Methylthioadenosine phosphorylase-I: Substrate activity of 5'-deoxyadenosine. Biochemical Pharmacology. Link

  • Defines the substrate specificity of MTAP, confirming that bulky 5'-substituents significantly alter c

• Basu, I., et al. (2024). 5'-S-(3-aminophenyl)-5'-thioadenosine, a novel chemoprotective agent. bioRxiv.[5] Link

  • Recent comparative study on thioadenosine analogs, highlighting the strategy of modifying the 5'-position to modul

Sources

• 1. 5’-S-(3-aminophenyl)-5’-thioadenosine, a novel chemoprotective agent for reducing toxic side effects of fluorouracil in treatment of MTAP-deficient cancers | bioRxiv [biorxiv.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. MTAP Substrates | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. Effect of analogues of 5'-methylthioadenosine on cellular metabolism. Inactivation of S-adenosylhomocysteine hydrolase by 5'-isobutylthioadenosine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]

A Senior Application Scientist’s Guide to Validating the Specificity of 5'-S-Butyl-5'-thioadenosine for Methyltransferases

In the landscape of epigenetic research and drug discovery, the precision of chemical probes is paramount. Methyltransferases (MTs), enzymes that catalyze the transfer of a methyl group from S-adenosylmethionine (SAM) to various substrates like proteins, DNA, and RNA, are central regulators of cellular processes.[1] Their dysregulation is a hallmark of numerous diseases, particularly cancer, making them attractive therapeutic targets.[1][2]

The Mechanism: Understanding Competitive Inhibition at the SAM Binding Site

Methyltransferases utilize SAM as the universal methyl donor. After transferring its methyl group, SAM is converted to SAH.[5] Most small molecule inhibitors developed for this enzyme class, including adenosine analogs like BTA, are designed to compete with SAM for binding within the enzyme's catalytic pocket.[6]

The core hypothesis for BTA is that the replacement of the methyl group of MTA with a larger, more hydrophobic butyl group will alter its binding affinity and selectivity for the SAM-binding pockets of different methyltransferases. The unique architecture of this pocket varies across the MT family (e.g., DNMTs, PRMTs, PKMTs), providing a basis for achieving inhibitor specificity.

Caption: Mechanism of BTA as a competitive inhibitor of methyltransferases.

The First Litmus Test: In Vitro Biochemical Assays

The foundational step in validating any inhibitor is to determine its potency and selectivity against a panel of purified enzymes. This controlled environment removes the complexities of a cellular system, providing a direct measure of enzyme-inhibitor interaction. The gold standard for this is the radioisotope-based filter binding assay.[7]

Rationale for the Biochemical Approach

By screening BTA against a diverse panel of methyltransferases (e.g., PRMT1, PRMT5, EZH2, SETD7, DNMT1), you can generate a quantitative "specificity profile." An inhibitor is generally considered "specific" if it displays a significant potency window (ideally >100-fold) for its primary target compared to other enzymes tested.

Core Protocol: Radioisotope-Based Methyltransferase Assay

This protocol is adapted from established methods for measuring the activity of histone methyltransferases but can be modified for DNA or other substrates.[8][9] It measures the transfer of a tritiated methyl group ([³H]-CH₃) from SAM to a substrate.

Materials:

• Purified recombinant methyltransferases (panel for screening).

• Substrates (e.g., core histones, specific histone peptides, DNA oligonucleotides).

• 5'-S-Butyl-5'-thioadenosine (BTA) stock solution (in DMSO).

• S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM).

• Methyltransferase reaction buffer (e.g., 50 mM Tris-HCl pH 8.5, 5 mM MgCl₂, 4 mM DTT).

• P81 phosphocellulose filter paper.

• Wash buffer (e.g., 0.1 M sodium bicarbonate).

• Scintillation fluid and scintillation counter.

Step-by-Step Methodology:

• Reaction Preparation: In a 1.5-mL microcentrifuge tube on ice, prepare a master mix containing the reaction buffer, substrate, and the desired amount of purified enzyme.

• Inhibitor Addition: Add varying concentrations of BTA (e.g., from 1 nM to 100 µM) or DMSO as a vehicle control to the reaction tubes.

• Initiate Reaction: Start the methylation reaction by adding [³H]-SAM. From this point forward, all handling requires appropriate radioisotope safety precautions.[8]

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 30°C) for a predetermined time (e.g., 60 minutes). Ensure the reaction is within the linear range.

• Stop Reaction & Spotting: Stop the reaction by adding an equal volume of wash buffer. Spot the entire reaction volume onto a labeled P81 phosphocellulose filter paper.

• Washing: Wash the filter papers 3-4 times for 5-10 minutes each in the wash buffer to remove unincorporated [³H]-SAM. The methylated (and now radioactive) substrate will bind to the paper.

• Drying & Counting: Dry the filter papers completely (e.g., with acetone or under a heat lamp). Place each filter in a scintillation vial, add scintillation fluid, and measure the incorporated radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition for each BTA concentration relative to the DMSO control.

  • Plot percent inhibition versus the log of BTA concentration.

  • Use non-linear regression (sigmoidal dose-response curve) to calculate the IC₅₀ value, which is the concentration of BTA required to inhibit enzyme activity by 50%.[10]

Caption: Workflow for in vitro determination of methyltransferase IC50 values.

Comparative Data Presentation

The power of this approach lies in comparison. All IC₅₀ data should be compiled into a clear table. While comprehensive public data for BTA is limited, your experimentally derived values can be compared against known inhibitors to contextualize its potency and selectivity.

Inhibitor	Primary Target(s)	Inhibitor Class	Representative IC₅₀	Mechanism of Action
5'-S-Butyl-5'-thioadenosine (BTA)	To be determined	SAM Analog	To be determined experimentally	Competitive with SAM
Sinefungin	Pan-Methyltransferase	SAM Analog	~1-50 µM (Varies)	Competitive with SAM
5-Azacytidine	DNMTs	Cytidine Analog	~0.1-1 µM (Cell-based)	Covalent trapping of DNMTs[11]
GSK343	EZH2	SAM Analog	~50 nM (Biochemical)	Competitive with SAM
AMI-1	PRMTs (Pan-inhibitor)	Guanidino Compound	~8.8 µM (PRMT1)[12]	Competitive with substrate
MRTX1719	PRMT5 (MTA-cooperative)	N/A	Selective for MTAP-deleted cells[13]	Binds PRMT5-MTA complex

The Real-World Test: Cellular Assays for Target Validation

A potent biochemical inhibitor does not always translate to an effective and specific cellular probe. Cell permeability, metabolic stability, and engagement with the intended target in its native chromatin context are all critical hurdles. Cellular assays are therefore essential to validate that BTA affects the intended pathway inside the cell.

Core Protocol: Western Blot for On-Target Engagement

The most direct way to confirm that BTA is engaging its target in cells is to measure the methylation status of a known, direct substrate. For a histone methyltransferase (HMT), this is accomplished by probing for changes in a specific histone mark.

Example Scenario: Validating BTA against EZH2 (a Histone H3 Lysine 27 methyltransferase)

• Cell Treatment: Culture a relevant cell line (e.g., a cancer cell line known to be dependent on EZH2) and treat with a dose-range of BTA for a specific duration (e.g., 24-72 hours). Include a DMSO vehicle control and a known EZH2 inhibitor (e.g., GSK343) as a positive control.

• Histone Extraction: Harvest the cells and perform an acid extraction to isolate histone proteins.

• Protein Quantification: Determine the protein concentration of your histone extracts using a standard method like the Bradford assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of histone extracts on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

  • Probe one membrane with a primary antibody specific for the methylation mark of interest (e.g., anti-H3K27me3).

  • Probe a parallel membrane (or strip and re-probe the same one) with an antibody for a loading control, such as total Histone H3.

• Detection & Analysis: Use a secondary antibody conjugated to HRP and an ECL substrate to visualize the bands. Quantify the band intensities. A specific inhibition of EZH2 by BTA should result in a dose-dependent decrease in the H3K27me3 signal relative to the total H3 signal.

The Self-Validating System: Comparing BTA to Genetic Knockdown

A crucial step for trustworthiness is to compare the phenotypic effects of your chemical probe to the effects of genetically ablating the target. If BTA is truly specific for a particular methyltransferase (e.g., PRMT5), its effect on cell viability or gene expression should mimic that of PRMT5 siRNA or CRISPR-mediated knockout. A significant divergence in outcomes suggests potential off-target effects of BTA.[14]

Caption: Logic for comparing chemical inhibition with genetic knockdown.

Conclusion: A Framework for Confidence

5'-S-Butyl-5'-thioadenosine holds promise as a chemical probe for studying methyltransferases, but its utility is entirely dependent on a thorough and honest assessment of its specificity. By progressing logically from controlled in vitro systems to complex cellular environments, researchers can build a robust validation package. This multi-pronged approach—combining biochemical profiling, cellular target engagement, and comparison with genetic methods—provides the necessary evidence to confidently attribute observed biological effects to the inhibition of a specific methyltransferase. This rigor is the bedrock of high-quality, reproducible science and is essential for the successful development of next-generation epigenetic therapies.

References

• Kamatani, N., et al. (1981). Mechanism of action of 5'-methylthioadenosine in S49 cells. Biochimica et Biophysica Acta (BBA) - General Subjects. [Link]

• Iyamu, ID., et al. (2021). A peptoid-based inhibitor of Protein Arginine Methyltransferase 1 (PRMT1) induces apoptosis and autophagy in cancer cells. ResearchGate. [Link]

• Singh, V., et al. (2019). Characterization of 5'-Methylthioadenosine/S-Adenosylhomocysteine Nucleosidases from Borrelia burgdorferi: Antibiotic Targets for Lyme Disease. National Institutes of Health. [Link]

• Wang, Y., et al. (2022). 5'-S-(3-aminophenyl)-5'-thioadenosine, a novel chemoprotective agent for reducing toxic side effects of fluorouracil in treatment of MTAP-deficient cancers. PMC. [Link]

• Luo, Y., et al. (2021). DNA methyltransferase inhibitors combination therapy for the treatment of solid tumor: mechanism and clinical application. PubMed Central. [Link]

• Parveen, N. & Cornell, K.A. (2011). Methylthioadenosine/S-adenosylhomocysteine nucleosidase, a critical enzyme for bacterial metabolism. PMC. [Link]

• Smith, M.R., et al. (2023). MRTX1719 Is an MTA-Cooperative PRMT5 Inhibitor That Exhibits Synthetic Lethality in Preclinical Models and Patients with MTAP-Deleted Cancer. PubMed. [Link]

• Reaction Biology. Methyltransferase Assay Services. Reaction Biology. [Link]

• Peng, D., et al. (2022). Recent progress in DNA methyltransferase inhibitors as anticancer agents. Frontiers in Pharmacology. [Link]

• Berdis, A.J. (2017). DNA Methylation Inhibitors: Retrospective and Perspective View. PMC. [Link]

• Yoo, J. & Medina-Franco, J.L. (2011). Chemical structures of selected DNA methyltransferase inhibitors and other compounds with putative demethylating activity. ResearchGate. [Link]

• Patsnap Synapse. (2024). What are DNA methyltransferase inhibitors and how do they work?. Patsnap. [Link]

• BellBrook Labs. Methyltransferase Assay Kits. BellBrook Labs. [Link]

• BPS Bioscience. Methyltransferase Screening and Profiling Services. BPS Bioscience. [Link]

• Wigle, T.J., et al. (2010). Assay Development for Histone Methyltransferases. PMC. [Link]

• Singh, V., et al. (2019). Transition State Analogue Inhibitors of 5′-Deoxyadenosine/5′-Methylthioadenosine Nucleosidase from Mycobacterium tuberculosis. PMC. [Link]

• Zhang, X., et al. (2023). Biomedical effects of protein arginine methyltransferase inhibitors. PMC. [Link]

• Tierney, M., et al. (2018). Comparison of DNMT1 inhibitors by methylome profiling identifies unique signature of 5-aza-2'deoxycytidine. PubMed. [Link]

• Flis, S. & Esteller, M. (2013). DNA methyltransferase inhibitors and their emerging role in epigenetic therapy of cancer. PubMed. [Link]

• Jeltsch, A., et al. (2024). The Role of the DNA Methyltransferase Family and the Therapeutic Potential of DNMT Inhibitors in Tumor Treatment. PMC. [Link]

• Fingerman, I.M., et al. (2008). In Vitro Histone Methyltransferase Assay. PMC. [Link]

• National Institutes of Health. Cell-based assays to support the profiling of small molecules with histone methyltransferase and demethylase modulatory activity. NIH. [Link]

• MethylDetect. (2023). Assay Protocol. MethylDetect.com. [Link]

• CSH Protocols. (2009). In vitro Arginine Methylation Assays. Cold Spring Harbor Laboratory Press. [Link]

• UniProt. MTAP - S-methyl-5'-thioadenosine phosphorylase - Homo sapiens (Human). UniProtKB. [Link]

• Sadybekov, A.A., et al. (2021). De Novo Design of Inhibitors of DNA Methyltransferase 1: A Critical Comparison of Ligand- and Structure-Based Approaches. MDPI. [Link]

• Kelly, T.K., et al. (2010). Targeting DNA Methylation with Small Molecules: What's Next?. ACS Publications. [Link]

• Copeland, R.A. (2016). Methyltransferase Inhibitors: Competing with, or Exploiting the Bound Cofactor. MDPI. [Link]

• Cacciapuoti, G., et al. (1984). Effects of 5'deoxy-5'-methylthioadenosine on the metabolism of S-adenosyl methionine. Biochemical and Biophysical Research Communications. [Link]

• Shapiro, A.B. (2024). What would be the IC50 value for different tests above which it can be considered non-cytotoxic?. ResearchGate. [Link]

• Promega GmbH. MTase-Glo™ Methyltransferase Assay. Promega. [Link]

• Singh, V., et al. (2006). Transition state analogues of 5′-methylthioadenosine nucleosidase disrupt quorum sensing. PMC. [Link]

• Taylor & Francis. IC50 – Knowledge and References. Taylor & Francis. [Link]

• Fingerman, I.M., et al. (2015). (PDF) In Vitro Histone Methyltransferase Assay. ResearchGate. [Link]

• Li, F. (2018). PRODUCT SPECIFICITY AND INHIBITION OF PROTEIN N- TERMINAL METHYLTRANSFERASE 1/2. Purdue University. [Link]

• Huang, A. (2023). Discovery of MTA-Cooperative PRMT5 Inhibitors for the Treatment of MTAP-Deleted Cancer. AACR Publications. [Link]

• ResearchGate. IC50 (± Standard deviation (SD)) values of different cell lines-cytotoxicity assays. ResearchGate. [Link]

• Wang, L., et al. (2017). Ultrasensitive and Accurate Assay of Human Methyltransferase Activity at the Single-Cell Level Based on a Single Integrated Magnetic Microprobe. ACS Publications. [Link]

• Savarese, T.M., et al. (1979). 5'-Methylthioadenosine phosphorylase--II. Role of the enzyme in the metabolism and antineoplastic action of adenine-substituted analogs of 5'-deoxy-5'-methylthio- or 5'-deoxy-5'-ethyl-thioadenosine. PubMed. [Link]

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. The Role of the DNA Methyltransferase Family and the Therapeutic Potential of DNMT Inhibitors in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. uniprot.org [uniprot.org]
• 5. bellbrooklabs.com [bellbrooklabs.com]
• 6. Methyltransferase Inhibitors: Competing with, or Exploiting the Bound Cofactor [mdpi.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. In Vitro Histone Methyltransferase Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. What are DNA methyltransferase inhibitors and how do they work? [synapse.patsnap.com]
• 12. Biomedical effects of protein arginine methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MRTX1719 Is an MTA-Cooperative PRMT5 Inhibitor That Exhibits Synthetic Lethality in Preclinical Models and Patients with MTAP-Deleted Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Comparison of DNMT1 inhibitors by methylome profiling identifies unique signature of 5-aza-2'deoxycytidine - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 5'-S-Butyl-5'-thioadenosine (SIBA)

Executive Summary & Immediate Action

5'-S-Butyl-5'-thioadenosine (SIBA) is a synthetic nucleoside analogue and a potent inhibitor of S-adenosyl-L-homocysteine (SAH) hydrolase and methyltransferases.[1][2] While often not classified as "Fatal" under GHS compared to some adenosine analogues, it is a bioactive research chemical capable of altering cellular metabolism and viral replication.

The Core Directive: Treat all SIBA waste as Hazardous Chemical Waste . Under no circumstances should this compound be discharged into municipal sewage systems or disposed of in general trash.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the chemical identity against the specifications below to ensure you are handling the correct isoform.

Parameter	Specification
Chemical Name	5'-S-Butyl-5'-thioadenosine; 5'-S-Isobutyl-5'-deoxyadenosine
Common Abbreviation	SIBA
CAS Number	35899-54-8
Molecular Formula	C₁₄H₂₁N₅O₃S
Molecular Weight	339.41 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, Ethanol; sparingly soluble in water
GHS Classification	Not Globally Classified (Treat as Caution/Irritant)
Primary Hazard	Bioactive nucleoside analogue (Metabolic Inhibitor)

Expert Insight: Do not confuse SIBA with MTA (5'-Methylthioadenosine).[1][2] The butyl group increases lipophilicity, potentially altering its membrane permeability and environmental persistence compared to methyl analogues.

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. SIBA is frequently used in cell culture (dissolved in DMSO) or enzyme assays. The waste stream depends on the matrix.

Decision Logic: Waste Stream Segregation

The following logic gate determines the correct disposal path for your specific experimental output.

Figure 1: Decision matrix for segregating SIBA waste based on physical state and solvent composition.[1][2]

Disposal Protocols

Detailed below are the specific workflows for the three most common waste scenarios.

Protocol A: Solid Waste (Expired Powder or Spills)

Applicability: Unused stock powder or spill cleanup materials.

• Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar or a heavy-duty sealable bag.

• Labeling: Affix a hazardous waste label.

  • Constituents: "5'-S-Butyl-5'-thioadenosine (SIBA)"[1][2]

  • Hazard Check: "Toxic" and "Irritant."[3]

• Disposal Path: High-temperature incineration.[1][2]

  • Why: Nucleoside analogues are thermally stable. Landfilling is not recommended due to potential leaching into groundwater.

Protocol B: Liquid Stock Solutions (DMSO/DMF)

Applicability: High-concentration stocks (typically 10–100 mM) dissolved in organic solvents.[1][2]

• Segregation: Do not mix with aqueous acids or oxidizers.

• Container: Collect in a dedicated "Non-Halogenated Organic Solvent" carboy (typically red or yellow safety cans).

• Labeling: List "DMSO" (or DMF) as the primary solvent and "SIBA" as a trace contaminant (<1%).

• Disposal Path: Fuel blending or incineration.

Protocol C: Aqueous Cell Culture Waste

Applicability: Media containing dilute SIBA (µM range).

• Deactivation (Optional but Recommended): Add bleach (sodium hypochlorite) to a final concentration of 10% and let stand for 30 minutes. This ensures the destruction of any biological agents (cells/viruses) used in conjunction with the drug.

• Disposal:

  • If Bleached: Flush down the drain with copious water (if local regulations permit bleached media disposal).

  • If Unbleached: Collect in "Aqueous Chemical Waste" containers.

  • Expert Note: If the experiment involved viral vectors (e.g., Lentivirus/HSV), the Biological Hazard trumps the Chemical Hazard. Autoclave the waste, then dispose of it as biological waste.

Spill Management & Safety

In the event of a powder spill, inhalation of dust is the primary risk.

PPE Requirement	Specification
Respiratory	N95 mask or P100 respirator (if powder is aerosolized)
Hand Protection	Nitrile gloves (Double gloving recommended for DMSO solutions)
Eye Protection	Chemical splash goggles

Cleanup Workflow:

• Isolate: Evacuate the immediate area if a large dust cloud is formed.

• Dampen: Cover the powder spill with a paper towel soaked in water (or inert absorbent) to prevent dust generation.

• Collect: Scoop the wet material into a hazardous waste bag.

• Wash: Clean the surface with a mild detergent and water; collect the rinsate as chemical waste.

References

• PubChem. (2023).[2] 5'-S-Isobutyl-5'-deoxyadenosine Compound Summary. National Library of Medicine. Retrieved from [Link][1][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[2] Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link][1][2]

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• 1. 5′-Methylthioadenosine - Wikipedia [en.wikipedia.org]
• 2. 5'-Methylthioadenosine | C11H15N5O3S | CID 439176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tal.sg [tal.sg]